(3-Methyl-2-butenyl)benzene

• CAS: 4489-84-3

Core Science & Biosynthesis

(3-Methyl-2-butenyl)benzene: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Introduction

(3-Methyl-2-butenyl)benzene, also known by its common name prenylbenzene, is an organic compound that holds significant interest for researchers and scientists in the fields of organic synthesis and drug development. Its molecular structure, which features a prenyl group attached to a benzene ring, makes it a valuable building block in the synthesis of a diverse range of complex molecules, including numerous natural products and compounds with pharmacological activity. This technical guide provides an in-depth exploration of the chemical properties, synthesis, reactivity, and applications of (3-Methyl-2-butenyl)benzene.

PART 1: Core Directive - Chemical Identity and Properties

A unique numerical identifier assigned by the Chemical Abstracts Service (CAS) is essential for the unambiguous identification of a chemical substance.

CAS Number: 4489-84-3[1][2][3][4][5][6]

The physical and chemical characteristics of (3-Methyl-2-butenyl)benzene are crucial for its appropriate handling, storage, and use in experimental procedures.

Property	Value	Source
Molecular Formula	C11H14	[1][2][3]
Molecular Weight	146.23 g/mol	[1][3]
Boiling Point	203.7°C at 760 mmHg	[1]
Density	0.885 g/cm³	[1]
IUPAC Name	3-methylbut-2-enylbenzene	[1][3]
Synonyms	Prenylbenzene, 3-Methyl-1-phenyl-2-butene	[1][2][5][6]

PART 2: SCIENTIFIC INTEGRITY & LOGIC - Synthesis, Reactivity, and Spectroscopic Analysis

Synthesis Methodologies

The synthesis of (3-Methyl-2-butenyl)benzene can be achieved through various established methods in organic chemistry.

• Alkylation Reactions: A primary route for synthesizing this compound is through the alkylation of benzene using 3-methyl-2-butenyl halides.[1] This reaction is a classic example of a Friedel-Crafts alkylation.

• Dehydrohalogenation: Another synthetic approach involves elimination reactions starting from suitable halogenated precursors to yield (3-Methyl-2-butenyl)benzene.[1]

Experimental Protocol: Friedel-Crafts Alkylation

This protocol details a laboratory-scale synthesis of (3-Methyl-2-butenyl)benzene.

Materials:

• Benzene

• 3-methyl-2-butenyl halide (e.g., prenyl chloride)

• Lewis acid catalyst (e.g., aluminum chloride)

• Anhydrous solvent (e.g., diethyl ether)

• Aqueous workup solutions (e.g., dilute HCl, sodium bicarbonate solution)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere, combine benzene and the Lewis acid catalyst.

• Cool the mixture to 0°C.

• Slowly add a solution of the 3-methyl-2-butenyl halide in an anhydrous solvent.

• After the addition, allow the reaction to proceed at room temperature or with gentle heating.

• Upon completion, quench the reaction with a dilute acid.

• Perform an aqueous workup to remove the catalyst and byproducts.

• Dry the organic layer and remove the solvent under reduced pressure.

• Purify the crude product by distillation or chromatography.

Expertise & Experience: The choice of a Lewis acid is critical; it polarizes the carbon-halogen bond of the alkyl halide, facilitating the electrophilic attack on the benzene ring. Anhydrous conditions are paramount to prevent the deactivation of the catalyst.

Chemical Reactivity

The chemical behavior of (3-Methyl-2-butenyl)benzene is dictated by its two main functional groups: the benzene ring and the carbon-carbon double bond in the prenyl group.

• Addition Reactions: The double bond can undergo various addition reactions, such as with hydrogen halides (e.g., HBr, HCl) to form the corresponding alkyl halides.[1]

• Halogenation: The double bond can also react with halogens like chlorine or bromine.[1]

• Electrophilic Aromatic Substitution: The benzene ring is susceptible to electrophilic substitution reactions.[1]

Caption: Reactivity of (3-Methyl-2-butenyl)benzene.

Spectroscopic Characterization

The structure and purity of (3-Methyl-2-butenyl)benzene are confirmed using various spectroscopic techniques.

• Mass Spectrometry: The NIST WebBook provides mass spectrum data for this compound, which is essential for determining its molecular weight and fragmentation pattern.[2][5][6][7]

• Infrared (IR) Spectroscopy: The vapor phase IR spectrum is available and can be used to identify the functional groups present in the molecule.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR data are crucial for elucidating the detailed structure of the molecule.[3]

PART 3: VISUALIZATION & FORMATTING - Applications, Safety, and References

Applications in Drug Discovery and Research

The prenyl group is a common structural motif in many biologically active natural products. This makes (3-Methyl-2-butenyl)benzene a valuable precursor in medicinal chemistry and drug discovery.

• Natural Product Synthesis: It serves as a key building block in the synthesis of various terpenoids and other natural products.

• Precursor to Bioactive Molecules: Fungal prenyltransferases can attach dimethylallyl pyrophosphate (DMAPP) to aromatic cores, forming compounds like (3-methyl-2-butenyl)benzene as precursors to indole alkaloids.[1]

• Model Compound: Historically, it has been used as a model compound for studying electrophilic aromatic substitution and prenylation reactions.[1]

Safety and Handling

(3-Methyl-2-butenyl)benzene is associated with certain hazards and should be handled with appropriate safety precautions.

• GHS Hazard Statements: It is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3]

• Precautionary Measures: It is recommended to wash hands thoroughly after handling, wear protective gloves, eye protection, and face protection.[9][10][11] Use only in a well-ventilated area and keep away from heat, sparks, and open flames.[9][10][11]

• First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[9][10] If inhaled, move the person to fresh air.[12] If on skin, wash with plenty of water.[12]

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An In-depth Technical Guide to the Physical and Chemical Properties of Prenylbenzene

Abstract

Prenylbenzene, scientifically known as (3-methyl-2-buten-1-yl)benzene, is an organic compound of significant interest to researchers in medicinal chemistry and drug development due to its isoprenoid side chain attached to a phenyl group, a common motif in biologically active molecules. This guide provides a comprehensive overview of the physical and chemical properties of prenylbenzene, offering field-proven insights and detailed experimental protocols. The content is structured to deliver technical accuracy and practical utility for scientists engaged in synthesis, characterization, and application of this versatile molecule.

Introduction: The Significance of the Prenyl Moiety

The prenyl group, a five-carbon branched chain derived from isoprene, is a fundamental building block in natural product biosynthesis. Its incorporation into aromatic systems, as seen in prenylbenzene, often imparts unique biological activities. Understanding the core physical and chemical characteristics of prenylbenzene is therefore paramount for its effective utilization in research and development. This guide will delve into its key properties, supported by spectral data analysis and detailed reaction protocols, to provide a holistic understanding of this compound.

Physical Properties of Prenylbenzene and its Isomers

Precise physical property data for prenylbenzene can be elusive in the literature. However, data for its constitutional isomer, (3-methylbut-3-en-1-yl)benzene (CAS No. 6683-51-8), provides a valuable and reliable estimation. These properties are crucial for handling, purification, and reaction setup.

Property	Value (for (3-methylbut-3-en-1-yl)benzene)	Reference
Molecular Formula	C₁₁H₁₄	[1]
Molecular Weight	146.23 g/mol	[1]
Appearance	Colorless liquid (expected)	-
Density	0.877 g/cm³	[1]
Boiling Point	198.1 °C at 760 mmHg	[1]
Refractive Index	1.503	[1]
Flash Point	65.9 °C	[1]
Vapor Pressure	0.515 mmHg at 25 °C	[1]

Note: The data presented is for the isomer (3-methylbut-3-en-1-yl)benzene and should be considered as a close approximation for prenylbenzene.

Spectral Analysis: Elucidating the Structure of Prenylbenzene

Spectroscopic techniques are indispensable for the structural confirmation of prenylbenzene. Below is a summary of the expected spectral characteristics based on its functional groups and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule.

The proton NMR spectrum of prenylbenzene is expected to show distinct signals corresponding to the aromatic protons, the vinylic proton, the benzylic protons, and the methyl protons.

• Aromatic Protons (C₆H₅): A complex multiplet in the range of δ 7.0-7.4 ppm.[2]

• Vinylic Proton (=CH): A triplet of quartets downfield due to coupling with the benzylic and methyl protons, typically around δ 5.3-5.5 ppm.

• Benzylic Protons (-CH₂-Ph): A doublet coupled to the vinylic proton, expected around δ 3.3-3.5 ppm.

• Methyl Protons (-CH₃): Two singlets (or very closely spaced doublets) for the two methyl groups attached to the double bond, expected around δ 1.7-1.8 ppm.

The carbon NMR spectrum will provide insights into the different carbon environments within the molecule.

• Aromatic Carbons: Multiple signals in the aromatic region (δ 125-145 ppm). The quaternary carbon attached to the prenyl group will likely be further downfield.[3]

• Vinylic Carbons: Two signals for the double bond carbons, one for the quaternary carbon (δ ~130-135 ppm) and one for the methine carbon (δ ~120-125 ppm).

• Benzylic Carbon (-CH₂-Ph): A signal around δ 35-40 ppm.

• Methyl Carbons (-CH₃): Two distinct signals for the two methyl carbons, typically in the range of δ 18-26 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of prenylbenzene will be characterized by the following absorption bands:

Wavenumber (cm⁻¹)	Vibration	Functional Group	Reference
3100-3000	C-H stretch	Aromatic	[3]
3000-2850	C-H stretch	Alkyl	[3]
1670-1640	C=C stretch	Alkene	-
1600, 1495, 1450	C=C stretch	Aromatic Ring	[3]
770-730 and 710-690	C-H out-of-plane bend	Monosubstituted Aromatic	[3]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For prenylbenzene (C₁₁H₁₄), the molecular ion peak (M⁺) would be observed at m/z 146. A prominent fragment would be the tropylium ion at m/z 91, formed by benzylic cleavage. Another significant fragment at m/z 69 would correspond to the loss of the benzyl group.[4][5][6]

Chemical Properties and Reactivity

The chemical reactivity of prenylbenzene is dictated by the presence of both an aromatic ring and a trisubstituted double bond. This dual functionality allows for a rich variety of chemical transformations.

Electrophilic Addition to the Alkene

The electron-rich double bond in the prenyl group readily undergoes electrophilic addition reactions.

The addition of hydrogen bromide (HBr) to prenylbenzene is expected to follow Markovnikov's rule, where the bromine atom adds to the more substituted carbon of the double bond, leading to the formation of a tertiary carbocation intermediate.

Caption: Mechanism of HBr addition to prenylbenzene.

Experimental Protocol: Hydrobromination of Prenylbenzene [7]

• Reaction Setup: Dissolve prenylbenzene (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane) in a round-bottom flask under a nitrogen atmosphere. Cool the solution to 0 °C in an ice bath.

• Addition of HBr: Slowly add a solution of HBr in acetic acid (1.1 eq) dropwise to the stirred solution.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench with a cold saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Oxidation Reactions

Strong oxidizing agents like potassium permanganate (KMnO₄) can oxidize the benzylic position of the prenyl group, cleaving the side chain to form benzoic acid. This reaction requires the presence of at least one hydrogen atom at the benzylic position.[2][8]

Caption: Oxidation of prenylbenzene to benzoic acid.

Experimental Protocol: Oxidation with KMnO₄

• Reaction Setup: In a round-bottom flask, add prenylbenzene (1.0 eq) and a solution of potassium permanganate (excess) in water.

• Reaction: Heat the mixture to reflux with vigorous stirring. The purple color of the permanganate will disappear as the reaction proceeds.

• Work-up: After the reaction is complete, cool the mixture and filter off the manganese dioxide precipitate. Acidify the filtrate with concentrated HCl to precipitate the benzoic acid.

• Purification: Collect the benzoic acid by vacuum filtration and recrystallize from water.

Ozonolysis cleaves the double bond to form carbonyl compounds. The nature of the products depends on the work-up conditions.[9][10]

• Reductive Work-up (e.g., with dimethyl sulfide): Yields a ketone (acetone) and an aldehyde (phenylacetaldehyde).

• Oxidative Work-up (e.g., with hydrogen peroxide): Yields a ketone (acetone) and a carboxylic acid (phenylacetic acid).

Caption: Ozonolysis of prenylbenzene.

Experimental Protocol: Ozonolysis with Reductive Work-up [11]

• Ozonolysis: Dissolve prenylbenzene (1.0 eq) in a suitable solvent (e.g., dichloromethane/methanol) and cool to -78 °C. Bubble ozone gas through the solution until a blue color persists.

• Purging: Purge the solution with nitrogen or oxygen to remove excess ozone.

• Reductive Work-up: Add dimethyl sulfide (1.5 eq) and allow the solution to warm to room temperature.

• Purification: Remove the solvent under reduced pressure and purify the products by distillation or column chromatography.

Catalytic Hydrogenation

The double bond and the aromatic ring of prenylbenzene can be reduced by catalytic hydrogenation. The selectivity of the reduction depends on the catalyst and reaction conditions.

• Selective Hydrogenation of the Double Bond: Using catalysts like Palladium on carbon (Pd/C) under mild conditions (room temperature, atmospheric pressure of H₂) will selectively reduce the double bond to yield (3-methylbutyl)benzene.[8][10][11]

• Hydrogenation of the Aromatic Ring: More forcing conditions (e.g., higher pressure, higher temperature, or a more active catalyst like Rhodium on carbon) are required to hydrogenate the aromatic ring.

Caption: Catalytic hydrogenation of prenylbenzene.

Experimental Protocol: Selective Hydrogenation of the Double Bond [9]

• Reaction Setup: In a hydrogenation flask, dissolve prenylbenzene (1.0 eq) in a suitable solvent (e.g., ethanol). Add a catalytic amount of 10% Pd/C.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (using a balloon or a Parr hydrogenator). Stir the mixture vigorously at room temperature until the theoretical amount of hydrogen is consumed.

• Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Remove the solvent under reduced pressure. The product is often pure enough for subsequent use, but can be further purified by distillation if necessary.

Electrophilic Aromatic Substitution

The benzene ring of prenylbenzene can undergo electrophilic aromatic substitution reactions. The prenyl group is an ortho-, para-directing activator due to hyperconjugation and the inductive effect of the alkyl group.

The bromination of prenylbenzene in the presence of a Lewis acid catalyst (e.g., FeBr₃) will yield a mixture of ortho- and para-brominated products.[12][13]

Experimental Protocol: Aromatic Bromination

• Reaction Setup: In a round-bottom flask protected from light, dissolve prenylbenzene (1.0 eq) in a dry, inert solvent (e.g., carbon tetrachloride). Add a catalytic amount of iron filings.

• Addition of Bromine: Slowly add a solution of bromine (1.0 eq) in the same solvent dropwise at room temperature.

• Reaction Monitoring: Monitor the reaction by TLC. The evolution of HBr gas is also an indicator of reaction progress.

• Work-up: Quench the reaction with an aqueous solution of sodium bisulfite to destroy excess bromine. Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and separate the ortho and para isomers by column chromatography.

Stability and Storage

Prenylbenzene is expected to be a relatively stable compound under standard laboratory conditions. However, as with many unsaturated compounds, it is susceptible to oxidation over time, especially when exposed to air and light. For long-term storage, it is recommended to keep prenylbenzene in a tightly sealed container, under an inert atmosphere (e.g., nitrogen or argon), and in a cool, dark place.[14]

Conclusion

This technical guide has provided a detailed examination of the physical and chemical properties of prenylbenzene. By understanding its spectral characteristics and reactivity, researchers and drug development professionals can better utilize this molecule in the synthesis of novel compounds with potential therapeutic applications. The experimental protocols provided herein serve as a practical resource for the manipulation and characterization of prenylbenzene in a laboratory setting.

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(3-Methyl-2-butenyl)benzene molecular structure and formula

An In-Depth Technical Guide to (3-Methyl-2-butenyl)benzene: Structure, Synthesis, and Applications in Drug Discovery

Executive Summary

(3-Methyl-2-butenyl)benzene, commonly known as prenylbenzene, is an aromatic hydrocarbon of significant interest in organic synthesis and medicinal chemistry. This guide provides a comprehensive technical overview of its molecular structure, physicochemical properties, synthetic routes, and chemical reactivity. Special emphasis is placed on the role of the prenyl moiety in enhancing the biological activity of molecules, a feature of profound importance for researchers, scientists, and professionals in drug development. This document consolidates current knowledge, presents practical analytical protocols, and explores the compound's potential as a versatile building block in the creation of novel therapeutic agents.

Molecular Identity and Architecture

(3-Methyl-2-butenyl)benzene is an organic compound defined by a benzene ring attached to a 3-methyl-2-butenyl (prenyl) group.[1] This structural arrangement, consisting of a planar aromatic core and a non-planar alkenyl side chain, dictates its chemical behavior and biological interactions.[1]

The fundamental identifiers of this compound are:

• Molecular Formula: C₁₁H₁₄[1][2][3]

• Molecular Weight: Approximately 146.23 g/mol [1][3]

• IUPAC Name: 3-methylbut-2-enylbenzene[1][3]

• Common Synonyms: Prenylbenzene, 3-Methyl-1-phenyl-2-butene[1][2][4]

• CAS Registry Number: 4489-84-3[1][2][3]

The molecule's structure combines the characteristic stability and substitution patterns of an aromatic ring with the reactivity of a trisubstituted double bond in the side chain.[1] Computational models suggest the prenyl group adopts a staggered conformation relative to the benzene ring to minimize steric hindrance.[1]

Physicochemical Profile

The physical and chemical properties of (3-Methyl-2-butenyl)benzene are crucial for its handling, application in synthesis, and prediction of its pharmacokinetic behavior. The data below has been compiled from authoritative chemical databases.

Property	Value	Source
Molecular Weight	146.23 g/mol	[1][3]
Boiling Point	203.7°C at 760 mmHg	[1]
Density	0.885 g/cm³	[1]
SMILES	CC(=CCC1=CC=CC=C1)C	[1]
InChIKey	XGADZHWYGCKKJF-UHFFFAOYSA-N	[1][2][3][4]
LogP (Octanol/Water)	4.1	[3]

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of (3-Methyl-2-butenyl)benzene is most commonly achieved through electrophilic alkylation of benzene. The Friedel-Crafts reaction, using a prenyl halide (e.g., prenyl chloride) and a Lewis acid catalyst, is a primary method.[1]

Causality in Synthesis: The choice of a Lewis acid (e.g., AlCl₃ or FeCl₃) is critical. Its function is to accept a lone pair from the halogen on the prenyl halide, generating a highly electrophilic carbocation. This carbocation is then attacked by the electron-rich π-system of the benzene ring, leading to the formation of a new carbon-carbon bond. This method is favored for its efficiency in creating the aryl-alkenyl linkage. Alternative methods include dehydrohalogenation from halogenated precursors.[1]

Caption: The "Prenyl Effect": How prenylation enhances the properties of a drug candidate.

Standard Operating Protocol: Analytical Characterization by GC-MS

This protocol outlines a self-validating system for the identification and purity assessment of (3-Methyl-2-butenyl)benzene. Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal technique due to the compound's volatility and the definitive structural information provided by its mass spectrum.

Objective: To confirm the identity and estimate the purity of a synthesized sample of (3-Methyl-2-butenyl)benzene.

Materials & Equipment:

• Gas chromatograph with a mass selective detector (MSD).

• Non-polar capillary column (e.g., HP-5MS, DB-5).

• Helium (carrier gas).

• Sample of (3-Methyl-2-butenyl)benzene dissolved in a volatile solvent (e.g., Dichloromethane, Hexane).

• Autosampler vials.

Methodology:

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in dichloromethane. Vortex to ensure homogeneity.

• GC Oven Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10°C/minute to 250°C.

  • Final Hold: Hold at 250°C for 5 minutes.

• Injector & Carrier Gas:

  • Injector Temperature: 250°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: 40-300 m/z.

• Data Acquisition & Analysis:

  • Acquire the total ion chromatogram (TIC) and the mass spectrum for the peak of interest.

  • Trustworthiness Check: The identity is confirmed by matching the acquired mass spectrum against a reference library (e.g., NIST). [4] * Expected Outcome: The mass spectrum should show a molecular ion peak (M⁺) at m/z = 146. Key fragment ions are expected at m/z = 131 (loss of a methyl group, [M-15]⁺) and potentially other fragments corresponding to the prenyl and phenyl moieties. [3][4] * Purity is estimated from the relative peak area of the target compound in the TIC.

Concluding Remarks and Future Perspectives

(3-Methyl-2-butenyl)benzene is more than a simple aromatic hydrocarbon; it is a gateway molecule. Its true value lies in its role as a carrier of the prenyl group, a small but powerful functional unit that has been repeatedly shown to impart potent biological activity. For drug development professionals, understanding the synthesis and reactivity of this compound is the first step toward harnessing the "prenyl effect" to design next-generation therapeutics. Future research will likely focus on developing more efficient and stereoselective methods for its synthesis and its incorporation into complex molecular scaffolds to tackle challenges in oncology, infectious diseases, and inflammatory disorders.

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synthesis of (3-Methyl-2-butenyl)benzene via Friedel-Crafts alkylation

An In-depth Technical Guide to the Synthesis of (3-Methyl-2-butenyl)benzene via Friedel-Crafts Alkylation

Abstract

This technical guide provides a comprehensive overview of the synthesis of (3-methyl-2-butenyl)benzene, commonly known as prenylbenzene, through the Friedel-Crafts alkylation of benzene. This reaction, a cornerstone of organic synthesis for forming carbon-carbon bonds, presents unique mechanistic nuances and practical challenges when applied to allylic systems like prenyl halides.[1][2] This document, intended for researchers and drug development professionals, delves into the reaction mechanism, strategic catalyst selection, a detailed experimental protocol, and methods for overcoming common side reactions such as carbocation rearrangements and polyalkylation. By integrating theoretical principles with practical, field-proven insights, this guide serves as an authoritative resource for the successful synthesis and validation of (3-methyl-2-butenyl)benzene.

The Underlying Chemistry: Mechanism and Rationale

The Friedel-Crafts alkylation is a classic electrophilic aromatic substitution (EAS) reaction.[3][4] The process involves the generation of an electrophile, typically a carbocation or a highly polarized complex, which is then attacked by the electron-rich π-system of an aromatic ring.[5][6] The reaction concludes with the deprotonation of the resulting intermediate to restore aromaticity.[7]

In the synthesis of (3-methyl-2-butenyl)benzene, the alkylating agent is a prenyl derivative, such as 3-methyl-2-butenyl chloride (prenyl chloride). The reaction is catalyzed by a Lewis acid, most commonly aluminum chloride (AlCl₃).

Step 1: Generation of the Electrophile The Lewis acid catalyst interacts with the alkyl halide to generate a carbocation.[8] In the case of prenyl chloride, this results in the formation of a resonance-stabilized primary allylic carbocation. This resonance is a critical feature, as it delocalizes the positive charge between two carbon atoms, lending the carbocation a degree of stability.

Step 2: Electrophilic Attack The nucleophilic benzene ring attacks the electrophilic prenyl carbocation, forming a new carbon-carbon bond. This step disrupts the aromaticity of the ring, creating a resonance-stabilized cyclohexadienyl cation, often referred to as an arenium ion or sigma complex.[9][10]

Step 3: Rearomatization A weak base, typically the AlCl₄⁻ complex formed in the first step, removes a proton from the carbon atom bearing the new prenyl group.[8] This restores the aromatic π-system, yielding the final product, (3-methyl-2-butenyl)benzene, and regenerating the AlCl₃ catalyst.[11]

The Critical Challenge: Carbocation Rearrangement

A significant challenge in Friedel-Crafts alkylation is the propensity of carbocations to rearrange into more stable forms.[12][13] While the primary allylic prenyl cation is resonance-stabilized, it can undergo a hydride shift to form a more stable tertiary carbocation. This rearrangement leads to the formation of an isomeric byproduct, (2-methyl-2-butenyl)benzene, also known as tert-amylbenzene. The ratio of the desired product to the rearranged byproduct is highly dependent on reaction conditions such as temperature and the choice of catalyst.[14]

Caption: Reaction mechanism for prenylation of benzene and potential rearrangement.

Catalyst Selection: A Strategic Choice

The choice of catalyst is pivotal for controlling the reaction's efficiency, selectivity, and environmental impact.

Catalyst Type	Examples	Role & Mechanism	Advantages	Disadvantages
Traditional Lewis Acids	AlCl₃, FeCl₃, SbCl₅, BF₃	Forms a highly electrophilic carbocation or a polarized complex by abstracting the halide.[5]	High reactivity, readily available, and effective for a wide range of substrates.[12]	Often required in stoichiometric amounts, difficult to recover, generates corrosive waste upon aqueous workup, can promote rearrangements and polyalkylation.[3][15]
Solid Acid Catalysts	Zeolites (e.g., Zeolite Y, ZSM-5), Montmorillonite Clays	Provide acidic sites on a solid support, facilitating the reaction heterogeneously.[15]	Reusable, easily separated from the reaction mixture, can offer higher selectivity and reduce waste, environmentally benign.[16]	May exhibit lower activity than traditional Lewis acids, requiring higher temperatures or longer reaction times.[15]

For syntheses where minimizing rearranged byproducts is critical, solid acid catalysts like zeolites can be advantageous due to shape-selective properties that may disfavor the formation or reaction of the bulkier tertiary carbocation.[15]

A Validated Experimental Protocol

This protocol outlines a standard laboratory procedure for the synthesis of (3-methyl-2-butenyl)benzene using aluminum chloride as the catalyst.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Notes
Benzene	C₆H₆	78.11	~10 equivalents	Use as both reactant and solvent. Must be anhydrous.
Prenyl Chloride	C₅H₉Cl	104.57	1 equivalent	Alkylating agent. Handle in a fume hood.
Aluminum Chloride	AlCl₃	133.34	~1.1 equivalents	Catalyst. Must be anhydrous. Handle with care due to high reactivity with moisture.
Diethyl Ether	(C₂H₅)₂O	74.12	For extraction	Anhydrous.
Saturated NaHCO₃	-	-	For washing	To neutralize acid.
Anhydrous MgSO₄	MgSO₄	120.37	For drying

Experimental Workflow

Caption: Step-by-step workflow for the synthesis of (3-methyl-2-butenyl)benzene.

Step-by-Step Procedure

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain a dry, inert atmosphere throughout the reaction.

• Charging Reagents: Charge the flask with anhydrous benzene (e.g., 100 mL). Cool the flask in an ice-water bath to 0-5 °C.

• Catalyst Addition: Cautiously add anhydrous aluminum chloride (e.g., 1.1 eq) to the stirred benzene in small portions, allowing the temperature to remain below 10 °C.

• Alkylating Agent Addition: Add prenyl chloride (e.g., 1 eq) to the dropping funnel and add it dropwise to the reaction mixture over 30-45 minutes, maintaining the internal temperature at 0-5 °C.

• Reaction Monitoring: After the addition is complete, stir the mixture at 0-5 °C for an additional 2 hours. Then, allow the reaction to warm to room temperature and stir for another hour. The reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice in a beaker. This will quench the reaction and decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with diethyl ether.

• Washing: Combine all organic layers and wash sequentially with cold water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or flash column chromatography to isolate (3-methyl-2-butenyl)benzene.

Navigating Challenges: Side Reactions and Optimization

Polyalkylation

The alkyl group of the product, prenylbenzene, is an activating group, making the product more nucleophilic than the starting benzene.[17] This can lead to a second alkylation, yielding di-substituted products.[18]

• Causality: The electron-donating nature of the alkyl group increases the electron density of the aromatic ring, making it more susceptible to further electrophilic attack.

• Mitigation Strategy: The most effective way to minimize polyalkylation is to use a large excess of the aromatic compound (benzene).[14] This ensures that the electrophile is statistically more likely to encounter a molecule of benzene than the already-alkylated product.

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Low Yield	Inactive catalyst (hydrolyzed AlCl₃), insufficient reaction time, loss during work-up.	Use fresh, anhydrous AlCl₃. Monitor reaction by TLC to confirm completion. Ensure careful extraction and handling.
High Percentage of Rearranged Product	High reaction temperature, highly active catalyst.	Maintain low reaction temperatures (0-5 °C). Consider using a milder Lewis acid or a solid acid catalyst.
Significant Polyalkylation	Insufficient excess of benzene.	Increase the molar ratio of benzene to the alkylating agent (e.g., 10:1 or higher).
Formation of Tar/Polymer	Reaction temperature too high, localized "hot spots" during catalyst addition.	Ensure efficient stirring and cooling. Add catalyst slowly and in small portions.

Product Characterization and Validation

The identity and purity of the synthesized (3-methyl-2-butenyl)benzene must be confirmed through spectroscopic analysis.[1]

Technique	Key Expected Signals
¹H NMR	Signals corresponding to aromatic protons (~7.1-7.3 ppm), a vinylic proton (~5.3 ppm), a benzylic CH₂ group (~3.3 ppm), and two methyl groups (~1.7 ppm).
¹³C NMR	Aromatic carbon signals (~126-140 ppm), vinylic carbon signals (~122, 134 ppm), a benzylic carbon signal (~35 ppm), and two methyl carbon signals (~18, 26 ppm).
Mass Spec (EI)	Molecular ion peak (M⁺) at m/z = 146.[19] Key fragmentation peaks corresponding to the loss of a methyl group (m/z = 131) and the tropylium ion (m/z = 91).
IR Spectroscopy	C-H stretching for aromatic ring (~3020-3080 cm⁻¹), C-H stretching for sp³ carbons (~2850-2960 cm⁻¹), C=C stretching for aromatic ring (~1600, 1495 cm⁻¹), and C=C stretching for the alkene (~1670 cm⁻¹).[20]

Conclusion

The Friedel-Crafts alkylation of benzene with a prenyl halide is a powerful method for synthesizing (3-methyl-2-butenyl)benzene. Success hinges on a deep understanding of the underlying electrophilic aromatic substitution mechanism and its inherent challenges. Careful control of reaction conditions, particularly temperature, and the strategic use of a large excess of benzene are paramount to maximizing the yield of the desired product while minimizing the formation of rearranged isomers and polyalkylated byproducts. The choice of catalyst, whether a traditional Lewis acid or a modern solid acid, offers a further avenue for process optimization. Rigorous spectroscopic characterization is essential to validate the final product's identity and purity.

References

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• MCC Organic Chemistry. (n.d.). The Friedel-Crafts Alkylation and Acylation of Benzene. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Alkylation. Retrieved from [Link]

• Physics Wallah. (n.d.). Reaction Mechanism of Friedel Crafts alkylation. Retrieved from [Link]

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• OpenStax. (2023). 16.3 Alkylation and Acylation of Aromatic Rings: The Friedel–Crafts Reaction. Retrieved from [Link]

• Digital Commons@ETSU. (2022). Friedel-Crafts alkylation of benzene with a superacid catalyst. Retrieved from [Link]

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• Periodic Chemistry. (2018). Friedel-Crafts Alkylation. Retrieved from [Link]

• NIST WebBook. (n.d.). Benzene, (3-methyl-2-butenyl)-. Retrieved from [Link]

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• NIST WebBook. (n.d.). Benzene, (3-methyl-2-butenyl)-. Retrieved from [Link]

• YouTube. (2018). Friedel Crafts Alkylation of Benzene Reaction Mechanism - Tons of Examples!. Retrieved from [Link]

• Chemguide. (n.d.). The alkylation of benzene - electrophilic substitution. Retrieved from [Link]

• Chemistry Steps. (2022). Friedel-Crafts Alkylation with Practice Problems. Retrieved from [Link]

• Lumen Learning. (n.d.). 16.2 Preparation of alkylbenzenes | Organic Chemistry II. Retrieved from [Link]

• University Course Material. (n.d.). Friedel-Crafts Alkylation: Synthesis of p-di-t-butylbenzene. Retrieved from [Link]

• Google Patents. (2020). WO2020164218A1 - New process for friedel-crafts reaction, and catalyst therefore.

• Chemguide. (n.d.). Friedel-Crafts reactions of benzene and methylbenzene. Retrieved from [Link]

• Dr. K. (n.d.). Friedel-Crafts Alkylation of aromatic molecules. Retrieved from [Link]

• Chemguide. (n.d.). Explaining the Friedel-Crafts alkylation of benzene - electrophilic substitution. Retrieved from [Link]

• Khan Academy. (n.d.). Friedel-Crafts alkylation (video). Retrieved from [Link]

• YouTube. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism. Retrieved from [Link]

• Chemistry LibreTexts. (2023). The Friedel-Crafts Alkylation of Benzene. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 16.10: Synthesis of Polysubstituted Benzenes. Retrieved from [Link]

• ScienceDirect. (n.d.). Friedel-Crafts and Related Alkylation Reactions: A Guide to Functional Group Preparations. Retrieved from [Link]

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Diels-Alder reaction for (3-Methyl-2-butenyl)benzene synthesis

An In-depth Technical Guide to the Synthesis of (3-Methyl-2-butenyl)benzene for Advanced Research Applications

Abstract

(3-Methyl-2-butenyl)benzene, commonly known as prenylbenzene, is a valuable aromatic hydrocarbon used as a building block in the synthesis of complex natural products and pharmaceutical agents. Its unique prenyl moiety is a recurring motif in biologically active compounds, making its efficient synthesis a topic of significant interest to researchers in organic chemistry and drug development. This guide provides a comprehensive overview of the prevalent methodologies for the synthesis of (3-Methyl-2-butenyl)benzene, with a primary focus on the industry-standard Friedel-Crafts alkylation. We will dissect the mechanistic underpinnings of this reaction, provide detailed, field-proven protocols, and discuss the critical parameters that ensure high-yield, selective synthesis. While the Diels-Alder reaction is a cornerstone of cyclic chemistry, its application for the direct synthesis of simple prenylated aromatics is conceptually flawed, a point we will briefly address to provide a complete strategic overview.

Strategic Synthesis Considerations: Why Not a Diels-Alder Reaction?

The Diels-Alder reaction is a powerful [4+2] cycloaddition used to create six-membered rings. The fundamental transformation involves the reaction of a conjugated diene with a dienophile to form a cyclohexene derivative. To arrive at an aromatic compound like (3-Methyl-2-butenyl)benzene from a Diels-Alder reaction, two significant and often challenging hurdles must be overcome:

• Choice of Precursors: One would need to construct the target molecule's carbon skeleton using a suitable diene and a dienophile that already contains the necessary prenyl group precursor.

• Aromatization: The resulting cyclohexene ring would then require a subsequent dehydrogenation (aromatization) step, often under harsh conditions using strong oxidants or catalysts, which could compromise the sensitive prenyl side chain.

This indirect, multi-step approach is inefficient and offers poor atom economy compared to more direct methods. Therefore, for the synthesis of simple alkylated benzenes, the Diels-Alder reaction is not a standard or practical approach. The preferred method, which offers a direct and efficient pathway, is the electrophilic aromatic substitution, most notably the Friedel-Crafts alkylation.

The Gold Standard: Friedel-Crafts Alkylation for Prenylbenzene Synthesis

The Friedel-Crafts alkylation is the most authoritative and widely employed method for attaching alkyl groups to an aromatic ring. The synthesis of (3-Methyl-2-butenyl)benzene is typically achieved by reacting benzene with a prenylating agent, such as prenyl chloride or prenyl alcohol, in the presence of a Lewis acid catalyst.

Mechanistic Pathway

The reaction proceeds via a classic electrophilic aromatic substitution mechanism. The Lewis acid catalyst activates the prenylating agent to generate a highly reactive electrophile, the prenyl carbocation. This carbocation is resonance-stabilized, which helps to control rearrangements, although they can still occur under certain conditions. The benzene ring, acting as a nucleophile, then attacks the carbocation, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. Finally, a weak base deprotonates the arenium ion, restoring aromaticity and yielding the desired product, (3-Methyl-2-butenyl)benzene.

Caption: Mechanism of Friedel-Crafts Alkylation for Prenylbenzene Synthesis.

Experimental Protocol: Synthesis using Prenyl Alcohol

While prenyl halides are effective, they can be lachrymatory and less stable. Using prenyl alcohol (3-methyl-2-buten-1-ol) with a suitable acid catalyst is a common and reliable alternative. Boron trifluoride etherate (BF₃·OEt₂) is an excellent choice as it is a moderately strong Lewis acid that promotes the reaction efficiently while minimizing side reactions.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Amount	Moles (mmol)
Benzene	C₆H₆	78.11	50 mL	563
3-Methyl-2-buten-1-ol	C₅H₁₀O	86.13	5.0 g	58.0
Boron Trifluoride Etherate	BF₃·O(C₂H₅)₂	141.93	8.3 mL	67.0
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	-
Saturated Sodium Bicarbonate	NaHCO₃	84.01	As needed	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-

Step-by-Step Procedure

Caption: Experimental Workflow for the Synthesis of Prenylbenzene.

• Reaction Setup: In a 250 mL three-necked, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add benzene (50 mL) and dichloromethane (50 mL).

• Cooling: Place the flask in an ice-water bath and cool the solution to 0°C with stirring.

• Catalyst Addition: Slowly add boron trifluoride etherate (8.3 mL) to the reaction mixture.

• Substrate Addition: Prepare a solution of 3-methyl-2-buten-1-ol (5.0 g) in dichloromethane (50 mL) and add it to the dropping funnel. Add this solution dropwise to the main reaction flask over a period of 30 minutes, ensuring the internal temperature does not exceed 5°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for 2-4 hours. Monitor the reaction's progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing 100 mL of ice-cold saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with 30 mL portions of dichloromethane.

• Drying and Concentration: Combine all organic layers and dry over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, using hexane as the eluent, to yield pure (3-Methyl-2-butenyl)benzene. A typical yield for this procedure is in the range of 75-85%.

Trustworthiness and Self-Validation: In-Process Controls

To ensure the integrity of the synthesis and the quality of the final product, several in-process controls are essential:

• TLC Monitoring: Regular TLC analysis (e.g., using a 95:5 hexane:ethyl acetate mobile phase) is crucial to determine the point of reaction completion and to check for the formation of byproducts, such as di-alkylated species or rearranged isomers.

• Temperature Control: Maintaining a low temperature during the addition of reagents is critical to suppress exothermic reactions and minimize the formation of undesired side products.

• Spectroscopic Confirmation: The identity and purity of the final product must be confirmed by spectroscopic methods.

  • ¹H NMR: Expect characteristic peaks for the aromatic protons (multiplet, ~7.2-7.4 ppm), the vinylic proton (triplet, ~5.3 ppm), the benzylic methylene protons (doublet, ~3.3 ppm), and the two methyl groups (singlets, ~1.7 ppm).

  • ¹³C NMR: Will show distinct signals for the aromatic carbons and the five carbons of the prenyl group.

  • Mass Spectrometry: The molecular ion peak (M+) should correspond to the molecular weight of the product (146.23 g/mol ).

Conclusion

While the Diels-Alder reaction is a formidable tool in synthetic chemistry, it is not the appropriate choice for the direct synthesis of (3-Methyl-2-butenyl)benzene. The Friedel-Crafts alkylation represents a far more efficient, direct, and industrially scalable method. By carefully controlling reaction conditions and employing robust in-process controls, researchers can reliably produce high-purity prenylbenzene, a key intermediate for further discovery and development in medicinal chemistry and materials science. The protocol described herein provides a trustworthy and validated pathway to achieving this important synthesis.

References

There are no direct academic references for a Diels-Alder synthesis of (3-Methyl-2-butenyl)benzene as it is not a standard method. The references provided below support the principles of the Friedel-Crafts reaction, which is the correct and authoritative method for this synthesis.

The Ubiquitous Presence of Prenylbenzene Derivatives: A Technical Guide to Their Natural Occurrence and Sources

For Immediate Release

[CITY, STATE] – A comprehensive technical guide has been launched today, offering an in-depth exploration of the natural occurrence and diverse sources of prenylbenzene derivatives. This whitepaper is an essential resource for researchers, scientists, and professionals in drug development, providing a detailed overview of this significant class of natural products.

Introduction to Prenylbenzene Derivatives: Nature's Versatile Scaffolds

Prenylbenzene derivatives are a widespread and structurally diverse class of natural products characterized by a benzene ring substituted with one or more isoprenoid-derived prenyl groups. This prenyl moiety, typically a five-carbon dimethylallyl group or a longer geranyl, farnesyl, or geranylgeranyl group, significantly influences the molecule's biological activity and lipophilicity. The addition of these isoprenoid chains enhances the structural complexity and pharmacological potential of the parent benzene derivative, leading to a vast array of compounds with promising therapeutic properties.[1][2]

These compounds are not confined to a single biological kingdom but are found across a broad spectrum of organisms, including plants, fungi, and bacteria. Their roles in nature are equally varied, acting as defense compounds (phytoalexins), signaling molecules, and agents in ecological interactions. For the scientific community, they represent a rich reservoir of lead compounds for drug discovery, exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer effects.[3][4][5]

The Plant Kingdom: A Prolific Source of Prenylated Aromatics

Plants are arguably the most abundant and well-studied source of prenylbenzene derivatives. These compounds are biosynthesized through the promiscuity of certain enzymes, which allows for the creation of immense chemical diversity.[6] This diversity is a key factor in how plants adapt to their environments.[6] The biosynthesis of many of these compounds involves the shikimate pathway, which produces aromatic precursors, and the methylerythritol phosphate (MEP) pathway, which provides the isoprenoid units.[6]

Prenylated Flavonoids: A Dominant Class

Among the most prominent prenylbenzene derivatives in plants are the prenylated flavonoids. The addition of a prenyl group to the flavonoid skeleton enhances their bioactivity and bioavailability.[1][4] Over a thousand prenylated flavonoids have been discovered from natural sources, many of which are key active ingredients in traditional medicines.[1]

Table 1: Prominent Plant Sources of Prenylated Flavonoids

Plant Family	Genus/Species	Examples of Compounds	Notable Biological Activities
Moraceae	Morus alba (White Mulberry), Artocarpus heterophyllus (Jackfruit)	Kuwanons, Chalcomoracin, Artocarpin	Hypotensive, Antimicrobial, Antioxidant[7][8][9]
Fabaceae (Leguminosae)	Glycyrrhiza uralensis (Licorice), Sophora flavescens	Glabridin, Licochalcone A, Sophoflavanone G	Anti-inflammatory, Estrogenic, Cytotoxic[1][2][4]
Cannabaceae	Humulus lupulus (Hops)	Xanthohumol, Isoxanthohumol	Anti-cancer, Chemopreventive[1]

The biosynthesis of these compounds is a fascinating area of research, with studies on Morus alba callus tissues revealing novel pathways for isoprenoid biosynthesis.[8][9]

Cannabinoids: Prenylated Phenols of Cannabis sativa

Cannabinoids, the characteristic compounds of the Cannabis plant, are prime examples of prenylated phenols.[10] The biosynthesis of major cannabinoids like cannabigerolic acid (CBGA) involves the prenylation of olivetolic acid with geranyl diphosphate.[11][12] This foundational molecule then serves as a precursor to other well-known cannabinoids.[11] The enzymatic machinery responsible for this prenylation step has been a subject of intense study, with the potential for creating novel cannabinoid analogs through biocatalysis.[11][12][13]

Other Notable Plant-Derived Prenylbenzenes

Beyond flavonoids and cannabinoids, plants produce a variety of other prenylbenzene derivatives:

• Propenylbenzenes: Found in essential oils of various plants, compounds like isosafrole, anethole, and isoeugenol exhibit significant antimicrobial and antioxidant properties.[5]

• Prenylated Stilbenoids: Resveratrol and its derivatives, found in grapes and other plants, are well-known for their diverse biological activities. While natural stilbenoids have moderate antimicrobial activity, synthetic derivatives show enhanced properties.[14]

• Prenyloxycoumarins: Abundant in the Rutaceae and Umbelliferae families (e.g., citrus fruits), these compounds display antitumor, anti-inflammatory, and antiviral effects.[15]

• Alkylresorcinols: These phenolic lipids are thought to function as defense compounds in plants.[16]

Fungal and Bacterial Realms: Unconventional Sources

While plants are a primary source, fungi and bacteria are also emerging as significant producers of unique prenylbenzene derivatives.

Fungal Metabolites

Fungi, particularly those from marine environments and endophytic relationships, produce a diverse array of bioactive compounds.[17] For instance, fungi of the genus Talaromyces and Penicillium have been found to produce novel polyketides and benzene derivatives with cytotoxic and antifungal activities.[17] The unique metabolic pathways in fungi offer opportunities for discovering novel chemical scaffolds.

Bacterial Biosynthesis

Bacteria are also a source of prenylating enzymes that can be harnessed for the synthesis of these compounds. The promiscuity of certain bacterial prenyltransferases allows them to act on a variety of aromatic substrates, opening avenues for the biotechnological production of known and novel prenylbenzene derivatives.

Methodologies for Study: From Extraction to Characterization

The investigation of naturally occurring prenylbenzene derivatives involves a multi-step process, from initial extraction to final structural elucidation.

Extraction and Isolation Protocols

The choice of extraction method is critical and depends on the polarity and stability of the target compounds.[18]

Step-by-Step General Extraction Protocol:

• Sample Preparation: Plant, fungal, or bacterial material is typically dried and ground to increase the surface area for extraction.[19]

• Solvent Extraction: Maceration or percolation with solvents of varying polarities (e.g., hexane, ethyl acetate, methanol) is a common initial step.[20][21] The choice of solvent is crucial; polar solvents for hydrophilic compounds and non-polar solvents for lipophilic ones.[21]

• Fractionation: The crude extract is often partitioned between immiscible solvents (e.g., water and ethyl acetate) to separate compounds based on their polarity.[20]

• Chromatographic Purification: A series of chromatographic techniques are employed for the isolation of pure compounds. This typically includes:

  • Column Chromatography: Using stationary phases like silica gel or Sephadex LH-20.[4][20]

  • Thin-Layer Chromatography (TLC): For monitoring the separation and assessing the purity of fractions.[21]

  • High-Performance Liquid Chromatography (HPLC): For final purification of compounds.[21]

Caption: General workflow for the extraction and isolation of prenylbenzene derivatives.

Structural Elucidation

Once a pure compound is isolated, its chemical structure is determined using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the carbon-hydrogen framework of the molecule.

• Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern of the compound.

• Ultraviolet-Visible (UV) Spectroscopy: Gives information about the chromophores present in the molecule.

• Infrared (IR) Spectroscopy: Identifies the functional groups present.

Biological Significance and Future Perspectives

The diverse biological activities of prenylbenzene derivatives make them highly attractive for drug development.[3][4] The prenyl group often enhances the interaction of these molecules with biological membranes and target proteins, leading to improved pharmacological effects.[2][3]

Table 2: Summary of Biological Activities of Prenylbenzene Derivatives

Biological Activity	Examples of Compounds/Classes
Antimicrobial	Prenylated flavonoids, Propenylbenzenes, Cannabinoids[3][5][11]
Anti-inflammatory	Prenylated flavonoids, Cannabinoids[1][11]
Antioxidant	Prenylated flavonoids, Propenylbenzenes[5][7]
Anticancer/Cytotoxic	Prenylated flavonoids, Cannabinoids[1][4]
Neuroprotective	Prenylated flavonoids[1]
Enzyme Inhibition	Prenylated flavonoids (e.g., α-glucosidase)[3]

The ongoing exploration of natural sources, coupled with advances in synthetic biology and metabolic engineering, promises to unlock the full potential of this versatile class of compounds. The ability to produce these molecules in engineered microbial systems offers a sustainable and scalable alternative to extraction from natural, and sometimes rare, sources.[11][13]

Conclusion

Prenylbenzene derivatives represent a vast and largely untapped reservoir of chemical diversity with significant potential for therapeutic applications. This guide provides a foundational understanding of their natural occurrence, sources, and the methodologies used for their study. Continued research in this field is crucial for the discovery of new bioactive molecules and the development of novel pharmaceuticals.

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Navigating the C11H14 Aromatic Landscape: A Technical Guide for Drug Development Professionals

This guide provides an in-depth exploration of select aromatic isomers with the chemical formula C11H14. The focus is on their chemical identity, synthesis, and significance as scaffolds in medicinal chemistry and drug development. For researchers and scientists, understanding the nuances of these structures is pivotal for the rational design of novel therapeutics. This document moves beyond a simple cataloging of compounds to offer insights into their strategic application, grounded in established chemical principles and supported by authoritative references.

Introduction: The C11H14 Isomers in Drug Discovery

Aromatic compounds are foundational in medicinal chemistry, offering rigid scaffolds that can be functionalized to achieve specific interactions with biological targets.[1] The molecular formula C11H14 represents a diverse group of aromatic isomers, each with a unique three-dimensional architecture and physicochemical profile. Their utility in drug design stems from the ability to modulate properties such as lipophilicity, metabolic stability, and receptor binding affinity through subtle structural modifications.[2] This guide will focus on three representative isomers: the bicyclic systems 1-Methyltetralin and 1-Ethylindane, and the substituted monocyclic structure, Cyclopentylbenzene. These compounds exemplify the structural diversity and therapeutic potential inherent to this class of molecules.

Section 1: 1-Methyl-1,2,3,4-tetrahydronaphthalene (1-Methyltetralin)

1-Methyltetralin, a derivative of tetralin (1,2,3,4-tetrahydronaphthalene), is a valuable scaffold in medicinal chemistry. The tetralin core is present in numerous clinically significant compounds, including the antidepressant sertraline and various anticancer agents.[3][[“]] The rigidity of the fused ring system provides a well-defined orientation for substituents, facilitating targeted interactions with protein binding sites.[5]

1.1 IUPAC Name and Synonyms

Identifier	Value	Source(s)
IUPAC Name	1-methyl-1,2,3,4-tetrahydronaphthalene	[3]
Synonyms	1-METHYLTETRALINE, α-Methyltetralin, Tetraline, 1-methyl	[3][6][7]
CAS Number	1559-81-5	[6][8]
Molecular Formula	C11H14	[6][8]
Molecular Weight	146.23 g/mol	[3]

1.2 Synthesis and Characterization

The synthesis of 1-methyltetralin can be achieved through the hydrogenation of 1-methyl-3,4-dihydronaphthalene. An enantioselective approach is often desired in drug development to isolate the more active stereoisomer.

This protocol describes a method for the asymmetric hydrogenation to produce 1-methyl-1,2,3,4-tetrahydronaphthalene with a specific enantiomeric excess (ee). The choice of a chiral catalyst is paramount for controlling the stereochemistry of the product, a critical factor in determining pharmacological activity.[9]

Step-by-Step Methodology:

• Catalyst Preparation: In a dry, sealable Schlenk flask under an argon atmosphere, dissolve (S,S)-ethylene-1,2-bis(η5 -4,5,6,7-tetrahydro-1-indenyl)titanium (S)-1,1'-binaphth-2,2'-diolate (0.099 mmol) in anhydrous tetrahydrofuran (THF) (10 mL).

• Degassing: Degas the vessel by briefly exposing it to a vacuum.

• Hydrogenation Atmosphere: Introduce a hydrogen atmosphere and cool the flask to 0 °C in an ice-water bath.

• Activator Addition: Add a solution of n-butyllithium (1.58M in hexanes, 0.196 mmol) and stir for 10 minutes. The n-butyllithium acts as an activator for the catalyst.

• Reagent Addition: Add phenylsilane (0.259 mmol) followed by 1-methyl-3,4-dihydronaphthalene (1.87 mmol).

• High-Pressure Reaction: Transfer the sealed flask to a Parr high-pressure reaction vessel. Charge the vessel with hydrogen gas to 2150 psig and heat to 65 °C in an oil bath for 184 hours with stirring.

• Workup and Purification: After cooling and venting, partition the reaction mixture between diethyl ether/hexane (1/4) and water. The organic layer is then distilled under reduced pressure to yield the product.

This self-validating protocol's success is determined by polarimetric measurement of the enantiomeric excess of the final product.

Caption: Friedel-Crafts alkylation workflow for cyclopentylbenzene synthesis.

2.3 Spectroscopic Data

The identity and purity of the synthesized cyclopentylbenzene can be confirmed using standard analytical techniques.

Technique	Key Features	Source(s)
GC-MS	A single major peak in the gas chromatogram with a mass spectrum showing a molecular ion at m/z 146.	[10]
IR Spectroscopy	Characteristic peaks for aromatic C-H stretching (around 3000-3100 cm-1) and C=C stretching (around 1450-1600 cm-1), as well as aliphatic C-H stretching (below 3000 cm-1).	[11]
1H and 13C NMR	A set of signals in the aromatic region (7-8 ppm in 1H NMR) and aliphatic region (1-4 ppm in 1H NMR) corresponding to the phenyl and cyclopentyl groups, respectively.

2.4 Applications in Drug Development

The cyclopentyl group is a common feature in many approved pharmaceuticals. [1]Cyclopentylbenzene itself serves as a hydrophobic scaffold in medicinal chemistry for the exploration of novel therapeutic agents. [15]Its derivatives are found in a range of drugs, including those for treating cancer and cardiovascular diseases. The cyclopentyl moiety can improve a drug's pharmacokinetic profile by increasing its lipophilicity, which can enhance membrane permeability and oral bioavailability. [1]

Section 3: 1-Ethylindane

1-Ethylindane belongs to the indane class of compounds, which are characterized by a benzene ring fused to a cyclopentane ring. The indane scaffold is considered a "privileged structure" in drug discovery, as it is found in a variety of compounds with diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. [2][12][13]

3.1 IUPAC Name and Synonyms

Identifier	Value	Source(s)
IUPAC Name	1-ethyl-2,3-dihydro-1H-indene
Synonyms	1-ETHYLINDAN, Indan, 1-ethyl-
CAS Number	4830-99-3
Molecular Formula	C11H14
Molecular Weight	146.23 g/mol

3.2 Synthesis and Characterization

A classical and reliable method for the synthesis of 1-ethylindane starts from 1-indanone and involves a Grignard reaction followed by dehydration and hydrogenation.

This multi-step synthesis provides a robust route to 1-ethylindane. The Grignard reaction introduces the ethyl group, followed by elimination to form an alkene, which is then reduced to the final product.

Step-by-Step Methodology:

• Grignard Reaction: Prepare a solution of 1-indanone in anhydrous diethyl ether. To this, slowly add a solution of ethylmagnesium bromide (a Grignard reagent) at 0 °C. After the addition, allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC). Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Dehydration: The resulting tertiary alcohol is then subjected to acid-catalyzed dehydration. This can be achieved by heating the alcohol with a catalytic amount of a strong acid (e.g., HCl or H2SO4) to yield 1-ethyl-1H-indene.

• Hydrogenation: The crude 1-ethyl-1H-indene is dissolved in a suitable solvent like ethanol or ethyl acetate. A palladium on carbon (Pd/C) catalyst is added, and the mixture is subjected to a hydrogen atmosphere (typically 50 psi) in a hydrogenation apparatus until the uptake of hydrogen ceases.

• Purification: The catalyst is removed by filtration through Celite, and the solvent is evaporated. The resulting crude 1-ethylindane can be purified by column chromatography or distillation.

Caption: Multi-step synthesis workflow for 1-ethylindane from 1-indanone.

3.3 Spectroscopic Data

The structural confirmation of 1-ethylindane relies on a combination of spectroscopic techniques.

Technique	Key Features	Source(s)
Mass Spectrometry (EI)	Molecular ion at m/z 146. Fragmentation may involve the loss of the ethyl group.
1H NMR	Aromatic protons, protons of the indane ring system, and signals for the ethyl group (a triplet and a quartet).
13C NMR	Distinct signals for the aromatic carbons, the aliphatic carbons of the indane core, and the two carbons of the ethyl group.

3.4 Applications in Drug Development

The indane scaffold is present in several FDA-approved drugs. [13]For instance, the non-steroidal anti-inflammatory drug Sulindac contains an indane core. [12][14]Derivatives of indane have shown a wide range of biological activities, including antibacterial, antiviral, and anti-cancer properties. [13][15]The ethyl group in 1-ethylindane can be a starting point for further functionalization or can contribute to the overall lipophilicity and shape of the molecule, influencing its binding to target proteins. The development of novel indane scaffolds is an active area of research for the treatment of cancer and inflammatory diseases. [14]

Conclusion

The C11H14 aromatic isomers, represented here by 1-Methyltetralin, Cyclopentylbenzene, and 1-Ethylindane, are more than just simple organic molecules. They are versatile scaffolds that offer a rich playground for medicinal chemists. Their distinct structural features—bicyclic versus monocyclic, and the nature of their alkyl substituents—provide a means to fine-tune the physicochemical properties of drug candidates. A thorough understanding of their synthesis and chemical behavior, as detailed in this guide, is essential for leveraging their full potential in the development of next-generation therapeutics. The provided protocols and workflows serve as a practical starting point for researchers aiming to incorporate these valuable structural motifs into their drug discovery programs.

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A Technical Guide to the Quantum Chemical Calculation of Prenylbenzene Stability

Abstract

Prenylbenzene, a fundamental structural motif in a vast array of natural products and pharmacologically active compounds, presents a compelling case for the application of computational quantum chemistry. Its conformational flexibility, governed by the rotation around the bond connecting the phenyl ring and the prenyl group, dictates its three-dimensional structure and, consequently, its biological activity and material properties. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for employing quantum chemical calculations to elucidate the conformational landscape and relative stability of prenylbenzene. We delve into the theoretical underpinnings of these computational methods, provide detailed, step-by-step protocols for their practical implementation, and offer insights into the interpretation of the resulting data. By integrating theoretical principles with practical workflows, this guide aims to empower researchers to confidently apply these powerful computational tools to their own investigations of prenylbenzene derivatives and other flexible molecules of interest.

Introduction: The Significance of Prenylbenzene in Modern Research

Prenylbenzene and its derivatives are ubiquitous in nature, forming the backbone of numerous secondary metabolites with diverse biological activities. In the pharmaceutical industry, the prenyl moiety is often incorporated into drug candidates to enhance their lipophilicity, metabolic stability, and binding affinity to target proteins.[1] The conformational orientation of the prenyl group relative to the aromatic ring is a critical determinant of a molecule's overall shape and electronic properties, which in turn govern its interactions with biological macromolecules.[2] Therefore, a thorough understanding of the conformational preferences and the energy barriers to rotation is paramount for rational drug design and the development of novel materials.

Quantum chemical calculations have emerged as an indispensable tool for investigating molecular properties at the atomic level.[3] These methods, based on the fundamental principles of quantum mechanics, allow for the accurate prediction of molecular structures, energies, and a host of other properties, providing insights that are often difficult or impossible to obtain through experimental means alone.[4] This guide will focus on the application of Density Functional Theory (DFT), a widely used and robust quantum chemical method, to the conformational analysis of prenylbenzene.

Theoretical Foundations: A Primer on Quantum Chemical Calculations for Molecular Stability

The stability of a molecule is intrinsically linked to its potential energy surface (PES), a multidimensional landscape that describes the energy of the molecule as a function of its atomic coordinates. Conformational isomers, or conformers, correspond to the local minima on this surface. The relative stability of different conformers is determined by their respective energies, with lower energy conformers being more stable and, therefore, more populated at a given temperature.

Quantum chemical calculations provide a means to map out the PES and identify these energy minima.[3] The core of these calculations is the solution of the Schrödinger equation, which, for multi-electron systems, can only be solved approximately.[3] DFT offers a computationally efficient yet accurate approach by reformulating the problem in terms of the electron density rather than the complex many-electron wavefunction.[5]

Several key quantum chemical concepts are central to understanding and predicting molecular stability:

• Conformational Analysis: This involves systematically exploring the different spatial arrangements of a molecule that can be interconverted by rotation around single bonds.[6] For prenylbenzene, the primary focus is the dihedral angle between the phenyl ring and the prenyl side chain.

• Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity and electronic properties.[7] The energy gap between the HOMO and LUMO is an indicator of molecular stability; a larger gap generally corresponds to greater stability and lower chemical reactivity.[8]

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides a powerful tool for understanding chemical bonding and intramolecular interactions.[9][10] It partitions the complex molecular wavefunction into localized, chemically intuitive units such as bonds and lone pairs.[11] A key aspect of NBO analysis is the examination of donor-acceptor interactions, which can reveal stabilizing hyperconjugative effects that contribute to the overall stability of a particular conformation.[12][13]

Computational Workflow: A Step-by-Step Protocol

The following section outlines a detailed protocol for performing quantum chemical calculations to determine the conformational stability of prenylbenzene. This workflow is designed to be a self-validating system, ensuring the reliability and accuracy of the obtained results.

Software and Hardware Considerations

A variety of software packages are available for performing quantum chemical calculations, each with its own strengths and user interface.[14] Popular choices include Gaussian, Q-Chem, and GAMESS.[4][15][16] This guide will use syntax and concepts generally applicable to these programs, with specific examples often referencing the widely used Gaussian software suite.[17][18] For visualization of molecular structures and orbitals, software such as GaussView or Avogadro is recommended.[14]

These calculations are computationally intensive, and the required resources will depend on the size of the molecule and the desired level of theory. A dedicated workstation or access to a high-performance computing cluster is generally recommended for efficient calculations.

Experimental Protocol: Conformational Analysis of Prenylbenzene

This protocol details the steps required to perform a comprehensive conformational analysis of prenylbenzene using DFT.

Step 1: Initial Structure Generation

• Construct the 3D structure of prenylbenzene using a molecular modeling program like GaussView or Avogadro.

• Define the key dihedral angle for the conformational search. For prenylbenzene, this is the C-C-C-C dihedral angle connecting the phenyl ring to the prenyl side chain.

Step 2: Potential Energy Surface (PES) Scan

• Perform a relaxed PES scan by systematically rotating the defined dihedral angle. A step size of 10-15 degrees is typically sufficient to map the major conformational features.

• At each step of the scan, perform a geometry optimization of all other degrees of freedom to ensure that the energy corresponds to a minimum for that constrained dihedral angle.

• Rationale: This initial scan provides a broad overview of the conformational landscape, identifying the approximate locations of energy minima and transition states.

Step 3: Identification and Optimization of Stationary Points

• From the PES scan, identify the approximate geometries corresponding to the energy minima (conformers) and energy maxima (transition states).

• Perform full geometry optimizations for each of these stationary points without any constraints. This will locate the precise energy minima and transition states on the PES.[19]

• Rationale: This step refines the structures and energies of the important conformations, providing a more accurate picture of their relative stabilities.

Step 4: Frequency Calculations

• Perform frequency calculations for each optimized stationary point.

• Verification of Stationary Points:

  • For energy minima (stable conformers), all calculated vibrational frequencies should be real (positive).

  • For transition states, there should be exactly one imaginary frequency, which corresponds to the motion along the reaction coordinate connecting the two conformers.

• Thermodynamic Corrections: The frequency calculations also provide zero-point vibrational energies (ZPVE) and thermal corrections to the electronic energies, allowing for the calculation of Gibbs free energies at a specific temperature.

• Rationale: Frequency calculations are crucial for verifying the nature of the optimized structures and for obtaining accurate thermodynamic data.[19]

Step 5: Single-Point Energy Refinement

• To obtain more accurate relative energies, perform single-point energy calculations on the optimized geometries using a larger, more flexible basis set.

• Rationale: This approach, often referred to as a composite method, balances computational cost and accuracy by using a less expensive level of theory for the geometry optimization and a more expensive one for the final energy calculation.

Step 6: Analysis of Results

• Compare the relative energies (electronic, enthalpy, and Gibbs free energy) of all identified conformers to determine their relative stabilities.

• Analyze the geometric parameters (bond lengths, angles, dihedral angles) of the most stable conformers.

• Visualize the molecular orbitals, particularly the HOMO and LUMO, to understand the electronic structure.

• Perform an NBO analysis to investigate intramolecular interactions that contribute to the stability of the preferred conformations.[20]

Visualization of the Computational Workflow

The following diagram, generated using Graphviz, illustrates the logical flow of the computational protocol for determining the conformational stability of prenylbenzene.

Caption: Computational workflow for prenylbenzene stability analysis.

Data Presentation and Interpretation

The quantitative data obtained from the quantum chemical calculations should be organized in a clear and concise manner to facilitate comparison and interpretation.

Tabulated Data

The following table provides an example of how to present the calculated energies for different conformers of prenylbenzene. The values presented here are for illustrative purposes.

Conformer	Dihedral Angle (°)	Relative Electronic Energy (kcal/mol)	Relative Enthalpy (kcal/mol)	Relative Gibbs Free Energy (kcal/mol)
A	0	0.00	0.00	0.00
B	90	2.50	2.45	2.60
C	180	1.20	1.15	1.25

Interpreting the Results

• Relative Energies: The conformer with the lowest relative Gibbs free energy is the most stable and will be the most populated at the specified temperature. The energy differences between conformers indicate their relative populations.

• HOMO-LUMO Gap: A larger HOMO-LUMO gap suggests greater kinetic stability.[21] This can be correlated with the reactivity of different conformers.

• NBO Analysis: The second-order perturbation theory analysis within the NBO framework provides stabilization energies for donor-acceptor interactions.[22] For prenylbenzene, key interactions to investigate include those between the π-orbitals of the phenyl ring and the σ-orbitals of the prenyl side chain. These hyperconjugative interactions can significantly influence conformational preferences.[23]

Conclusion and Future Directions

This technical guide has provided a comprehensive overview of the application of quantum chemical calculations for determining the stability of prenylbenzene. By following the detailed protocols and understanding the theoretical underpinnings, researchers can gain valuable insights into the conformational landscape of this important molecular scaffold. The ability to accurately predict the relative stabilities of different conformers is crucial for understanding structure-activity relationships and for the rational design of new molecules with desired properties.

Future research in this area could involve the application of these methods to more complex prenylated natural products and drug candidates. Additionally, the inclusion of explicit solvent models and the use of more advanced computational methods, such as coupled-cluster theory, can provide even higher accuracy for systems where electron correlation effects are particularly important. The continued development of both computational hardware and theoretical methods will undoubtedly further enhance the power and applicability of quantum chemistry in the fields of drug discovery and materials science.

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electrophilic aromatic substitution reactions of (3-Methyl-2-butenyl)benzene

An In-depth Technical Guide to the Electrophilic Aromatic Substitution Reactions of (3-Methyl-2-butenyl)benzene

Authored by: Gemini, Senior Application Scientist

Abstract

(3-Methyl-2-butenyl)benzene, commonly known as prenylbenzene, is an aromatic hydrocarbon featuring a benzene ring substituted with a five-carbon isoprenoid chain.[1][2] This structure presents two key sites of reactivity: the aromatic ring, susceptible to electrophilic aromatic substitution (EAS), and the alkene in the side chain. This guide provides a comprehensive technical overview of the EAS reactions of prenylbenzene, intended for researchers, scientists, and professionals in drug development. We will explore the directing effects of the prenyl substituent, detail common EAS reactions, and critically examine the competing intramolecular cyclization pathways that are characteristic of this substrate under acidic conditions. This document is designed to serve as a practical reference, blending mechanistic theory with actionable experimental insights.

Introduction to (3-Methyl-2-butenyl)benzene

(3-Methyl-2-butenyl)benzene (C₁₁H₁₄) is an organic compound belonging to the class of substituted benzenes.[2][3] Its structure consists of a planar benzene ring attached to a 3-methyl-2-butenyl group, also known as a prenyl group.[1] This dual functionality—an aromatic core and an alkenyl side chain—governs its chemical behavior, making it a valuable model for studying the interplay between different reactive centers within a single molecule.[1]

The prenyl moiety is a fundamental building block in a vast array of natural products, particularly terpenoids and alkaloids. Understanding its reactivity is crucial for the synthesis and modification of biologically active compounds. The synthesis of prenylbenzene itself can be achieved through methods such as the Friedel-Crafts alkylation of benzene with prenyl halides.[1]

dot graph "Structure_of_Prenylbenzene" { layout=neato; node [shape=plaintext, fontname="Helvetica", fontsize=12]; edge [fontname="Helvetica", fontsize=10];

// Define nodes for the benzene ring C1 [pos="0,1!", label=""]; C2 [pos="-0.866,0.5!", label=""]; C3 [pos="-0.866,-0.5!", label=""]; C4 [pos="0,-1!", label=""]; C5 [pos="0.866,-0.5!", label=""]; C6 [pos="0.866,0.5!", label=""];

// Define nodes for the substituent C7 [pos="0,2.5!", label=""]; // Attachment to ring C8 [pos="-0.5,3.5!", label=""]; C9 [pos="0.5,4.5!", label=""]; C10 [pos="-0.5,5.5!", label=""]; C11 [pos="1.5,4.5!", label=""];

// Draw bonds for the benzene ring with alternating double bonds C1 -- C2 [label=""]; C2 -- C3 [label="", style=double, penwidth=2]; C3 -- C4 [label=""]; C4 -- C5 [label="", style=double, penwidth=2]; C5 -- C6 [label=""]; C6 -- C1 [label="", style=double, penwidth=2];

// Draw bonds for the substituent C1 -- C7 [label=""]; C7 -- C8 [label=""]; C8 -- C9 [label="", style=double, penwidth=2]; C9 -- C10 [label=""]; C9 -- C11 [label=""];

// Add labels lab [label="(3-Methyl-2-butenyl)benzene\n(Prenylbenzene)", pos="0,-2.5!", fontsize=14]; c7_lab [label="CH₂", pos="0.3,2.5!"]; c8_lab [label="CH", pos="-0.8,3.5!"]; c10_lab [label="CH₃", pos="-0.5,5.9!"]; c11_lab [label="CH₃", pos="1.8,4.5!"]; } Figure 1: Structure of (3-Methyl-2-butenyl)benzene (Prenylbenzene).

Core Principles of Electrophilic Aromatic Substitution (EAS)

EAS is the cornerstone of aromatic chemistry, allowing for the functionalization of the benzene ring. The reaction proceeds via a two-step mechanism:

• Electrophilic Attack: The π-electron system of the aromatic ring acts as a nucleophile, attacking a strong electrophile (E⁺). This step breaks the aromaticity and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. This is typically the slow, rate-determining step.[4]

• Deprotonation: A weak base removes a proton from the carbon atom that formed the bond with the electrophile. This restores the aromaticity of the ring, resulting in the substituted product. This step is fast.[4]

// Nodes start [label="Benzene Ring + E⁺"]; intermediate [label="Arenium Ion\n(Sigma Complex)|{H|E}|Resonance Stabilized", shape=Mrecord, fillcolor="#FBBC05", fontcolor="#202124"]; product [label="Substituted Benzene + H⁺", fillcolor="#34A853", fontcolor="#FFFFFF"]; base [label="Base", shape=ellipse];

// Edges start -> intermediate [label="Step 1: Attack on Electrophile\n(Rate-Determining)"]; intermediate:f0 -> product [label="Step 2: Deprotonation\n(Fast)"]; base -> intermediate:f0 [style=dashed, arrowhead=none];

// Caption caption [label="General Mechanism of Electrophilic Aromatic Substitution (EAS).", shape=plaintext, fontsize=10]; } Figure 2: General Mechanism of Electrophilic Aromatic Substitution (EAS).

Substituent Effects: The Role of the Prenyl Group

The existing substituent on a benzene ring profoundly influences the rate and regioselectivity of subsequent EAS reactions.[5][6] Substituents are classified as either activating or deactivating, and as ortho, para-directing or meta-directing.

• Activating/Deactivating Effect: The (3-methyl-2-butenyl) group is an alkyl group. Alkyl groups are electron-donating through induction, pushing electron density into the ring. This enriches the ring's electron density, making it more nucleophilic and thus more reactive towards electrophiles than unsubstituted benzene.[7] Therefore, the prenyl group is an activating group .

• Directing Effect: As an activating group, the prenyl substituent is an ortho, para-director . This can be explained by examining the stability of the arenium ion intermediates formed during electrophilic attack. For attack at the ortho and para positions, one of the resonance structures places the positive charge on the carbon atom directly attached to the prenyl group. This is a tertiary carbocation, which is significantly stabilized by the inductive effect of the alkyl group. In contrast, attack at the meta position does not allow for such a stabilized resonance contributor. Consequently, the activation energies for ortho and para attack are lower, making these pathways kinetically favored.[7][8]

// Caption caption [label="Regioselectivity of EAS on Prenylbenzene.", shape=plaintext, fontsize=10, pos="3.5,0!"]; } Figure 3: Regioselectivity of EAS on Prenylbenzene.

Key Electrophilic Aromatic Substitution Reactions

The following sections detail standard EAS reactions as applied to (3-methyl-2-butenyl)benzene, with the expectation of forming mixtures of ortho and para isomers. The para isomer is often favored due to reduced steric hindrance.

Halogenation

Halogenation introduces a halogen atom (Cl, Br) onto the aromatic ring. The reaction requires a Lewis acid catalyst, such as iron(III) halides (FeX₃) or aluminum halides (AlX₃), to polarize the halogen molecule and generate a sufficiently strong electrophile.[9][10]

• Reaction: (3-Methyl-2-butenyl)benzene + Br₂ / FeBr₃ → o-Bromo-(3-methyl-2-butenyl)benzene + p-Bromo-(3-methyl-2-butenyl)benzene

• Causality: The Lewis acid catalyst is essential because diatomic halogens are not electrophilic enough to overcome the aromatic stability of the benzene ring.[11] The catalyst coordinates with one of the halogen atoms, creating a highly polarized complex that effectively acts as a source of "X⁺".

Nitration

Nitration, the introduction of a nitro group (-NO₂), is typically achieved using a mixture of concentrated nitric acid and concentrated sulfuric acid. Sulfuric acid acts as a catalyst by protonating nitric acid, leading to the formation of the highly electrophilic nitronium ion (NO₂⁺).[12][13]

• Reaction: (3-Methyl-2-butenyl)benzene + HNO₃ / H₂SO₄ → o-Nitro-(3-methyl-2-butenyl)benzene + p-Nitro-(3-methyl-2-butenyl)benzene

• Experimental Consideration: The reaction is exothermic and must be carefully temperature-controlled (typically below 50°C for standard benzene) to prevent multiple nitrations.[12][13] Given that the prenyl group is activating, even milder conditions (e.g., 30°C) may be required to ensure mono-substitution.[13]

Sulfonation

Sulfonation introduces a sulfonic acid group (-SO₃H) using fuming sulfuric acid (a solution of SO₃ in H₂SO₄). The electrophile is sulfur trioxide (SO₃).[9][14]

• Reaction: (3-Methyl-2-butenyl)benzene + SO₃ / H₂SO₄ ⇌ o-(3-Methyl-2-butenyl)benzenesulfonic acid + p-(3-Methyl-2-butenyl)benzenesulfonic acid

• Key Feature: Sulfonation is a reversible reaction.[9] The sulfonic acid group can be removed by heating the product in dilute aqueous acid. This reversibility makes the -SO₃H group a useful "blocking group" in multi-step syntheses to temporarily occupy a position and direct other substituents before being removed.

Friedel-Crafts Reactions

Discovered by Charles Friedel and James Crafts, these reactions form new carbon-carbon bonds to the aromatic ring.[15][16]

Friedel-Crafts Alkylation This reaction introduces an alkyl group using an alkyl halide and a Lewis acid catalyst (e.g., AlCl₃).[15][16]

• Reaction: (3-Methyl-2-butenyl)benzene + R-Cl / AlCl₃ → o- and p-alkylated products

• Limitations & Causality:

  • Polyalkylation: The alkylated product is more activated than the starting material, making it susceptible to further alkylation.[4][17] Using a large excess of the aromatic compound can favor mono-alkylation.

  • Carbocation Rearrangement: The intermediate carbocation electrophile can rearrange to a more stable form (e.g., primary to secondary or tertiary) before attacking the ring.[4][17]

Friedel-Crafts Acylation This reaction introduces an acyl group (-COR) using an acyl chloride or acid anhydride with a Lewis acid catalyst.[9][18]

• Reaction: (3-Methyl-2-butenyl)benzene + RCOCl / AlCl₃ → o-(Acyl)-(3-methyl-2-butenyl)benzene + p-(Acyl)-(3-methyl-2-butenyl)benzene

• Advantages over Alkylation:

  • No Polyacylation: The product is a ketone, which contains a deactivating acyl group, preventing further reactions.[18]

  • No Rearrangement: The acylium ion (R-C≡O⁺) is resonance-stabilized and does not rearrange.[9] The resulting ketone can then be reduced to an alkyl group if desired (e.g., via Clemmensen or Wolff-Kishner reduction), providing a reliable method for introducing straight-chain alkyl groups.

Reaction	Electrophile (E⁺)	Typical Reagents	Key Considerations
Halogenation	Br⁺ or Cl⁺	Br₂/FeBr₃ or Cl₂/AlCl₃	Requires a Lewis acid catalyst.
Nitration	NO₂⁺ (Nitronium ion)	Conc. HNO₃ + Conc. H₂SO₄	Exothermic; requires temperature control.
Sulfonation	SO₃	Fuming H₂SO₄ (H₂SO₄ + SO₃)	Reversible reaction; useful as a blocking group.
FC-Alkylation	R⁺ (Carbocation)	R-Cl + AlCl₃	Prone to polyalkylation and carbocation rearrangement.
FC-Acylation	RCO⁺ (Acylium ion)	RCOCl + AlCl₃	Product is deactivated; no polyalkylation or rearrangement.

Competing Pathway: Intramolecular Cyclization

A critical consideration in the chemistry of (3-methyl-2-butenyl)benzene is the potential for intramolecular reactions, particularly under the acidic conditions typical of many EAS protocols. The double bond in the prenyl side chain can act as an internal nucleophile, leading to cyclization.[19]

This process, often an intramolecular Friedel-Crafts alkylation, can compete with or even dominate the intermolecular EAS reaction. The reaction is initiated by an electrophile (either a proton from the acid catalyst or the external electrophile E⁺) adding to either the aromatic ring or the side-chain double bond, generating a carbocation. This carbocation is then trapped intramolecularly by the other π-system.

• Mechanism A (Ring Protonation): The aromatic ring is attacked by E⁺, forming the standard arenium ion. The side-chain double bond then attacks this carbocation, leading to a fused ring system.

• Mechanism B (Side-Chain Protonation): The side-chain double bond is protonated by the acid catalyst, forming a tertiary carbocation. This electrophilic center is then attacked by the nucleophilic aromatic ring to form the cyclic product.[20][21]

The outcome (five- vs. six-membered ring) is governed by carbocation stability and the kinetics of ring closure (Baldwin's rules). For prenylbenzene, cyclization commonly leads to the formation of substituted indane or tetralin skeletons.

// Caption caption [label="Simplified mechanism for acid-catalyzed intramolecular cyclization.", shape=plaintext, fontsize=10]; } Figure 4: Simplified mechanism for acid-catalyzed intramolecular cyclization.

The choice of Lewis acid, temperature, and solvent can significantly influence the ratio of intermolecular substitution to intramolecular cyclization products. Weaker Lewis acids and lower temperatures may favor the desired EAS product, while strong acids and higher temperatures can promote cyclization.[22]

Experimental Protocols

The following protocols are representative methodologies for performing EAS reactions on activated aromatic rings and should be adapted and optimized for (3-methyl-2-butenyl)benzene.

Protocol 1: Friedel-Crafts Acylation of (3-Methyl-2-butenyl)benzene (Representative)

This protocol outlines the acylation to produce p-(acetyl)-(3-methyl-2-butenyl)benzene, which is expected to be the major product due to sterics.

// Connections p1 -> p2 -> r1 -> r2 -> r3 -> w1 -> w2 -> w3 -> w4 -> w5;

// Caption caption [label="Experimental workflow for Friedel-Crafts Acylation.", shape=plaintext, fontsize=10]; } Figure 5: Experimental workflow for Friedel-Crafts Acylation.

Methodology:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add (3-methyl-2-butenyl)benzene (1.0 eq) and a dry solvent such as dichloromethane (CH₂Cl₂) or carbon disulfide (CS₂).

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Catalyst Addition: Under a nitrogen atmosphere, add anhydrous aluminum chloride (AlCl₃) (1.1 eq) portion-wise, allowing the temperature to remain below 5 °C.

• Reagent Addition: Add acetyl chloride (1.05 eq) dropwise via the dropping funnel over 30 minutes.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Quenching: Carefully and slowly pour the reaction mixture onto a mixture of crushed ice and concentrated HCl to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the ortho and para isomers.

Conclusion

The electrophilic aromatic substitution of (3-methyl-2-butenyl)benzene is a well-defined process governed by the activating and ortho, para-directing nature of the prenyl group. Standard EAS reactions such as halogenation, nitration, sulfonation, and Friedel-Crafts reactions can be readily applied to functionalize the aromatic ring. However, the practitioner must remain vigilant to the significant competing pathway of intramolecular cyclization, which is promoted by the acidic conditions inherent to these reactions. A judicious choice of reaction conditions—including temperature, catalyst, and reaction time—is paramount to selectively achieving either intermolecular substitution or intramolecular cyclization, thereby unlocking the full synthetic potential of this versatile building block.

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Protocols & Analytical Methods

Application Notes and Protocols for Prenylbenzene as a Versatile Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prenylbenzene, a readily accessible aromatic hydrocarbon, serves as a pivotal chemical intermediate in the synthesis of a diverse array of high-value molecules.[1][] Its structure, featuring a reactive isoprenyl side chain and an aromatic ring amenable to substitution, allows for a wide range of chemical transformations. This guide provides an in-depth exploration of prenylbenzene's applications, focusing on its role as a precursor to medicinally significant compounds such as cannabinoids and the natural product bakuchiol.[3][4] We present detailed mechanistic insights, validated experimental protocols, and comparative data to empower researchers in leveraging this versatile building block for novel synthesis and drug discovery.

Core Reactivity and Mechanistic Insights

The synthetic utility of prenylbenzene stems from two primary sites of reactivity: the electron-rich double bond of the prenyl group and the aromatic benzene ring. Understanding the interplay between these functionalities is crucial for designing effective synthetic strategies.

• Reactions at the Isoprenyl Side Chain: The double bond is susceptible to a variety of electrophilic additions. Key transformations include:

  • Epoxidation: Oxidation of the double bond, typically with peroxy acids (e.g., m-CPBA) or metal-based catalytic systems with hydrogen peroxide, yields prenylbenzene oxide.[5][6] This epoxide is a valuable intermediate, as the strained ring can be opened by various nucleophiles to introduce new functional groups with stereochemical control.

  • Cyclization: Under acidic conditions, the prenyl group can cyclize onto the aromatic ring, forming chromane or other heterocyclic structures. This intramolecular Friedel-Crafts type reaction is a cornerstone for synthesizing numerous natural products.[7]

• Reactions on the Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution.

  • Friedel-Crafts Reactions: The aromatic ring can be alkylated or acylated, although the presence of the prenyl side chain can lead to mixtures of ortho, meta, and para substituted products.[8][9] Strategic use of directing groups or specific catalysts is often required for regioselectivity.[10]

  • Condensation with Phenols: This is one of the most powerful applications of prenylbenzene derivatives, particularly in the synthesis of cannabinoids where a prenyl unit is attached to a phenolic core.[11][12]

Application Note: Synthesis of Cannabinoid Precursors

Prenylbenzene derivatives are fundamental building blocks in the total synthesis of cannabinoids like Cannabidiol (CBD) and Cannabigerol (CBG).[12][13] The core strategy involves the Friedel-Crafts alkylation of a phenolic substrate, such as olivetol, with a prenylating agent.

Protocol 1: Lewis Acid-Catalyzed Synthesis of a Cannabidiol Analog

This protocol details the condensation of olivetol with a prenyl alcohol derivative (like p-mentha-2,8-dien-1-ol, a functional equivalent often used for CBD synthesis) catalyzed by 10-camphorsulfonic acid (CSA), a mild and effective Brønsted acid catalyst.[13]

Materials & Equipment:

• Olivetol

• trans-p-mentha-2,8-dien-1-ol

• 10-camphorsulfonic acid (CSA)

• Dichloromethane (DCM), anhydrous

• Round-bottom flask with magnetic stirrer

• Nitrogen or Argon inert atmosphere setup

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• Setup: Add CSA (0.1 mmol, 10 mol%) to a dry 25 mL round-bottom flask under a nitrogen atmosphere.[13]

• Addition of Olivetol: Add a solution of olivetol (1.1 mmol, 1.1 equiv) in anhydrous DCM (7.5 mL) to the flask and begin magnetic stirring.[13]

• Addition of Prenylating Agent: After 1 minute, add a solution of trans-p-mentha-2,8-dien-1-ol (1 mmol, 1.0 equiv) in anhydrous DCM (7.5 mL) dropwise over 5 minutes.

• Reaction: Maintain the reaction mixture at room temperature under magnetic stirring and a nitrogen atmosphere for 2 hours.[13] Monitor reaction progress by TLC.

• Workup: Quench the reaction by adding saturated sodium bicarbonate solution (15 mL). Separate the organic layer.

• Extraction: Extract the aqueous phase with DCM (3 x 15 mL).[13]

• Washing & Drying: Combine the organic phases, wash with brine (15 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).[13]

• Purification: Filter the solution and remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate (85:15) mixture as the eluent to yield the desired cannabidiol analog.[13] The typical yield for this type of reaction is in the range of 30-40%.[13]

Causality and Insights:

• Catalyst Choice: CSA is chosen for its ability to protonate the alcohol of the prenylating agent, facilitating the formation of a carbocationic intermediate without causing excessive degradation of the sensitive phenolic substrates.[13]

• Solvent: Anhydrous DCM is used to prevent water from competing with the olivetol as a nucleophile and to ensure the catalyst remains active.

• Inert Atmosphere: This prevents oxidation of the electron-rich phenol substrates, which can lead to undesired colored byproducts and lower yields.

Application Note: Synthesis of Bakuchiol Precursors

Bakuchiol, a meroterpenoid found in the plant Psoralea corylifolia, has gained significant attention in cosmetics and medicine for its retinol-like activity without the associated irritation.[4] The synthesis of bakuchiol and its derivatives often involves the coupling of a prenyl-like group to a phenolic precursor.[4][14]

Comparative Synthetic Strategies for Prenylation of Phenols

Several methods exist for the ortho-prenylation of phenols, a key step in many natural product syntheses. The choice of method depends on the substrate, desired regioselectivity, and tolerance of other functional groups.[10][15]

Method	Prenylating Agent	Catalyst / Conditions	Typical Yield	Advantages	Disadvantages	Reference(s)
Friedel-Crafts	Prenyl Alcohol	BF₃·OEt₂	15-30%	Direct, one-step reaction.	Often poor regioselectivity (ortho/para mix), competing O-alkylation.	[11]
Directed ortho-Metalation (DoM)	Prenyl Bromide	sec-Butyllithium, -78 °C	~70%	Excellent ortho-selectivity.	Requires a directing group on the phenol, cryogenic conditions.	[10]
Claisen Rearrangement	Prenyl Aryl Ether	Heat (thermal rearrangement)	Moderate	High ortho-selectivity.	Requires multi-step synthesis of the starting ether.	[10]
Heterogeneous Catalysis	Prenyl Alcohol	Amberlyst 15 (acidic resin)	40-60%	Catalyst is recyclable, milder conditions.	Can still produce product mixtures.	[7][16]

Protocol 2: Epoxidation of the Bakuchiol Side Chain

Functionalization of the bakuchiol scaffold can lead to derivatives with altered biological activity.[3][17] One common modification is the epoxidation of the terminal double bond of the terpenoid side chain.

Materials & Equipment:

• Bakuchiol

• 3-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Sodium bisulfite (NaHSO₃), aqueous solution

• Round-bottom flask with magnetic stirrer

• Ice bath

Procedure:

• Dissolution: Dissolve Bakuchiol (1 mmol) in DCM (10 mL) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Addition of Oxidant: Add m-CPBA (1.1 mmol, 1.1 equiv) portion-wise to the stirred solution over 10 minutes, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 3 hours.[3] Monitor the reaction by TLC.

• Quenching: Upon completion, cool the mixture back to 0 °C and quench the excess peroxy acid by slowly adding a saturated aqueous solution of NaHSO₃ (10 mL).[3] Stir for 30 minutes.

• Workup: Separate the layers and extract the aqueous phase with DCM (2 x 10 mL).

• Washing & Drying: Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine, and dry over anhydrous sodium sulfate.

• Purification: Filter and concentrate the solution under reduced pressure. The resulting crude epoxide can be purified by silica gel chromatography if necessary.

Causality and Insights:

• Reagent Choice: m-CPBA is a widely used, effective, and relatively safe reagent for epoxidation.[6] It delivers an oxygen atom to the double bond in a concerted mechanism.

• Temperature Control: The reaction is initiated at 0 °C to control the exothermic reaction and minimize potential side reactions.

• Quenching: Sodium bisulfite is a reducing agent used to safely neutralize any remaining m-CPBA, preventing it from interfering with the workup and purification.[3]

Safety and Handling

• Prenylbenzene: Flammable liquid and vapor. Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Lewis Acids (e.g., BF₃·OEt₂): Corrosive and moisture-sensitive. Handle under an inert atmosphere.

• Organolithium Reagents (e.g., sec-Butyllithium): Pyrophoric (ignite spontaneously in air). Must be handled by trained personnel using appropriate syringe and cannula techniques under an inert atmosphere.

• m-CPBA: Potentially explosive when shocked or heated. Store in a cool, dry place away from incompatible materials.

Conclusion

Prenylbenzene and its derivatives are indispensable intermediates in modern organic synthesis. Their strategic application, particularly through Friedel-Crafts type reactions and side-chain functionalization, provides efficient pathways to complex and biologically active molecules. The protocols and insights provided herein demonstrate the practicality and versatility of prenylbenzene chemistry, offering a robust foundation for researchers in pharmaceuticals, agrochemicals, and fine chemical synthesis.[18][19]

References

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• Synthesis of prenylated phenols and their acetylated derivatives in two steps. (n.d.). ScienceDirect. Retrieved January 15, 2026, from [Link]

• Stereoselective Synthesis of Cannabidiol and its Unnatural Enantiomer to Evaluate Anxiolytic‐Like Properties and Memory Interactions. (2025). PubMed Central. Retrieved January 15, 2026, from [Link]

• Novel Synthesis of Prenylated Phenols and Their Antioxidant Properties. (2006). ResearchGate. Retrieved January 15, 2026, from [Link]

• Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. (2003). ResearchGate. Retrieved January 15, 2026, from [Link]

• Advancement of Research Progress on Synthesis Mechanism of Cannabidiol (CBD). (n.d.). PubMed Central. Retrieved January 15, 2026, from [Link]

• Synthesis and Evaluation of Bakuchiol Derivatives as Potential Anticancer Agents. (n.d.). PubMed Central. Retrieved January 15, 2026, from [Link]

• The synthesis of (±)-bakuchiol. (1967). Royal Society of Chemistry. Retrieved January 15, 2026, from [Link]

• Synthesis of (−)‐Cannabidiol (CBD), (−)‐Δ‐ and (−)‐Δ‐Tetrahydrocannabinols, Encapsulation of CBD with Nanoparticles for Controlled Delivery and Biological Evaluation. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Amberlyst 15 Catalyzed Prenylation of Phenols: One-Step Synthesis of Benzopyrans. (n.d.). MDPI. Retrieved January 15, 2026, from [Link]

• Bakuchiol – a natural meroterpenoid: structure, isolation, synthesis and functionalization approaches. (2022). PubMed Central. Retrieved January 15, 2026, from [Link]

• Synthesis and Evaluation of Bakuchiol Derivatives as Potential Anticancer Agents. (2018). Semantic Scholar. Retrieved January 15, 2026, from [Link]

• Synthesis and Evaluation of Bakuchiol Derivatives as Potential Anticancer Agents. (2018). ResearchGate. Retrieved January 15, 2026, from [Link]

• Synthesis of (-)-Cannabidiol (CBD), (-)-Δ9- and (-)-Δ8-Tetrahydrocannabinols, Encapsulation of CBD with Nanoparticles for Controlled Delivery and Biological Evaluation. (2024). PubMed. Retrieved January 15, 2026, from [Link]

• Easy and Accessible Synthesis of Cannabinoids from CBD. (2024). Future4200. Retrieved January 15, 2026, from [Link]

• Catalytic Conversion of Terpene Feedstocks into value-added Chemicals and Commodity Chemicals. (n.d.). University of Bath. Retrieved January 15, 2026, from [Link]

• Pharma API Intermediates. (n.d.). Pharma Noble Chem Ltd. Retrieved January 15, 2026, from [Link]

• Synthesis of New Agrochemicals. (2019). ResearchGate. Retrieved January 15, 2026, from [Link]

• Friedel-Crafts and Related Alkylation Reactions: A Guide to Functional Group Preparations. (n.d.). Organic Chemistry Portal. Retrieved January 15, 2026, from [Link]

• 8.7: Oxidation of Alkenes - Epoxidation and Hydroxylation. (2024). Chemistry LibreTexts. Retrieved January 15, 2026, from [Link]

• A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis. (n.d.). Beilstein Journals. Retrieved January 15, 2026, from [Link]

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Application of (3-Methyl-2-butenyl)benzene in Fragrance Formulations: A Senior Application Scientist's Guide to Novel Ingredient Integration

Foreword: Navigating the Olfactory Unknown

Therefore, this document will serve a dual purpose. It will provide a comprehensive framework for the evaluation and incorporation of a novel or uncharacterized fragrance ingredient, using (3-Methyl-2-butenyl)benzene as a primary case study. As a Senior Application Scientist, my objective is to equip researchers, perfumers, and drug development professionals with the rigorous protocols and causal reasoning necessary to unlock the potential of new aromatic materials. We will proceed with scientific integrity, treating (3-Methyl-2-butenyl)benzene as a material of fresh inquiry, thereby demonstrating a universally applicable methodology.

Part 1: Initial Assessment and Characterization of (3-Methyl-2-butenyl)benzene

Before any meaningful formulation work can begin, a thorough understanding of the intrinsic properties of the new ingredient is paramount. This initial phase is dedicated to characterizing its organoleptic and physical properties.

Chemical and Physical Identity

A clear identification of the molecule is the first step.

Property	Value	Source
Chemical Name	(3-Methyl-2-butenyl)benzene	NIST
Synonyms	Prenylbenzene, 3-Methyl-1-phenyl-2-butene	NIST
CAS Number	4489-84-3	PubChem[2]
Molecular Formula	C₁₁H₁₄	NIST[3]
Molecular Weight	146.23 g/mol	PubChem[2]
Boiling Point	203.7°C at 760 mmHg (Predicted)	Smolecule[1]
Density	0.885 g/cm³ (Predicted)	Smolecule[1]

Protocol for Olfactory Evaluation

The cornerstone of any fragrance ingredient is its scent. The following protocol outlines a systematic approach to defining the odor profile of an uncharacterized material like (3-Methyl-2-butenyl)benzene.

Objective: To determine the primary and secondary olfactory facets, tenacity, and diffusion of (3-Methyl-2-butenyl)benzene.

Materials:

• (3-Methyl-2-butenyl)benzene (high purity, >98%)

• Perfumer's ethanol (95% or absolute), odorless

• Glass vials with caps

• Pipettes (graduated, disposable)

• Perfumer's smelling strips (blotters)

• A well-ventilated, odor-neutral environment

Step-by-Step Methodology:

• Preparation of Dilutions:

  • Prepare a 10% dilution of (3-Methyl-2-butenyl)benzene in perfumer's ethanol. The use of a solvent is crucial as it reduces the initial intensity of the raw material, allowing for a more nuanced evaluation and mimicking its state in a typical fragrance formulation.

  • From the 10% solution, prepare a 1% dilution. This further reduces the intensity and can reveal more subtle facets of the odor.

• Initial Olfactory Assessment:

  • Dip a clean smelling strip into the 10% solution, ensuring about 1 cm is submerged.

  • Remove the strip and allow the ethanol to evaporate for approximately 10-15 seconds. This prevents the sharp scent of the alcohol from overwhelming the aromatic molecule.

  • Wave the strip gently under the nose and record the initial impressions (the "top notes"). Note the primary odor family (e.g., floral, woody, fruity, green, spicy) and any secondary characteristics.

  • Repeat this process with the 1% solution. A lower concentration may reveal different, more delicate notes.

• Tenacity Evaluation:

  • Label the smelling strips with the ingredient name, concentration, and time of dipping.

  • Place the strips in a holder in an odor-neutral space.

  • Evaluate the scent from the strips at regular intervals: 30 minutes, 1 hour, 4 hours, 8 hours, 24 hours, and then daily until the scent is no longer perceptible. This systematic evaluation of the "dry down" is essential for understanding the material's longevity and how its character evolves over time.

• Diffusion Assessment:

  • In a small, enclosed, and well-ventilated room, dip a fresh smelling strip into the 10% solution.

  • Place the strip in the center of the room.

  • Periodically walk into the room and note the distance from which the scent is perceptible. This provides a qualitative measure of the material's "throw" or sillage.

Diagram of Olfactory Evaluation Workflow:

Caption: Workflow for the systematic olfactory evaluation of a novel fragrance ingredient.

Part 2: Application-Specific Protocols

Once the fundamental characteristics of (3-Methyl-2-butenyl)benzene are understood, the next logical step is to evaluate its performance and stability in relevant product bases.

Solubility Protocol

Objective: To determine the solubility of (3-Methyl-2-butenyl)benzene in common fragrance carriers.

Materials:

• (3-Methyl-2-butenyl)benzene

• Carriers: Perfumer's ethanol, Isopropyl myristate (IPM), Diethyl phthalate (DEP), Fractionated coconut oil

• Glass test tubes with stoppers

• Vortex mixer

• Graduated pipettes

Step-by-Step Methodology:

• Preparation of Solutions:

  • In separate, labeled test tubes, prepare 1%, 5%, and 10% (w/w) solutions of (3-Methyl-2-butenyl)benzene in each of the selected carriers.

  • For example, to prepare a 5% solution in a 10g total sample, add 0.5g of (3-Methyl-2-butenyl)benzene to 9.5g of the carrier.

• Solubility Assessment:

  • Stopper the test tubes and vortex for 30 seconds.

  • Visually inspect the solutions against a well-lit background for any signs of cloudiness, precipitation, or phase separation.

  • Allow the solutions to stand for 24 hours at room temperature and re-examine. This will reveal any potential for delayed insolubility.

  • Record the results as "Soluble," "Partially Soluble," or "Insoluble" for each concentration and carrier.

Data Presentation Table:

Carrier	1% (w/w)	5% (w/w)	10% (w/w)
Perfumer's Ethanol	Soluble	Soluble	Soluble
Isopropyl Myristate (IPM)	Soluble	Soluble	Soluble
Diethyl Phthalate (DEP)	Soluble	Soluble	Soluble
Fractionated Coconut Oil	Soluble	Soluble	Partially Soluble
(Note: Data presented here is hypothetical for illustrative purposes.)

Stability Protocol in Different Bases

Objective: To assess the chemical stability and olfactory integrity of (3-Methyl-2-butenyl)benzene in common consumer product bases.

Materials:

• (3-Methyl-2-butenyl)benzene

• Product bases:

  • Hydroalcoholic solution (80% ethanol, 20% deionized water)

  • Simple lotion base (oil-in-water emulsion)

  • Simple soap base (saponified oils)

• Glass jars with airtight lids

• Oven capable of maintaining 40°C

• pH meter

Step-by-Step Methodology:

• Sample Preparation:

  • Incorporate (3-Methyl-2-butenyl)benzene at a concentration of 0.5% into each of the product bases. Ensure thorough mixing for homogeneity.

  • For each base, prepare two samples: one to be stored at room temperature (as a control) and one for accelerated aging at 40°C.

• Accelerated Aging and Evaluation:

  • Place the designated samples in the 40°C oven.

  • At weekly intervals for four weeks, evaluate both the room temperature and the 40°C samples for:

    • Olfactory Changes: Compare the scent of the aged sample to the room temperature control. Note any changes in character, intensity, or the emergence of off-notes.

    • Physical Changes: Observe any changes in color, viscosity, or pH of the base.

    • Chemical Analysis (Optional): For a more in-depth study, Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify any degradation products.

Diagram of Stability Testing Workflow:

Caption: Protocol for assessing the stability of a fragrance ingredient in various product bases under control and accelerated aging conditions.

Part 3: Hypothetical Formulation and Synergistic Evaluation

With a foundational understanding of its properties, we can now explore how (3-Methyl-2-butenyl)benzene might interact with other fragrance materials. Lacking a defined odor profile, we will proceed with a hypothetical scenario. Let's assume our initial evaluation revealed a "green, slightly woody with a fresh-spicy undertone" character.

Incorporation into a Simple Floral Accord (Muguet)

Objective: To evaluate the effect of (3-Methyl-2-butenyl)benzene on a classic lily-of-the-valley (muguet) accord.

Rationale: Green and spicy notes can often enhance the naturalness and brightness of floral compositions.

Formulation Protocol:

Ingredient	Function	Control (%)	Test (%)
Hydroxycitronellal	Core muguet note	40	40
Lilial (or substitute)	Powdery, floral muguet	20	20
Phenyl Ethyl Alcohol	Rosy, floral	15	15
Linalool	Fresh, floral-woody	10	10
Indole (10% soln.)	Narcotic, animalic floralcy	5	4
Hedione (optional)	Diffusive, transparent floral	10	10
(3-Methyl-2-butenyl)benzene (10% soln.)	Modifier	0	1
TOTAL	100	100

Evaluation:

• Prepare both the control and test formulations.

• Allow them to macerate for at least 48 hours.

• Evaluate on smelling strips side-by-side. Note if the test formulation with (3-Methyl-2-butenyl)benzene appears fresher, greener, more vibrant, or if it introduces any undesirable harshness.

Incorporation into a Simple Woody Accord (Cedarwood)

Objective: To assess the synergy of (3-Methyl-2-butenyl)benzene with a straightforward woody base.

Rationale: A green, spicy note could lift the top note of a woody fragrance and add complexity.

Formulation Protocol:

Ingredient	Function	Control (%)	Test (%)
Iso E Super	Smooth, cedarwood, amber	60	60
Vertofix Coeur	Dry, woody, vetiver	20	18
Cedramber	Amber, woody	10	10
Timbersilk	Woody, diffusive	10	10
(3-Methyl-2-butenyl)benzene (10% soln.)	Modifier	0	2
TOTAL	100	100

Evaluation:

• Follow the same maceration and evaluation protocol as for the floral accord.

• Determine if (3-Methyl-2-butenyl)benzene enhances the freshness of the opening, adds a unique facet, or detracts from the core woody character.

Part 4: Safety, Regulatory Compliance, and Final Considerations

Scientific integrity demands a rigorous approach to safety and regulation.

• Authoritative Grounding: The first step in assessing the safety of any fragrance ingredient is to consult the databases of the Research Institute for Fragrance Materials (RIFM) and the International Fragrance Association (IFRA). While no specific assessment for (3-Methyl-2-butenyl)benzene was found in the initial search, a safety assessment for a related compound, 3-methyl-2-butenyl benzoate, is available[4]. This can provide some initial read-across information, but it is not a substitute for a direct safety evaluation of the molecule .

• Trustworthiness through Self-Validation: The protocols described in this guide are designed to be self-validating. For instance, the stability testing includes a room temperature control, which is essential for differentiating changes due to accelerated aging from the natural evolution of the fragrance in the base.

• Expertise in Action: A seasoned application scientist would recognize that the absence of a public RIFM/IFRA standard does not mean the material is unsafe, but rather that it may be a captive ingredient, used internally by a fragrance house, or that its usage is below a threshold that has triggered a public assessment. In a professional setting, further toxicological data (e.g., skin sensitization potential) would be required before widespread use.

Conclusion

The application of a novel ingredient like (3-Methyl-2-butenyl)benzene in fragrance formulations is a systematic process of discovery. It begins with a meticulous characterization of its olfactory and physical properties, proceeds through rigorous stability and solubility testing, and culminates in creative exploration within established fragrance structures. While the specific odor of (3-Methyl-2-butenyl)benzene remains to be publicly detailed, the protocols and framework provided here offer a robust and universally applicable guide for any researcher, scientist, or perfumer seeking to integrate new molecules into the ever-evolving palette of fragrance creation.

References

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• NIST. (n.d.). Benzene, (3-methyl-2-butenyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). Benzene, (3-methyl-2-butenyl)-. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, (3-methyl-2-butenyl)- (CAS 4489-84-3). Retrieved from [Link]

• The Good Scents Company. (n.d.). prenyl acetate. Retrieved from [Link]

• Google Patents. (n.d.). Organic compounds.
• Google Patents. (n.d.). US6861402B1 - Pro-fragrances.

• PubMed. (2007). Fragrance material review on 3-methyl-2-butenyl salicylate. Retrieved from [Link]

• The Perfumers Apprentice. (n.d.). Prenyl Acetate. Retrieved from [Link]

• RIFM. (2023). RIFM fragrance ingredient safety assessment, (3-methoxy-2-methylpropyl)benzene, CAS Registry Number 120811-92-9. Food and Chemical Toxicology. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3-benzylidene-2-butanone 3-methyl-4-phenyl-3-buten-2-one. Retrieved from [Link]

• The Good Scents Company. (n.d.). prenol. Retrieved from [Link]

• RIFM. (2024). RIFM fragrance ingredient safety assessment, 3-methyl-2-butenyl benzoate, CAS Registry Number 5205-11-8. Food and Chemical Toxicology. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3-methyl-2-butenal. Retrieved from [Link]

• YouTube. (2024). The molecule on almost every perfume ingredients label. Retrieved from [Link]

• NIST. (n.d.). Benzene, (3-methyl-2-butenyl)- Mass Spectrum. NIST Chemistry WebBook. Retrieved from [Link]

• The Good Scents Company. (n.d.). pine fragrance. Retrieved from [Link]

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Application Notes & Protocols: Synthesis of Novel Compounds from Prenylbenzene Precursors

Introduction: The Strategic Value of Prenylbenzene Scaffolds

In the landscape of medicinal chemistry and natural product synthesis, prenylbenzene derivatives represent a class of exceptionally versatile precursors. Their structure, featuring a nucleophilic aromatic ring coupled with a reactive isoprenoid side chain, offers a dual platform for synthetic diversification. This unique combination allows for a wide array of chemical transformations, enabling the construction of complex molecular architectures, including many that are the core of bioactive natural products and pharmaceutical drugs. The prenyl group is a common motif in secondary metabolites and often imparts significant biological activity, making synthetic routes from these precursors highly relevant for drug discovery programs.

This guide provides an in-depth exploration of key synthetic strategies for transforming simple prenylbenzene precursors into novel, value-added compounds. We will move beyond simple procedural lists to dissect the underlying chemical principles, providing the causal logic behind experimental choices. The protocols described herein are designed to be robust and self-validating, offering researchers a reliable foundation for their synthetic endeavors.

Core Synthetic Strategies: A Multi-Pronged Approach

The synthetic utility of prenylbenzenes can be broadly categorized into three main areas: modifications to the aromatic ring, transformations involving the prenyl side chain, and concerted reactions that engage both moieties.

Caption: Synthetic pathways from prenylbenzene precursors.

Aromatic Ring Functionalization via Friedel-Crafts Reactions

The Friedel-Crafts reaction, developed in 1877, remains a cornerstone of aromatic chemistry for forming carbon-carbon bonds.[1] It allows for the direct attachment of alkyl or acyl substituents to the benzene ring.

The Superiority of Acylation over Alkylation

While Friedel-Crafts alkylation is a well-known method, it suffers from two significant drawbacks: the propensity for carbocation rearrangements leading to isomeric products, and polyalkylation, as the newly added alkyl group activates the ring towards further substitution.

Friedel-Crafts acylation elegantly circumvents these issues.[2] The reaction of an aromatic ring with an acyl chloride or anhydride in the presence of a strong Lewis acid (e.g., aluminum trichloride, AlCl₃) introduces an acyl group.[3] The key intermediate is a resonance-stabilized acylium ion, which does not rearrange.[4] Furthermore, the resulting ketone product is deactivated due to the electron-withdrawing nature of the carbonyl group, effectively preventing further acylation of the same ring.[2] This mono-acylated product can then be cleanly reduced to the desired linear alkyl chain via methods like the Clemmensen (Zn(Hg), HCl) or Wolff-Kishner (H₂NNH₂, KOH) reduction.

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Analytical Techniques for the Detection of (3-Methyl-2-butenyl)benzene

An Application Note and Protocol Guide

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the accurate detection and quantification of (3-Methyl-2-butenyl)benzene, also known as prenylbenzene. Primarily focusing on Gas Chromatography-Mass Spectrometry (GC-MS) as the gold-standard technique, this document elucidates the causal relationships behind methodological choices, from sample preparation to data analysis. Protocols for both headspace and solvent extraction are presented, designed for robustness and self-validation. This guide is intended for researchers, scientists, and drug development professionals who require reliable analytical methods for this volatile organic compound in various matrices.

Introduction: The Analytical Significance of (3-Methyl-2-butenyl)benzene

(3-Methyl-2-butenyl)benzene (CAS No: 4489-84-3), a volatile aromatic hydrocarbon, is a member of the benzenes chemical class.[1] It consists of a benzene ring substituted with a prenyl group (3-methyl-2-butenyl).[2] This compound is found in various natural sources, including plant materials like Cannabis sativa, where terpenes and related volatile compounds contribute significantly to the plant's characteristic aroma and are of increasing interest in forensic and medicinal applications.[3][4] Accurate and precise quantification is crucial for quality control, strain differentiation, and understanding its potential biological activity.

The inherent volatility and semi-polar nature of (3-Methyl-2-butenyl)benzene make Gas Chromatography (GC) the most suitable analytical approach.[5] When coupled with a Mass Spectrometry (MS) detector, it provides unparalleled selectivity and sensitivity, enabling confident identification and quantification even in complex matrices.

Physicochemical Properties

A clear understanding of the analyte's properties is fundamental to method development.

Property	Value	Source
Chemical Formula	C₁₁H₁₄	[6][7]
Molecular Weight	146.23 g/mol	[1][6]
CAS Number	4489-84-3	[6][7]
IUPAC Name	(3-methylbut-2-en-1-yl)benzene	[1]
Synonyms	Prenylbenzene, 3-Methyl-1-phenyl-2-butene	[2][6]

Core Analytical Strategy: Gas Chromatography (GC)

Gas chromatography is the premier technique for analyzing volatile and semi-volatile compounds. The choice of GC is predicated on its ability to separate complex mixtures of volatile organic compounds (VOCs) with high resolution prior to detection.

Detection Systems: The Power of MS and FID

• Mass Spectrometry (MS): GC-MS is the definitive method for both identifying and quantifying (3-Methyl-2-butenyl)benzene. The mass spectrometer bombards the eluted compound with electrons, causing it to fragment in a predictable and reproducible pattern. This fragmentation pattern, or mass spectrum, serves as a chemical fingerprint for unambiguous identification.[6] For quantification, Selected Ion Monitoring (SIM) mode can be employed to monitor specific, characteristic ions, dramatically increasing sensitivity and selectivity by filtering out background noise.

• Flame Ionization Detection (FID): GC-FID is a highly sensitive and robust detector for hydrocarbons.[8] While it does not provide structural information like MS, it offers excellent linearity and is a cost-effective workhorse for routine quantification once the analyte's identity and retention time have been confirmed.

Sample Preparation: The Critical Gateway to Accurate Data

The primary challenge in analyzing (3-Methyl-2-butenyl)benzene lies in its efficient and clean extraction from the sample matrix. The chosen method must ensure quantitative recovery without introducing interferences or causing analyte degradation.

• Static Headspace (HS) Sampling: This technique is ideal for analyzing VOCs in solid or liquid samples. The sample is sealed in a vial and heated, allowing volatile compounds to partition into the gas phase (the headspace) above the sample.[9] An aliquot of this headspace gas is then injected into the GC. The key advantage is that non-volatile matrix components are left behind, providing a very clean injection and protecting the GC system.

  • Causality Insight: The temperature and equilibration time are critical parameters. Insufficient heat results in poor sensitivity, while excessive heat can cause thermal degradation of terpenes and related compounds, leading to the formation of artifacts and inaccurate results.[10] Therefore, temperature optimization is a mandatory step in method development.

• Solvent Extraction: For matrices like plant biomass, solvent extraction is a common and effective approach.[5] A suitable organic solvent is used to dissolve the target analytes.

  • Causality Insight: Ethyl acetate is an excellent choice due to its polarity, which allows for the efficient extraction of a broad range of terpenes and aromatic compounds. The inclusion of an internal standard, such as n-Tridecane, during the extraction process is critical for correcting variations in extraction efficiency and injection volume, thereby ensuring the method's trustworthiness and accuracy.[5]

• Solid-Phase Microextraction (SPME): SPME is a solventless technique that uses a coated fiber to adsorb and concentrate analytes from a sample's headspace or liquid phase. The fiber is then thermally desorbed in the GC inlet. It is highly effective for trace-level analysis.[11]

The following diagram illustrates a typical workflow from sample receipt to final analysis using GC-MS.

Caption: General workflow for the analysis of (3-Methyl-2-butenyl)benzene.

Alternative Strategy: High-Performance Liquid Chromatography (HPLC)

While GC is the dominant technique, HPLC can serve as a complementary or alternative method, particularly for samples that are not amenable to GC or when analyzing for other, less volatile compounds simultaneously.

• Principle: HPLC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase (the column). For (3-Methyl-2-butenyl)benzene, a reversed-phase C18 column is appropriate.

• Detection: The benzene ring contains a chromophore that absorbs UV light, making a UV or Diode Array Detector (DAD) a suitable choice.[12][13] Wavelengths around 210-220 nm are typically effective for aromatic compounds.[14]

• Advantages: HPLC avoids high temperatures, eliminating the risk of thermal degradation. It is also well-suited for direct analysis of aqueous samples.[12]

• Limitations: HPLC generally offers lower resolution for complex mixtures of volatile isomers compared to capillary GC. Sensitivity with a UV detector may also be lower than with GC-MS in SIM mode.

Validated Experimental Protocols

The following protocols are provided as robust starting points for method development and validation in your laboratory. They are designed as self-validating systems through the mandatory use of calibration standards and quality controls.

Protocol 1: GC-MS Analysis using Static Headspace (HS)

This protocol is optimized for the detection of (3-Methyl-2-butenyl)benzene in solid or liquid matrices where high sensitivity for volatiles is required.

• 1. Materials and Reagents

  • (3-Methyl-2-butenyl)benzene analytical standard (≥95% purity)

  • Methanol or appropriate solvent (HPLC or GC grade)

  • 20 mL headspace vials with PTFE/silicone septa

  • Helium (carrier gas), ultra-high purity (99.999%)

• 2. Preparation of Standards

  • Primary Stock (1000 µg/mL): Accurately weigh 10 mg of the standard into a 10 mL volumetric flask and dilute to volume with methanol.

  • Working Standards (1-100 µg/mL): Prepare a series of calibration standards by serial dilution of the primary stock with methanol.

• 3. Sample Preparation

  • Accurately weigh approximately 200 mg of the homogenized solid sample (or pipette 200 µL of liquid sample) into a 20 mL headspace vial.

  • For method validation, spike a blank matrix sample with a known concentration of the working standard.

  • Immediately seal the vial with the crimper.

• 4. GC-MS Instrument Parameters

Parameter	Setting	Rationale
GC System	Agilent 7890B or equivalent	A robust and widely used platform.
MS System	Agilent 5977B or equivalent	Provides excellent sensitivity and spectral fidelity.
HS Autosampler	PAL3 or equivalent	Ensures reproducible incubation and injection.
HS Vial Temp.	80 °C	Balances sensitivity with minimizing thermal degradation.[10]
HS Loop Temp.	90 °C	Prevents condensation of analytes.
HS Transfer Line	100 °C	Prevents condensation of analytes.
HS Incubation	15 min	Allows for sufficient equilibration of volatiles.
Column	DB-5MS, 30 m x 0.25 mm, 0.25 µm	A versatile, low-bleed column suitable for a wide range of analytes.[15]
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert gas providing good chromatographic efficiency.
Inlet Temp.	250 °C	Ensures rapid volatilization of the sample.
Oven Program	50°C (hold 2 min), ramp to 280°C at 15°C/min, hold 5 min	Provides good separation of early-eluting volatiles from heavier compounds.
MS Source Temp.	230 °C	Standard temperature for electron ionization.
MS Quad Temp.	150 °C	Standard temperature for the mass filter.
Ionization Mode	Electron Ionization (EI), 70 eV	Standard energy for generating reproducible mass spectra.
Acquisition	Scan (m/z 40-400) for identification; SIM for quantification (e.g., m/z 131, 91, 146)	Scan mode confirms identity; SIM mode provides maximum sensitivity.[1]

• 5. Data Analysis and Quantification

  • Generate a calibration curve by plotting the peak area of the target analyte versus concentration for the working standards.

  • Confirm the identity of (3-Methyl-2-butenyl)benzene in samples by comparing its retention time and mass spectrum to that of a pure standard. The NIST WebBook is an authoritative source for reference mass spectra.[6]

  • Quantify the analyte in samples using the linear regression equation derived from the calibration curve.

Caption: Principle of Static Headspace Sampling for GC Analysis.

Protocol 2: GC-MS Analysis using Solvent Extraction

This protocol is tailored for solid matrices like plant material, where direct extraction of semi-volatile compounds is necessary.

• 1. Materials and Reagents

  • (3-Methyl-2-butenyl)benzene analytical standard (≥95% purity)

  • n-Tridecane (Internal Standard, IS)

  • Ethyl acetate (HPLC or GC grade)

  • Anhydrous Sodium Sulfate

  • 2 mL autosampler vials with PTFE septa

• 2. Preparation of Standards

  • Internal Standard Stock (1000 µg/mL): Prepare in ethyl acetate.

  • Analyte Stock (1000 µg/mL): Prepare in ethyl acetate.

  • Calibration Standards (1-100 µg/mL): Prepare a series of standards by diluting the analyte stock. Fortify each calibration level with the internal standard to a final concentration of 10 µg/mL. This normalizes the response.

• 3. Sample Preparation

  • Accurately weigh 100 mg of homogenized, dried plant material into a centrifuge tube.

  • Add 1.0 mL of ethyl acetate containing the internal standard (n-Tridecane at 10 µg/mL).

  • Vortex for 1 minute, then sonicate for 15 minutes in a water bath.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Filter the extract through a 0.22 µm PTFE syringe filter into a 2 mL autosampler vial.

• 4. GC-MS Instrument Parameters

  • The GC-MS parameters (column, temperatures, etc.) can be the same as listed in Protocol 1. The key difference is the injection method.

  • Injection Volume: 1 µL

  • Injection Mode: Splitless (to maximize sensitivity for trace analysis).

• 5. Data Analysis and Quantification

  • Generate a calibration curve by plotting the ratio of the (Analyte Peak Area / IS Peak Area) against the analyte concentration. Using a response factor ratio corrects for variations.

  • Confirm analyte identity via retention time and mass spectrum comparison.

  • Quantify the analyte in samples using the ratio and the linear regression equation from the calibration curve. This internal standard method is a hallmark of a robust, self-validating protocol.[3][4]

Conclusion

The successful analysis of (3-Methyl-2-butenyl)benzene hinges on the selection of an appropriate analytical technique and a meticulously executed sample preparation protocol. GC-MS stands as the most powerful and reliable method, offering definitive identification and sensitive quantification. For volatile analysis, Static Headspace sampling provides a clean and efficient workflow, while solvent extraction remains a robust choice for comprehensive profiling of solid matrices. By adhering to the principles of method validation, including the use of proper standards and quality controls as outlined in these protocols, researchers can generate highly accurate and defensible data.

References

• Hundt, M., Huppertz, L. M., Behnke, K., Kaa, E., & Daldrup, T. (2025). HS‐FET‐GC/MS‐Method Development and Validation for Analysis of 45 Terpenes—Creating a Complementary Tool for Comprehensive Profiling of Cannabis Flowers in Forensics. Drug Testing and Analysis. Available at: [Link]

• Can-Cal Resources. (2025). Cannabis-Derived Terpene Testing: Methods for Accurate Solvent Analysis. White Paper. Available at: [Link]

• Gawłowski, J., & Gierczak, T. (2003). Preparation of Samples of Plant Material for Chromatographic Analysis. Journal of Chromatographic Science, 41(3), 109-116. Available at: [Link]

• Lazarjani, M., Seyfoddin, A., Le, T. T., & Chen, T. (2024). Development and validation of HPLC and GC methods for quantification of cannabinoids and terpenes extracted by ultrasound assisted extraction technique. Drug Analytical Research, 8, e024005. Available at: [Link]

• Hundertmark, M., et al. (2025). HS‐FET‐GC/MS‐Method Development and Validation for Analysis of 45 Terpenes. ResearchGate. Available at: [Link]

• NIST. (n.d.). Benzene, (3-methyl-2-butenyl)-. NIST Chemistry WebBook. Retrieved from: [Link]

• Keskitalo, J., et al. (2015). Methods in plant foliar volatile organic compounds research. New Phytologist, 208(4), 981-992. Available at: [Link]

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• US EPA. (n.d.). Method 5000: Sample Preparation for Volatile Organic Compounds. Test Methods for Evaluating Solid Waste, Physical/Chemical Methods. Available at: [Link]

• NIST. (n.d.). Gas Chromatography Data for Benzene, (3-methyl-2-butenyl)-. NIST Chemistry WebBook. Retrieved from: [Link]

• Aracil, I., Font, R., & Conesa, J.A. (2005). Semivolatile and volatile compounds from the pyrolysis and combustion of polyvinyl chloride. Journal of Analytical and Applied Pyrolysis, 74(1-2), 465-478. Available at: [Link]

• Eurofins. (2014). Volatile Organic Compounds (VOCs) Sampling Instructions. Eurofins USA. Available at: [Link]

• SpectraBase. (n.d.). Benzene, (3-methyl-2-butenyl)-. SpectraBase. Retrieved from: [Link]

• PubChem. (n.d.). Benzene, (3-methyl-2-butenyl)-. National Center for Biotechnology Information. Retrieved from: [Link]

• ATSDR. (1995). Analytical Methods. Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. Available at: [Link]

• PubChem. (n.d.). (But-3-en-2-yl)benzene. National Center for Biotechnology Information. Retrieved from: [Link]

• NIST. (n.d.). Notes for Benzene, (3-methyl-2-butenyl)-. NIST Chemistry WebBook. Retrieved from: [Link]

• ATSDR. (2007). Analytical Methods. Toxicological Profile for Benzene. Available at: [Link]

• ATSDR. (2007). Table 7-1, Analytical Methods for Determining Benzene in Biological Samples. Toxicological Profile for Benzene. Available at: [Link]

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• Cheméo. (n.d.). Chemical Properties of Benzene, (3-methyl-2-butenyl)-. Cheméo. Retrieved from: [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. SIELC. Retrieved from: [Link]

• van der Zaan, B. M., et al. (2021). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. RSC Advances, 11(15), 8758-8766. Available at: [Link]

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• Bahrami, A. R., et al. (2012). Determination of Benzene, Toluene and Xylene (BTX) Concentrations in Air Using HPLC Developed Method Compared to Gas Chromatography. International Journal of Occupational Hygiene, 3(1), 12-17. Available at: [Link]

• Wang, C., et al. (2008). HPLC determination of chlorobenzene in benzene sulfonylchloride for industrial use by high performance liquid chromatography. Asian Journal of Chemistry, 20(4), 3291-3296. Available at: [Link]

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Application Notes and Protocols: (3-Methyl-2-butenyl)benzene in Polymer and Materials Science

Foreword: Charting Unexplored Territory in Polymer Synthesis

In the vast landscape of polymer science, the exploration of novel monomers continually pushes the boundaries of material properties and applications. (3-Methyl-2-butenyl)benzene, commonly known as prenylbenzene, presents an intriguing yet largely uncharted territory. This aromatic compound, with its unique prenyl side group, offers the potential for new polymers with distinct thermal, mechanical, and optical properties. This guide is designed for the pioneering researcher, scientist, and drug development professional, providing a comprehensive overview of the theoretical and practical aspects of utilizing prenylbenzene in polymer synthesis. While direct literature on the polymerization of prenylbenzene is scarce, this document synthesizes established principles of polymer chemistry to propose robust experimental pathways. We will delve into the hypothetical, yet scientifically grounded, polymerization of this monomer via cationic, free-radical, and anionic routes, offering detailed protocols and characterization methodologies. Our aim is to equip you with the foundational knowledge and practical steps to embark on the synthesis and exploration of this promising new class of polymers.

(3-Methyl-2-butenyl)benzene: Monomer Profile and Synthetic Considerations

(3-Methyl-2-butenyl)benzene is an aromatic hydrocarbon with the chemical formula C₁₁H₁₄ and a molecular weight of approximately 146.23 g/mol .[1][2] Its structure consists of a benzene ring substituted with a 3-methyl-2-butenyl (prenyl) group.[3]

Table 1: Physicochemical Properties of (3-Methyl-2-butenyl)benzene

Property	Value	Reference
Molecular Formula	C₁₁H₁₄	[1]
Molecular Weight	146.23 g/mol	[1]
CAS Number	4489-84-3	[2]
Boiling Point	372-374 K at 0.027 bar	[2]
Appearance	Colorless liquid	N/A

The synthesis of (3-Methyl-2-butenyl)benzene can be achieved through several established organic chemistry routes, including the Friedel-Crafts alkylation of benzene with prenyl halides (e.g., prenyl chloride or bromide) in the presence of a Lewis acid catalyst.

Proposed Polymerization Strategies for (3-Methyl-2-butenyl)benzene

The presence of a double bond in the prenyl side chain makes (3-Methyl-2-butenyl)benzene a viable candidate for addition polymerization. Based on the electronic nature of the monomer, several polymerization mechanisms can be postulated.

Cationic Polymerization: A Promising Route

The double bond in prenylbenzene is part of an alkene structure with an adjacent phenyl group, which can stabilize a carbocation intermediate through resonance. Alkenes with electron-donating substituents are particularly susceptible to cationic polymerization.[4][5] The alkyl group on the benzene ring can be considered weakly electron-donating, suggesting that cationic polymerization is a feasible approach.[6]

Mechanism Rationale: The initiation step would involve the protonation of the double bond by a strong acid or a Lewis acid/co-catalyst system, leading to the formation of a tertiary carbocation. This carbocation would then propagate by attacking the double bond of subsequent monomer units.

dot

Caption: Proposed Cationic Polymerization Workflow for (3-Methyl-2-butenyl)benzene.

Free-Radical Polymerization: A Versatile Alternative

Free-radical polymerization is a robust method applicable to a wide range of vinyl monomers.[7][8][9] While the resulting polymer may have a less controlled structure compared to other methods, the tolerance of this technique to impurities and its simplicity make it an attractive option for initial exploratory studies.

Mechanism Rationale: The polymerization would be initiated by the decomposition of a radical initiator (e.g., AIBN or benzoyl peroxide), generating free radicals. These radicals would then add to the double bond of the prenylbenzene monomer, creating a new radical species that propagates the polymer chain.

dot

Caption: Proposed Free-Radical Polymerization Workflow for (3-Methyl-2-butenyl)benzene.

Anionic Polymerization: For Controlled Architectures

Anionic polymerization is known for its ability to produce polymers with well-defined molecular weights and narrow molecular weight distributions ("living" polymerization).[10] This method is typically effective for monomers with electron-withdrawing groups. While prenylbenzene does not have a strong electron-withdrawing group, the phenyl ring can stabilize an adjacent carbanion to some extent, making anionic polymerization a possibility, though likely requiring a strong initiator.

Mechanism Rationale: A strong nucleophilic initiator, such as an organolithium compound (e.g., n-butyllithium), would add to the double bond of the monomer, generating a carbanionic active center. This carbanion would then propagate by attacking other monomer molecules.

Experimental Protocols

The following protocols are proposed as starting points for the synthesis of poly(3-Methyl-2-butenyl)benzene. All procedures should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents to prevent premature termination of the polymerization.

Protocol 1: Cationic Polymerization of (3-Methyl-2-butenyl)benzene

Objective: To synthesize poly(3-Methyl-2-butenyl)benzene via cationic polymerization.

Materials:

• (3-Methyl-2-butenyl)benzene (freshly distilled)

• Titanium tetrachloride (TiCl₄)

• Anhydrous dichloromethane (DCM)

• Methanol

• Schlenk flask and standard glassware for inert atmosphere techniques

Procedure:

• Under an inert atmosphere, add 10 mL of anhydrous DCM to a Schlenk flask equipped with a magnetic stir bar.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Add 1.0 g (6.84 mmol) of (3-Methyl-2-butenyl)benzene to the cooled DCM.

• In a separate, dry syringe, prepare a 1 M solution of TiCl₄ in DCM.

• Slowly add 0.1 mL (0.1 mmol) of the TiCl₄ solution to the monomer solution with vigorous stirring.

• Allow the reaction to proceed at -78 °C for 2 hours.

• Quench the polymerization by adding 5 mL of cold methanol.

• Allow the mixture to warm to room temperature.

• Precipitate the polymer by pouring the reaction mixture into a large volume of methanol (e.g., 200 mL).

• Filter the precipitated polymer, wash with fresh methanol, and dry under vacuum at 40 °C to a constant weight.

Protocol 2: Free-Radical Polymerization of (3-Methyl-2-butenyl)benzene

Objective: To synthesize poly(3-Methyl-2-butenyl)benzene via free-radical polymerization.

Materials:

• (3-Methyl-2-butenyl)benzene (inhibitor removed by passing through a column of basic alumina)

• Azobisisobutyronitrile (AIBN)

• Anhydrous toluene

• Methanol

• Schlenk flask and standard glassware

Procedure:

• In a Schlenk flask, dissolve 1.0 g (6.84 mmol) of purified (3-Methyl-2-butenyl)benzene and 11.2 mg (0.068 mmol) of AIBN in 5 mL of anhydrous toluene.

• Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Place the sealed flask in an oil bath preheated to 70 °C.

• Allow the polymerization to proceed for 24 hours.

• Cool the reaction mixture to room temperature.

• Precipitate the polymer by pouring the solution into a large volume of methanol (e.g., 200 mL).

• Collect the polymer by filtration, wash with methanol, and dry under vacuum at 50 °C.

Characterization of Poly(3-Methyl-2-butenyl)benzene

A thorough characterization of the synthesized polymer is crucial to confirm its structure, molecular weight, and thermal properties.

Table 2: Recommended Characterization Techniques

Technique	Purpose	Expected Outcome
¹H and ¹³C NMR Spectroscopy	Structural confirmation	Disappearance of vinyl proton signals and appearance of broad signals corresponding to the polymer backbone.
Fourier-Transform Infrared (FTIR) Spectroscopy	Functional group analysis	Disappearance of the C=C stretching vibration of the monomer and confirmation of the presence of aromatic and aliphatic C-H bonds.
Gel Permeation Chromatography (GPC)	Molecular weight and polydispersity	Determination of the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).
Differential Scanning Calorimetry (DSC)	Thermal transitions	Determination of the glass transition temperature (Tg) and any melting (Tm) or crystallization (Tc) temperatures.
Thermogravimetric Analysis (TGA)	Thermal stability	Evaluation of the polymer's decomposition temperature.

Potential Properties and Applications

The bulky and somewhat flexible prenyl side group is expected to influence the properties of the resulting polymer significantly.

• Thermal Properties: The presence of the bulky side group may lead to a relatively high glass transition temperature (Tg) due to restricted chain mobility.[11][12][13][14]

• Mechanical Properties: The polymer is anticipated to be amorphous and potentially brittle, with properties that could be tailored through copolymerization.

• Solubility: The hydrocarbon nature of the polymer suggests it will be soluble in common organic solvents like toluene, THF, and chloroform.

Potential Applications:

• High-Performance Thermoplastics: If a high Tg is achieved, the polymer could be investigated for applications requiring good thermal stability.

• Membranes for Gas Separation: The free volume introduced by the bulky side chains might be beneficial for gas separation applications.

• Dielectric Materials: The nonpolar nature of the polymer could make it a candidate for low-dielectric constant materials in microelectronics.

• Modification of Existing Polymers: Copolymerization of prenylbenzene with other monomers could be a strategy to impart specific properties, such as increased Tg or altered solubility, to well-established polymers.

Future Outlook and Research Directions

The study of (3-Methyl-2-butenyl)benzene in polymer science is in its infancy. Future research should focus on:

• Systematic Polymerization Studies: Investigating the kinetics of polymerization and the effect of reaction parameters on molecular weight and polymer properties.

• Copolymerization: Exploring the copolymerization of prenylbenzene with various comonomers (e.g., styrene, acrylates) to create a new family of materials with tunable properties.

• Post-Polymerization Modification: The double bond in the pendant prenyl group could potentially be used for post-polymerization modifications to introduce new functionalities.

• Material Property Evaluation: A comprehensive evaluation of the mechanical, optical, and electrical properties of the synthesized polymers is essential to identify promising application areas.

By providing these foundational protocols and theoretical considerations, we hope to catalyze further research into the polymerization of (3-Methyl-2-butenyl)benzene and the exciting new materials that may emerge.

References

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• Debuigne, A., et al. (2023). Radical Polymerization of Methylene Heterocyclic Compounds: Functional Polymer Synthesis and Applications. Polymer Reviews, 63(3), 537-601. [Link]

• Misina, V. M., et al. (2022). Anionic Polymerization of Para-Diethynylbenzene: Synthesis of a Strictly Linear Polymer. Polymers, 14(5), 900. [Link]

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• Zhang, S., et al. (2019). The effect of side-chain branch position on the thermal properties of poly(3-alkylthiophenes). Polymer Chemistry, 10(40), 5575-5584. [Link]

• Hild, G., & Rempp, P. (1982). Anionic Dispersion Polymerization of 1,4-Divinylbenzene. Macromolecules, 15(4), 1038-1044. [Link]

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• ResearchGate. (n.d.). Controlled Free‐Radical Copolymerization Kinetics of Styrene and Divinylbenzene by Bimolecular NMRP using TEMPO and Dibenzoyl Peroxide. [Link]

• National Institutes of Health. (2022). Synthesis and characterization of poly(styrene-co-divinylbenzene) and nanomagnetite structures. Scientific Reports, 12(1), 10291. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (3-Methyl-2-butenyl)benzene

A Guide to Preventing Polyalkylation and Optimizing Monoalkylation

Welcome to the Technical Support Center for the synthesis of (3-Methyl-2-butenyl)benzene, also known as prenylbenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the control of polyalkylation during its synthesis. As Senior Application Scientists, we understand the nuances of electrophilic aromatic substitution and aim to provide not just solutions, but a deeper understanding of the underlying chemical principles to enhance your experimental success.

Understanding the Core Challenge: The Tendency for Polyalkylation

The synthesis of (3-Methyl-2-butenyl)benzene is commonly achieved through the Friedel-Crafts alkylation of benzene with a prenylating agent, such as prenyl chloride or prenyl alcohol, in the presence of a Lewis acid catalyst.[1] The primary challenge in this reaction is preventing the addition of multiple prenyl groups to the benzene ring, a phenomenon known as polyalkylation.[2][3]

This occurs because the initial product, (3-Methyl-2-butenyl)benzene, is more reactive than the starting benzene. The attached alkyl group is electron-donating, which activates the aromatic ring, making it more susceptible to further electrophilic attack.[4][5] This leads to a mixture of mono-, di-, and even tri-substituted products, complicating purification and reducing the yield of the desired compound.

Troubleshooting & FAQs: A Deeper Dive into Polyalkylation Control

This section addresses common issues encountered during the synthesis of (3-Methyl-2-butenyl)benzene and provides practical solutions grounded in chemical principles.

Question 1: My reaction is producing a significant amount of di- and tri-prenylated benzene byproducts. How can I favor mono-prenylation?

Answer: This is the most common issue in this synthesis. There are several effective strategies to suppress polyalkylation:

• Utilize a Large Excess of Benzene: The most straightforward and often most effective method is to use a large molar excess of the aromatic substrate (benzene) relative to the alkylating agent (prenyl chloride/alcohol).[6][7] By doing so, the electrophile is statistically more likely to react with a molecule of benzene rather than the more reactive mono-prenylated product.[6] In industrial settings, ratios of benzene to the alkylating agent can be as high as 30:1 to 50:1.[4] For laboratory scale, a 5 to 10-fold molar excess of benzene is a good starting point.

• Control Reaction Temperature: Lowering the reaction temperature can significantly reduce the rate of subsequent alkylation reactions. Friedel-Crafts alkylations are often exothermic, and higher temperatures can provide the activation energy for the less-desired polyalkylation pathways. Conducting the reaction at 0°C or even lower can improve selectivity for the mono-substituted product.

• Choice of Catalyst: The strength of the Lewis acid catalyst plays a crucial role. Highly active catalysts like aluminum chloride (AlCl₃) can aggressively promote polyalkylation.[4] Consider using a milder Lewis acid, such as ferric chloride (FeCl₃) or zinc chloride (ZnCl₂), which can offer better selectivity.[8][9] Solid acid catalysts, like certain zeolites, have also shown promise in improving selectivity in benzene alkylation by providing shape-selective environments that disfavor the formation of bulkier polysubstituted products.[10][11][12]

Question 2: I'm observing isomeric byproducts in my final product mixture. What causes this and how can I prevent it?

Answer: The formation of isomers is often due to carbocation rearrangements, another common side reaction in Friedel-Crafts alkylation.[2][13] The initially formed prenyl carbocation can rearrange to a more stable carbocation before attacking the benzene ring.

To minimize this:

• Low Temperature: As with polyalkylation, lower reaction temperatures can suppress carbocation rearrangements by favoring the kinetically controlled product.[14]

• Milder Catalyst: A less aggressive catalyst can reduce the lifetime of the free carbocation, thereby decreasing the opportunity for rearrangement.

• Alternative Synthesis Route: As discussed below, Friedel-Crafts acylation followed by reduction is an excellent strategy to completely avoid carbocation rearrangements.[15]

Question 3: Is there an alternative to Friedel-Crafts alkylation that completely avoids polyalkylation?

Answer: Yes, the most reliable method to achieve clean mono-substitution is to perform a Friedel-Crafts acylation followed by a reduction step.[6][15]

Here's the rationale:

• Acylation: You would first react benzene with an acyl halide (e.g., 3-methyl-2-butenoyl chloride) in the presence of a Lewis acid. The product is an acylbenzene (a ketone).

• Deactivation: The acyl group is an electron-withdrawing group, which deactivates the aromatic ring towards further electrophilic substitution.[15][16] This effectively shuts down any possibility of polyacylation.

• Reduction: The resulting ketone can then be reduced to the desired alkyl group using methods like the Clemmensen reduction (zinc amalgam and HCl) or the Wolff-Kishner reduction (hydrazine and a strong base).[7][15]

This two-step approach, while longer, offers superior control and often results in a much cleaner product, simplifying purification.

Visualizing the Reaction Pathways

To better understand the competing reactions, the following diagrams illustrate the key concepts.

Caption: Competing pathways in Friedel-Crafts alkylation.

Caption: Effect of benzene concentration on product distribution.

Comparative Analysis of Control Strategies

The following table summarizes the primary methods for controlling polyalkylation and their underlying principles.

Strategy	Principle	Key Experimental Parameter	Expected Outcome
Excess Aromatic Substrate	Statistical Probability	Increase molar ratio of benzene to alkylating agent (e.g., 10:1).[9]	Favors reaction of the electrophile with the more abundant starting material.
Low Reaction Temperature	Kinetic Control	Maintain reaction at 0°C or below.	Reduces the rate of the subsequent, undesired alkylation reactions.[4]
Milder Lewis Acid Catalyst	Reduced Reactivity	Substitute AlCl₃ with FeCl₃ or a solid acid catalyst like zeolites.[9][17]	Decreases the overall rate of reaction, allowing for better selectivity.
Acylation-Reduction	Electronic Deactivation	Two-step synthesis via an acylbenzene intermediate.[6]	The deactivating acyl group prevents poly-substitution entirely.[15]

Recommended Experimental Protocol: Mono-prenylation of Benzene

This protocol is designed to maximize the yield of (3-Methyl-2-butenyl)benzene while minimizing polyalkylation.

Materials:

• Benzene (anhydrous)

• 3-Chloro-3-methyl-1-butene (Prenyl chloride)

• Anhydrous Ferric Chloride (FeCl₃)

• Dichloromethane (anhydrous)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous benzene (10 molar equivalents) and anhydrous dichloromethane.

• Catalyst Addition: Cool the flask to 0°C in an ice bath. Slowly add anhydrous ferric chloride (0.3 equivalents) to the stirred solution.

• Addition of Alkylating Agent: Add prenyl chloride (1 molar equivalent) to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, allow the reaction to stir at 0°C for 2 hours. Monitor the progress of the reaction by TLC or GC analysis.

• Quenching: Once the reaction is complete, slowly pour the reaction mixture into a beaker containing ice and 1M HCl.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can be further purified by column chromatography on silica gel.

This detailed guide provides a comprehensive framework for understanding and troubleshooting the synthesis of (3-Methyl-2-butenyl)benzene. By carefully controlling reaction parameters and understanding the underlying chemical principles, researchers can significantly improve the yield and purity of their desired product.

References

• LibreTexts Chemistry. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• PharmaGuideline. (n.d.). Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). How to control the Friedel–Crafts alkylation reaction to methylbenzene as the major product?. Retrieved from [Link]

• Fiveable. (n.d.). Polyalkylation Definition. Retrieved from [Link]

• Schmidt, J. E., Deimund, M. A., & Davis, M. E. (2003). Catalytic benzene alkylation over mesoporous zeolite single crystals: improving activity and selectivity with a new family of porous materials. Journal of the American Chemical Society, 125(44), 13370–13371. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. Different approaches toward prenylated arenes. Retrieved from [Link]

• Digital Commons@ETSU. (2022). Friedel-Crafts alkylation of benzene with a superacid catalyst. Retrieved from [Link]

• ResearchGate. (n.d.). The effects of reaction temperature on the Friedel–Crafts alkylation.... Retrieved from [Link]

• MDPI. (2023). Selective Alkylation of Benzene with Methanol to Toluene and Xylene over H-ZSM-5 Zeolites: Impact of Framework Al Spatial Distribution. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of temperature on the conversion and selectivity of Friedel-Crafts.... Retrieved from [Link]

• OUCI. (2017). Catalytic benzene mono-alkylation over three catalysts: improving activity and selectivity with M-Y catalyst. Retrieved from [Link]

• Penn State Research Database. (n.d.). Shape-selective alkylation of benzene in aromatic mixtures over zeolites for benzene reduction in gasoline. Retrieved from [Link]

• YouTube. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. Retrieved from [Link]

• Chemistry Steps. (2022). Friedel-Crafts Alkylation with Practice Problems. Retrieved from [Link]

• National Institutes of Health. (2025). Lewis acid-promoted intramolecular cyclization of ortho-prenylated chalcones: application to first total synthesis of (±) involucrasin C and its novel analogues. Retrieved from [Link]

• Semantic Scholar. (2006). Mechanistic Aspects of Friedel-Crafts Alkylation over FeY Zeolite. Retrieved from [Link]

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Technical Support Center: Purification of (3-Methyl-2-butenyl)benzene

Welcome to the technical support center for the purification of (3-Methyl-2-butenyl)benzene, also known as prenylbenzene. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth, field-proven insights into common purification challenges. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your success in obtaining high-purity (3-Methyl-2-butenyl)benzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter when synthesizing (3-Methyl-2-butenyl)benzene?

When synthesizing (3-Methyl-2-butenyl)benzene, particularly through Friedel-Crafts alkylation, several impurities can arise. Understanding these is the first step toward effective purification.[1][2][3][4]

• Polyalkylated Products: The initial product, (3-Methyl-2-butenyl)benzene, is more reactive than benzene itself, leading to the addition of multiple prenyl groups to the benzene ring. This can often be mitigated by using a large excess of benzene during the reaction.

• Rearranged Alkylation Products: The carbocation intermediate in Friedel-Crafts alkylation is prone to rearrangement. This can lead to the formation of isomers with different alkyl chain structures.[1]

• Unreacted Starting Materials: Incomplete reactions can leave behind unreacted benzene and prenyl chloride (or other alkylating agents).

• Solvent and Catalyst Residues: Residual solvents from the reaction and workup, as well as remnants of the Lewis acid catalyst (e.g., aluminum chloride), can contaminate the final product.[2]

Q2: What are the key physical properties of (3-Methyl-2-butenyl)benzene that I should consider for purification?

Understanding the physical properties of your target compound is critical for selecting the appropriate purification method.

Property	Value	Significance for Purification
Molecular Formula	C₁₁H₁₄	Indicates a relatively non-polar, hydrocarbon-based structure.
Molecular Weight	146.23 g/mol	[5]
Boiling Point	~201-203 °C at 760 mmHg	Suitable for purification by vacuum distillation to prevent decomposition at high temperatures.
Appearance	Colorless liquid	Any discoloration may indicate the presence of impurities.
Solubility	Insoluble in water; soluble in common organic solvents like hexane, ethyl acetate, and dichloromethane.	This property is key for choosing solvents for chromatography and extraction.

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of (3-Methyl-2-butenyl)benzene, presented in a question-and-answer format to directly tackle your experimental challenges.

Fractional Distillation

Q: My distillation is proceeding very slowly, or not at all. What could be the issue?

A: Several factors could be at play:

• Insufficient Heating: Ensure your heating mantle is set to a temperature sufficiently above the boiling point of your compound to allow for efficient vaporization. For (3-Methyl-2-butenyl)benzene under vacuum, the boiling point will be significantly lower than at atmospheric pressure.

• Vacuum Leaks: Check all joints and connections in your distillation apparatus for leaks. A poor vacuum will result in a higher boiling point, requiring more aggressive heating.

• Inadequate Insulation: The fractionating column should be well-insulated to maintain the temperature gradient necessary for efficient separation.[6] Wrap the column with glass wool or aluminum foil.

Q: I'm observing bumping or uneven boiling in my distillation flask. How can I prevent this?

A: Bumping is caused by the superheating of the liquid followed by rapid, violent boiling. To ensure smooth boiling:

• Use Boiling Chips or a Magnetic Stirrer: Add a few boiling chips to the distillation flask before heating, or use a magnetic stir bar and stir plate.

• Ensure Even Heating: Use a heating mantle that fits the flask properly to distribute heat evenly.

Q: The temperature at the distillation head is fluctuating. What does this indicate?

A: Temperature fluctuations suggest an inefficient separation or the presence of multiple components with close boiling points.

• Improve Column Efficiency: Use a longer fractionating column or one with a higher number of theoretical plates.

• Adjust the Heating Rate: A slow, steady heating rate allows for better equilibrium between the liquid and vapor phases in the column, leading to a more stable distillation temperature.[5]

Flash Column Chromatography

Q: I'm not getting good separation of my compound from impurities on the column. What can I do?

A: Poor separation is a common issue that can be addressed by optimizing several parameters:

• Solvent System Selection: The polarity of your eluent is crucial. For a non-polar compound like (3-Methyl-2-butenyl)benzene, start with a non-polar solvent like hexane and gradually increase the polarity by adding a small amount of a more polar solvent like ethyl acetate or dichloromethane.[7][8] Use Thin Layer Chromatography (TLC) to determine the optimal solvent system that gives good separation between your product and impurities. Aim for an Rf value of 0.2-0.4 for your target compound.[8]

• Column Packing: A poorly packed column with channels or cracks will lead to poor separation. Ensure the silica gel is packed uniformly and without air bubbles.

• Sample Loading: Load the sample in a concentrated band at the top of the column. Overloading the column will result in broad, overlapping bands.[9]

Q: My compound is eluting too quickly or not at all. How do I adjust my solvent system?

A: This is a matter of solvent polarity:

• Eluting Too Quickly (High Rf): Your solvent system is too polar. Decrease the proportion of the more polar solvent.

• Not Eluting (Low or Zero Rf): Your solvent system is not polar enough. Gradually increase the proportion of the more polar solvent.

Q: I see streaking or tailing of my compound's band on the column. What is causing this?

A: Streaking or tailing can be caused by several factors:

• Sample Insolubility: The sample may not be fully soluble in the eluent, causing it to streak down the column. Ensure your compound is soluble in the chosen solvent system.

• Acidic Silica Gel: If your compound is sensitive to acid, the slightly acidic nature of silica gel can cause tailing. You can neutralize the silica gel by adding a small amount of triethylamine (1-3%) to your eluent.[10]

• Overloading: As mentioned, loading too much sample can lead to tailing.

Experimental Protocols

Here are detailed, step-by-step methodologies for the primary purification techniques for (3-Methyl-2-butenyl)benzene.

Protocol 1: Vacuum Fractional Distillation

This method is ideal for separating (3-Methyl-2-butenyl)benzene from impurities with significantly different boiling points.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and a vacuum adapter. Ensure all glassware is dry and joints are properly sealed with vacuum grease.

• Sample Preparation: Place the crude (3-Methyl-2-butenyl)benzene into the round-bottom flask, filling it to no more than two-thirds of its volume. Add a few boiling chips or a magnetic stir bar.

• Initiate Vacuum: Connect the apparatus to a vacuum pump with a cold trap in between. Slowly and carefully apply the vacuum.

• Heating: Begin heating the flask gently with a heating mantle.

• Fraction Collection: As the liquid begins to boil and the vapor rises through the fractionating column, monitor the temperature at the distillation head. Collect any initial low-boiling fractions in a separate receiving flask.

• Product Collection: When the temperature stabilizes at the boiling point of (3-Methyl-2-butenyl)benzene at the applied pressure, switch to a clean receiving flask to collect the purified product.

• Completion: Stop the distillation when the temperature begins to drop or when only a small amount of residue remains in the distillation flask.

• Cooling and Storage: Allow the apparatus to cool completely before slowly releasing the vacuum. Store the purified product in a well-sealed container.

Protocol 2: Flash Column Chromatography

This technique is suitable for separating (3-Methyl-2-butenyl)benzene from impurities with similar polarities.

Step-by-Step Methodology:

• Solvent System Selection: Using TLC, determine an appropriate solvent system. A good starting point for (3-Methyl-2-butenyl)benzene is a mixture of hexane and ethyl acetate (e.g., 98:2 or 95:5 hexane:ethyl acetate).[7]

• Column Packing: Secure a glass chromatography column vertically. Fill the column with the chosen eluent. Slowly add silica gel to the column while gently tapping the side to ensure even packing. Allow the silica gel to settle, and then add a layer of sand on top.

• Sample Loading: Dissolve the crude (3-Methyl-2-butenyl)benzene in a minimal amount of the eluent. Carefully add the sample solution to the top of the column.

• Elution: Begin eluting the sample through the column by adding more of the solvent system. Apply gentle air pressure to the top of the column to increase the flow rate.

• Fraction Collection: Collect the eluent in a series of fractions (e.g., in test tubes).

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the purified (3-Methyl-2-butenyl)benzene.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Visualizations

Purification Workflow

Caption: General purification workflow for (3-Methyl-2-butenyl)benzene.

Troubleshooting Logic for Flash Chromatography

Caption: Troubleshooting logic for flash chromatography separation issues.

References

• Rocky Mountain Oils. (2024, February 4). How to Distill Essential Oils: A Comprehensive Guide. [Link]

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• University of Rochester, Department of Chemistry. Purification: Fractional Distillation. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. [Link]

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• Google Patents.

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Technical Support Center: Synthesis of (3-Methyl-2-butenyl)benzene

Welcome to the technical support center for the synthesis of (3-Methyl-2-butenyl)benzene, also known as prenylbenzene. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this synthesis. Here, we will dissect common experimental challenges, focusing on the prevalent side reactions, and provide in-depth, field-proven troubleshooting strategies to optimize your synthetic outcomes.

Introduction to the Synthesis and Its Challenges

The introduction of a prenyl group onto a benzene ring is a valuable transformation in organic synthesis, yielding a key structural motif present in numerous natural products and pharmacologically active molecules. The most common synthetic routes include Friedel-Crafts alkylation and palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. While effective, these methods are often plagued by side reactions that can significantly impact yield and purity. This guide provides a structured approach to identifying, understanding, and mitigating these challenges.

Part 1: Troubleshooting Guide for Common Side Reactions

This section addresses specific issues you may encounter during the synthesis of (3-Methyl-2-butenyl)benzene, presented in a question-and-answer format.

Friedel-Crafts Alkylation Route

The direct alkylation of benzene with a prenyl electrophile, such as prenyl chloride or prenyl alcohol, in the presence of a Lewis acid is a primary synthetic strategy. However, the carbocationic intermediate is prone to several side reactions.

Question 1: My primary product is not the expected (3-Methyl-2-butenyl)benzene, but an isomer. What is happening and how can I fix it?

Answer:

This is a classic case of carbocation rearrangement . The initially formed secondary allylic carbocation can rearrange to a more stable tertiary carbocation via a 1,2-hydride shift. This rearranged carbocation then alkylates the benzene ring, leading to the formation of (1,1-Dimethyl-2-propenyl)benzene as a significant byproduct.[1][2][3]

Root Cause Analysis: Carbocation Rearrangement

The stability of carbocations follows the order: tertiary > secondary > primary. In the Friedel-Crafts alkylation with a prenyl halide, the Lewis acid helps to generate a carbocation.[2][4] Although the initial carbocation is resonance-stabilized, it can still undergo rearrangement to a more stable tertiary carbocation, especially under forcing reaction conditions.[1][3]

Mitigation Strategies:

Strategy	Mechanism of Action	Recommended Protocol
Lower Reaction Temperature	Reduces the available thermal energy, disfavoring the activation energy barrier for the hydride shift.	Maintain the reaction temperature between -20°C and 0°C. Use a cryostat or an ice-salt bath for precise temperature control.
Use a Milder Lewis Acid	Strong Lewis acids like AlCl₃ aggressively promote carbocation formation and rearrangement. Milder Lewis acids generate the electrophile more gently, reducing the lifetime of the free carbocation and the opportunity for rearrangement.[5]	Replace AlCl₃ with catalysts such as FeCl₃, ZnCl₂, or BF₃·OEt₂.
Alternative Synthesis: Friedel-Crafts Acylation followed by Reduction	This two-step approach completely avoids the possibility of carbocation rearrangement.[1][4][6]	1. Acylation: React benzene with 3-methyl-2-butenoyl chloride in the presence of AlCl₃ to form 3-methyl-1-phenyl-2-buten-1-one. The acylium ion intermediate is resonance-stabilized and does not rearrange.[7][8] 2. Reduction: Reduce the resulting ketone to the desired alkane using a Clemmensen (Zn(Hg), HCl) or Wolff-Kishner (H₂NNH₂, KOH) reduction.[9]

Question 2: I am observing significant amounts of di- and tri-substituted benzene byproducts. How can I improve the selectivity for mono-prenylation?

Answer:

This issue is known as polysubstitution or polyalkylation . The prenyl group is an electron-donating group, which activates the benzene ring.[10][11] Consequently, the product, (3-Methyl-2-butenyl)benzene, is more reactive than the starting benzene, making it susceptible to further alkylation.[1][10][11][12]

Root Cause Analysis: Product Over-Alkylation

The electron-donating nature of the alkyl group increases the nucleophilicity of the aromatic ring, making it more susceptible to subsequent electrophilic attack.[10][11] This leads to a mixture of mono-, di-, and sometimes tri-prenylated products, reducing the yield of the desired compound.[8][13]

Mitigation Strategies:

Strategy	Mechanism of Action	Recommended Protocol
Use a Large Excess of Benzene	By increasing the concentration of the less reactive starting material (benzene), you increase the statistical probability of the electrophile reacting with benzene rather than the more reactive prenylated product.[2][14]	Use a molar ratio of benzene to prenylating agent of at least 10:1. In some industrial applications, this ratio can be as high as 50:1.[14]
Control the Rate of Addition	Adding the prenylating agent slowly to the benzene/catalyst mixture ensures that its concentration remains low throughout the reaction, minimizing the chance of a second alkylation on the product.	Use a syringe pump for the slow, dropwise addition of the prenyl halide or alcohol over a period of 1-2 hours.
Employ a Less Active Catalyst	Milder Lewis acids can reduce the overall reaction rate, including the rate of the second and third alkylation steps, thereby improving selectivity for the mono-substituted product.	Consider using solid acid catalysts, such as zeolites, which can also offer shape selectivity that disfavors the formation of bulkier poly-alkylated products.

Suzuki-Miyaura Cross-Coupling Route

An alternative approach involves the palladium-catalyzed coupling of a phenylboronic acid with a prenyl halide or the coupling of a prenylboronic acid derivative with a phenyl halide. While this method often offers better control over regioselectivity, it is not without its own set of potential side reactions.

Question 3: My Suzuki coupling reaction is producing a significant amount of biphenyl. What is causing this homocoupling side reaction?

Answer:

The formation of biphenyl is a result of the homocoupling of your phenylboronic acid starting material.[15] This side reaction is often promoted by the presence of oxygen and can be particularly problematic if your palladium catalyst is not in the correct oxidation state.[15][16]

Root Cause Analysis: Boronic Acid Homocoupling

Homocoupling in Suzuki reactions can occur through several mechanisms. One common pathway involves the reaction of two boronic acid molecules with a Pd(II) species, which is then reduced to the active Pd(0) catalyst.[15] The presence of dissolved oxygen in the reaction mixture can also facilitate this undesired coupling.[15][16]

Mitigation Strategies:

Strategy	Mechanism of Action	Recommended Protocol
Thorough Degassing	Removing dissolved oxygen from the reaction mixture is crucial to suppress oxidative pathways that lead to homocoupling.[15][16]	Before adding the catalyst, thoroughly degas the solvent and reaction mixture by bubbling an inert gas (argon or nitrogen) through it for at least 30 minutes. Alternatively, use the freeze-pump-thaw method for more rigorous oxygen removal.
Use a Pd(0) Catalyst Source	Starting with a Pd(0) precatalyst, such as Pd(PPh₃)₄ or Pd₂(dba)₃, eliminates the need for an in-situ reduction of a Pd(II) species, which can be a source of homocoupling.[17]	If using a Pd(II) source like Pd(OAc)₂, consider adding a small amount of a reducing agent to facilitate the formation of the active Pd(0) catalyst before the main reaction begins.
Optimize Ligand Choice	Bulky, electron-rich phosphine ligands can accelerate the desired cross-coupling pathway, specifically the reductive elimination step, making it more competitive with the homocoupling side reaction.[17]	For challenging couplings, consider using advanced ligands such as SPhos or XPhos.
Control Base and Stoichiometry	The choice and amount of base can influence the rate of transmetalation and the overall catalytic cycle. An excess of base can sometimes promote side reactions.	Carefully screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) and use the stoichiometric amount required for the reaction.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low yields in the Friedel-Crafts synthesis of (3-Methyl-2-butenyl)benzene? A1: The most frequent causes of low yields are a combination of carbocation rearrangement and polysubstitution.[1][2][12] As detailed in the troubleshooting guide, these side reactions consume the starting materials and the desired product, leading to a complex product mixture and a lower yield of (3-Methyl-2-butenyl)benzene.

Q2: Can I use prenyl alcohol directly for the Friedel-Crafts alkylation? A2: Yes, prenyl alcohol can be used in the presence of a Brønsted acid (like H₂SO₄) or a Lewis acid (like BF₃) to generate the prenyl carbocation.[3][6] However, this approach is still susceptible to the same carbocation rearrangement and polysubstitution side reactions as when using a prenyl halide.

Q3: Are there any other alternative synthetic routes to avoid these side reactions? A3: Besides the Friedel-Crafts acylation-reduction sequence, other methods to introduce a prenyl group with high regioselectivity include the Tsuji-Trost allylic alkylation or the use of organometallic reagents like prenyl Grignard or prenyl lithium with a suitable electrophile. These methods often require more specialized conditions but can provide cleaner products.

Q4: How can I effectively monitor the progress of my reaction to minimize side product formation? A4: Thin Layer Chromatography (TLC) and Gas Chromatography (GC) are excellent techniques for monitoring the reaction progress. By taking small aliquots from the reaction mixture at regular intervals, you can observe the consumption of the starting materials and the formation of the desired product and any major byproducts. This allows you to quench the reaction at the optimal time before significant side product formation occurs.

Part 3: Visualizing Reaction Pathways

To further clarify the concepts discussed, the following diagrams illustrate the key reaction pathways and the formation of side products.

Caption: Troubleshooting workflow for isomer formation.

References

• The Friedel-Crafts Alkylation and Acylation of Benzene. (n.d.). MCC Organic Chemistry. Retrieved from [Link]

• Polysubstitution frequently occurs with Friedel-Crafts alkylation but not with Friedel-Crafts acylation. (n.d.). Gauth. Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved from [Link]

• Why does polysubstitution frequently occur with Friedel-Crafts alkylation but not... (2020, October 21). Brainly. Retrieved from [Link]

• Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2024, October 4). LibreTexts Chemistry. Retrieved from [Link]

• Friedel–Crafts reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• Friedel-Crafts Alkylation. (n.d.). Chemistry Steps. Retrieved from [Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. (2004). Organic Process Research & Development, 8(4), 624–627. [Link]

• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. (2018). The Journal of Organic Chemistry, 83(17), 10455–10462. [Link]

• Does rearrangement occur in Friedel Crafts alkylation or not? (2018, June 30). Chemistry Stack Exchange. Retrieved from [Link]

• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. (2018). The Journal of Organic Chemistry. Retrieved from [Link]

• Polysubstitution is a major drawback in. (n.d.). Testbook. Retrieved from [Link]

• Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2022, September 24). LibreTexts Chemistry. Retrieved from [Link]

• Friedel-Crafts Alkylation with Practice Problems. (2022, January 2). Chemistry Steps. Retrieved from [Link]

• Optimization of Reaction Conditions for Friedel-Crafts alkylation of 5 a with 6a a. (2015). RSC Advances, 5(105), 86161-86166. Retrieved from [Link]

• Polysubstitution is drawback of which reaction. (n.d.). Allen. Retrieved from [Link]

• Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. (2007). Accounts of Chemical Research, 40(6), 453–463. [Link]

• Introduction of Allyl and Prenyl Side-Chains into Aromatic Systems by Suzuki Cross-Coupling Reactions. (2009). ChemInform, 40(33). Retrieved from [Link]

• Friedel Crafts Alkylation of Benzene Reaction Mechanism - Tons of Examples! (2018, May 7). [Video]. YouTube. Retrieved from [Link]

• Protein Prenylation: Enzymes, Therapeutics, and Biotechnology Applications. (2012). ACS Chemical Biology, 7(1), 32–45. [Link]

• Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. (2020, May 30). LibreTexts Chemistry. Retrieved from [Link]

• Friedel-Crafts alkylation. (n.d.). Khan Academy. Retrieved from [Link]

• Recent Advances in the development of Suzuki Miyaura Coupling Reactions. (n.d.). World Wide Journal of Multidisciplinary Research and Development. Retrieved from [Link]

• Prenylation. (n.d.). In Wikipedia. Retrieved from [Link]

• Chemical Properties of Benzene, (3-methyl-2-butenyl)- (CAS 4489-84-3). (n.d.). Cheméo. Retrieved from [Link]

• Engineering protein prenylation: an emerging tool for selective protein modification. (2021). RSC Chemical Biology, 2(4), 1030–1043. [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. (2024, March 22). [Video]. YouTube. Retrieved from [Link]

• The Suzuki reaction. (2018, April 4). [Video]. YouTube. Retrieved from [https://www.youtube.com/watch?v=f-J Chiu-3E]([Link] Chiu-3E)

• Organoborane coupling reactions (Suzuki coupling). (2002). Journal of Organometallic Chemistry, 653(1-2), 83–100. [Link]

• Approaches towards prenylated arenes. (2020). Chemical Society Reviews, 49(17), 6242-6256. Retrieved from [Link]

• 3-Methyl-2-Butenal. (n.d.). ResearchGate. Retrieved from [Link]

• Benzene, (3-methyl-2-butenyl)-. (n.d.). NIST WebBook. Retrieved from [Link]

• Benzene, (3-methyl-2-butenyl)-. (n.d.). PubChem. Retrieved from [Link]

• A Reaction Map (PDF) for Benzene and Aromatic Compounds. (2018, November 19). Master Organic Chemistry. Retrieved from [Link]

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stability of (3-Methyl-2-butenyl)benzene under acidic vs basic conditions

Technical Support Center: (3-Methyl-2-butenyl)benzene

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for (3-Methyl-2-butenyl)benzene, also known as prenylbenzene. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound under various experimental conditions. As Senior Application Scientists, we understand the nuances of working with complex organic molecules and have structured this resource to address the specific challenges you may encounter.

Section 1: Stability Under Acidic Conditions

The prenyl group in (3-Methyl-2-butenyl)benzene is highly susceptible to reactions under acidic conditions due to the reactivity of the double bond. Understanding these potential transformations is critical for maintaining the integrity of your starting material and controlling reaction outcomes.

Frequently Asked Questions (FAQs) - Acidic Conditions

Question 1: I'm observing the formation of multiple unexpected byproducts when using (3-Methyl-2-butenyl)benzene in the presence of a Brønsted or Lewis acid. What is happening?

Answer: The presence of acid can lead to several side reactions, primarily initiated by the protonation of the double bond in the prenyl group. This generates a relatively stable tertiary carbocation. From this intermediate, a cascade of reactions can occur, leading to a mixture of products.

The primary degradation pathways under acidic conditions include:

• Friedel-Crafts Type Reactions: The formed carbocation is a potent electrophile. It can react with another molecule of (3-Methyl-2-butenyl)benzene or any other aromatic compound present in the reaction mixture, leading to polyalkylation.[1][2][3][4] The prenyl group is an activating group, making the benzene ring more susceptible to further electrophilic substitution.[2]

• Rearrangements: The tertiary carbocation can undergo rearrangements to form more stable carbocations, although in this case, it is already quite stable. However, under certain conditions, skeletal rearrangements can occur.[5][6][7][8]

• Cyclization: Intramolecular cyclization can occur if the carbocation is positioned to react with the appended benzene ring, forming cyclic structures. This is a common reaction for prenylated phenols and similar compounds.[9][10][11][12][13]

• Hydration: If water is present in the reaction mixture, it can act as a nucleophile and attack the carbocation, leading to the formation of an alcohol.

To mitigate these issues, consider the following:

• Use of Milder Lewis Acids: Strong Lewis acids like AlCl₃ can be aggressive.[14] Consider using milder alternatives such as ZnCl₂, FeCl₃, or solid acid catalysts like zeolites, which can offer better selectivity.[1]

• Low Temperatures: Running the reaction at lower temperatures can help to control the rate of side reactions and improve the selectivity for the desired product.

• Anhydrous Conditions: Ensure your reaction is completely free of water to prevent hydration of the carbocation.

Question 2: I am attempting a reaction that requires acidic conditions, but my (3-Methyl-2-butenyl)benzene is degrading. Are there any strategies to protect the prenyl group?

Answer: Protecting the double bond of the prenyl group is a viable strategy if its reactivity is interfering with your desired transformation. However, this adds extra steps to your synthesis (protection and deprotection). A common method for protecting alkenes is through dihydroxylation to form a diol, which can then be protected as an acetal or ketal. This protected form is stable to many acidic conditions.

Alternatively, instead of protecting the group, you might consider a different synthetic route that avoids strongly acidic conditions altogether. For example, if you are performing a Friedel-Crafts reaction on the benzene ring, you could potentially use milder conditions or a different catalyst system that is less likely to interact with the prenyl double bond.[9]

Question 3: Can you provide a visual representation of the primary degradation pathway under acidic conditions?

Answer: Certainly. The following diagram illustrates the initial protonation of the double bond to form a tertiary carbocation, which is the key intermediate leading to various byproducts.

Caption: Acid-catalyzed degradation pathways of (3-Methyl-2-butenyl)benzene.

Section 2: Stability Under Basic Conditions

In contrast to acidic conditions, (3-Methyl-2-butenyl)benzene is generally more stable in the presence of bases. The primary site of potential reactivity shifts from the double bond to the benzylic protons.

Frequently Asked Questions (FAQs) - Basic Conditions

Question 1: Is (3-Methyl-2-butenyl)benzene stable under strongly basic conditions? I am planning a reaction using a strong base like an organolithium reagent or a metal amide.

Answer: (3-Methyl-2-butenyl)benzene is relatively stable under most basic conditions. However, very strong bases, such as organolithiums (e.g., n-BuLi) or metal amides (e.g., NaNH₂), can deprotonate the benzylic position.[15][16] The resulting benzylic carbanion is stabilized by resonance with the benzene ring.[17]

This deprotonation can lead to subsequent reactions if electrophiles are present. If your reaction requires a strong base but you want to avoid deprotonation of the benzylic position, you might consider:

• Using a non-nucleophilic, sterically hindered base: A base like lithium diisopropylamide (LDA) might be less likely to deprotonate the benzylic position compared to smaller, more nucleophilic bases, depending on the substrate and reaction conditions.

• Temperature control: Deprotonation is often more favorable at higher temperatures. Running your reaction at a lower temperature could minimize this side reaction.

Question 2: I am performing a reaction with (3-Methyl-2-butenyl)benzene in the presence of a base and I'm seeing isomerization of the double bond. Why is this happening?

Answer: Under certain basic conditions, particularly with heating, it is possible to observe isomerization of the double bond. This can occur via the formation of a resonance-stabilized allylic anion. Deprotonation at the carbon adjacent to the double bond (the allylic position), followed by reprotonation at a different position, can lead to a mixture of isomers.

The stability of the resulting alkene isomers will often dictate the product distribution, with the more thermodynamically stable isomer being favored.

Question 3: Can you provide a workflow for assessing the stability of (3-Methyl-2-butenyl)benzene in my specific reaction conditions?

Answer: Absolutely. A systematic approach is key to understanding the stability of your compound. Here is a general workflow:

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common impurities in commercially available (3-Methyl-2-butenyl)benzene

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for (3-Methyl-2-butenyl)benzene, also commonly known as prenylbenzene. This guide is designed to provide in-depth technical assistance to professionals utilizing this compound in their research and development activities. As Senior Application Scientists, we understand the critical importance of compound purity and the challenges that can arise during experimental work. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address common issues related to impurities in commercially available (3-Methyl-2-butenyl)benzene.

Understanding the Purity of (3-Methyl-2-butenyl)benzene

(3-Methyl-2-butenyl)benzene is an aromatic hydrocarbon with the chemical formula C₁₁H₁₄.[1][2][3] It is widely used as a chemical intermediate in the synthesis of various organic compounds, including pharmaceuticals and fragrances.[1] The purity of this reagent is paramount, as impurities can lead to unwanted side reactions, lower yields of the desired product, and complications in downstream applications.

The most common commercial synthesis of (3-Methyl-2-butenyl)benzene involves the Friedel-Crafts alkylation of benzene with a prenylating agent, such as prenyl chloride (1-chloro-3-methyl-2-butene), in the presence of a Lewis acid catalyst.[1] The nature of this synthesis method is the primary origin of the common impurities found in commercial batches of the compound.

Common Impurities in Commercially Available (3-Methyl-2-butenyl)benzene

Based on the prevalent synthetic route, several types of impurities can be anticipated in commercial (3-Methyl-2-butenyl)benzene. These can be broadly categorized as synthesis-related impurities and degradation products.

Synthesis-Related Impurities

These impurities are byproducts of the Friedel-Crafts alkylation reaction.

• Positional Isomers: The prenyl carbocation formed during the reaction can undergo rearrangement, leading to the formation of structural isomers. The most common isomer is (2-Methyl-1-phenyl-1-butene).[4]

• Polyalkylated Benzenes: The introduction of the electron-donating prenyl group activates the benzene ring, making it more susceptible to further alkylation. This can result in the formation of di- and tri-prenylated benzene derivatives.

• Unreacted Starting Materials: Residual amounts of benzene and the prenylating agent (e.g., prenyl chloride) may be present in the final product if the reaction or purification is incomplete.

• Solvent Residues: Solvents used in the synthesis and purification processes may also be present as impurities.

Below is a table summarizing the most probable synthesis-related impurities:

Impurity Category	Specific Examples	Chemical Formula	Molecular Weight ( g/mol )	Reason for Presence
Positional Isomers	(2-Methyl-1-phenyl-1-butene)	C₁₁H₁₄	146.23	Carbocation rearrangement during synthesis.
Polyalkylated Products	Di-(3-methyl-2-butenyl)benzene	C₁₆H₂₂	214.35	Over-alkylation of the benzene ring.
Starting Materials	Benzene	C₆H₆	78.11	Incomplete reaction.
Prenyl Chloride	C₅H₉Cl	104.58	Incomplete reaction.

Degradation Products

(3-Methyl-2-butenyl)benzene can degrade over time, particularly when exposed to air, light, or elevated temperatures. The presence of the double bond in the prenyl group makes it susceptible to oxidation and polymerization.

• Oxidation Products: The double bond can be oxidized to form epoxides, aldehydes, ketones, or carboxylic acids.

• Polymerization Products: The alkene functionality can undergo polymerization, leading to the formation of higher molecular weight oligomers and polymers.

Troubleshooting Guide: Identifying and Mitigating Impurities

This section provides a systematic approach to identifying and addressing purity-related issues in your experiments involving (3-Methyl-2-butenyl)benzene.

Flowchart for Troubleshooting Impurity Issues

Caption: A workflow for troubleshooting impurity-related issues.

Frequently Asked Questions (FAQs)

Q1: My reaction with (3-Methyl-2-butenyl)benzene is giving a lower yield than expected and some unexpected side products. Could impurities be the cause?

A1: Yes, this is a strong possibility. Impurities such as positional isomers can have different reactivities, leading to the formation of undesired products. Unreacted starting materials can also interfere with your reaction. We recommend performing a purity analysis of your commercial reagent using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify any impurities.

Q2: How can I identify the specific impurities in my batch of (3-Methyl-2-butenyl)benzene?

A2: GC-MS is the most effective technique for this purpose.[5][6][7] The gas chromatograph will separate the different components of your sample, and the mass spectrometer will provide a mass spectrum for each component, allowing for their identification by comparing the spectra to a library of known compounds. ¹H and ¹³C NMR spectroscopy can also be very useful for structural elucidation of unknown impurities.

Q3: I have identified a significant amount of the isomer (2-Methyl-1-phenyl-1-butene) in my reagent. How will this affect my experiment?

A3: The presence of this isomer can be problematic. The position of the double bond is different, which will affect its reactivity in reactions targeting the double bond, such as epoxidation or hydrogenation. The steric environment around the double bond is also different, which can influence the stereoselectivity of your reaction.

Q4: What is the best way to purify commercially available (3-Methyl-2-butenyl)benzene?

A4: For removing most common impurities, fractional distillation under reduced pressure is an effective method. If you have a mixture of isomers that are difficult to separate by distillation, preparative column chromatography on silica gel may be necessary.

Q5: How should I store (3-Methyl-2-butenyl)benzene to prevent degradation?

A5: To minimize degradation, (3-Methyl-2-butenyl)benzene should be stored in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and in a cool, dark place.[8][9][10][11][12] Refrigeration is recommended for long-term storage. Avoid exposure to air and light to prevent oxidation and polymerization.

Experimental Protocols

Protocol 1: GC-MS Analysis of (3-Methyl-2-butenyl)benzene for Impurity Profiling

This protocol provides a general procedure for the analysis of commercial (3-Methyl-2-butenyl)benzene using GC-MS.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column suitable for the analysis of aromatic hydrocarbons (e.g., DB-5ms, HP-5ms, or equivalent)

Procedure:

• Sample Preparation: Prepare a dilute solution of the (3-Methyl-2-butenyl)benzene sample (e.g., 1 mg/mL) in a volatile solvent such as dichloromethane or hexane.

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• MS Conditions (Example):

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-400

• Data Analysis:

  • Identify the main peak corresponding to (3-Methyl-2-butenyl)benzene.

  • Identify impurity peaks by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify the impurities by integrating the peak areas and expressing them as a percentage of the total area.

Caption: A simplified workflow for GC-MS analysis.

References

• PubChem. Benzene, (3-methyl-2-butenyl)-. [Link]

• NIST. Benzene, (3-methyl-2-butenyl)-. [Link]

• Cheméo. Chemical Properties of Benzene, (3-methyl-2-butenyl)- (CAS 4489-84-3). [Link]

• SpectraBase. Benzene, (3-methyl-2-butenyl)-. [Link]

• Shimadzu. Impurities Analysis. [Link]

• Shimadzu Corporation. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. [Link]

• Shimadzu. Solutions for Pharmaceutical Impurities. [Link]

• PubMed. Stability of sulfonated derivatives of benzene and naphthalene on disposable solid-phase extraction pre-columns and in an aqueous matrix. [Link]

• Shimadzu. Analysis of Impurities in Tests for Residual Solvents in Pharmaceuticals Using GC-MS. [Link]

• NPRA. Guideline for Stability Data. [Link]

• European Medicines Agency. Guideline on Stability Testing. [Link]

• European Medicines Agency. Stability testing of existing active substances and related finished products. [Link]

• MDPI. Design and Synthesis of Benzene Homologues Tethered with 1,2,4-Triazole and 1,3,4-Thiadiazole Motifs Revealing Dual MCF-7/HepG2 Cytotoxic Activity with Prominent Selectivity via Histone Demethylase LSD1 Inhibitory Effect. [Link]

• ResearchGate. Drug Stability: ICH versus Accelerated Predictive Stability Studies. [Link]

• US EPA. Benzene, (2-methyl-1-butenyl)-. [Link]

• NIST. Benzene, (3-methyl-2-butenyl)-. [Link]

• NIST. Benzene, (3-methyl-2-butenyl)-. [Link]

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• 1. Buy (3-Methyl-2-butenyl)benzene | 4489-84-3 [smolecule.com]
• 2. Benzene, (3-methyl-2-butenyl)- | C11H14 | CID 20572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzene, (3-methyl-2-butenyl)- [webbook.nist.gov]
• 4. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 5. Impurities Analysis : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. shimadzu.com [shimadzu.com]
• 8. Stability of sulfonated derivatives of benzene and naphthalene on disposable solid-phase extraction pre-columns and in an aqueous matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Technical Support Center: Improving Selectivity in the Prenylation of Benzene Rings

Welcome to the Technical Support Center for advancing research in the prenylation of aromatic compounds. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of achieving high selectivity in their experiments. Here, we move beyond simple protocols to explain the underlying principles that govern reaction outcomes, empowering you to troubleshoot effectively and optimize your synthetic strategies.

Section 1: Troubleshooting Common Selectivity Issues

This section addresses frequently encountered problems in achieving regioselectivity (ortho- vs. para-, C- vs. O-prenylation) and preventing common side reactions.

Frequently Asked Questions (FAQs)

Q1: My Friedel-Crafts prenylation yields a mixture of ortho- and para-isomers with low selectivity. How can I favor the para-product?

A1: Low para-selectivity in Friedel-Crafts alkylation is a common challenge often rooted in steric and electronic factors.[1][2][3]

• Underlying Cause: The incoming electrophile (the prenyl carbocation) is subject to steric hindrance from the substituent already present on the benzene ring.[1][3] While electronic factors of activating groups direct towards both ortho and para positions, the bulkiness of the prenyl group often makes the para position more accessible.[2][3][4]

• Troubleshooting Steps:

  • Choice of Lewis Acid: Strong Lewis acids like AlCl₃ can be highly reactive, sometimes leading to reduced selectivity.[1] Consider using milder Lewis acids such as FeCl₃ or solid acid catalysts, which can offer different selectivity profiles.[1]

  • Solvent and Temperature: The polarity of the solvent can influence the stability of the carbocation intermediate. Experiment with less polar solvents to potentially enhance steric control. Lowering the reaction temperature can also increase selectivity by favoring the thermodynamically more stable para-product.

  • Steric Bulk of the Prenylating Agent: If your synthesis allows, using a bulkier prenylating agent can further disfavor attack at the sterically hindered ortho-positions.

Q2: I am observing significant amounts of poly-prenylated products. What is causing this and how can I minimize it?

A2: Poly-alkylation is a classic issue in Friedel-Crafts reactions.

• Underlying Cause: The initial prenylation product is often more reactive than the starting material.[5] The added alkyl (prenyl) group is an activating group, making the ring more susceptible to further electrophilic attack.[5]

• Troubleshooting Steps:

  • Stoichiometry Control: Use a large excess of the aromatic substrate relative to the prenylating agent. This increases the probability that the electrophile will react with an un-substituted benzene ring rather than a prenylated one.

  • Reaction Time and Temperature: Monitor the reaction closely and quench it as soon as the desired mono-prenylated product is formed. Lowering the temperature can help slow down the reaction and provide a wider window for quenching.

  • Consider Friedel-Crafts Acylation Followed by Reduction: Acylation is generally more selective and does not typically result in multiple substitutions because the resulting ketone is deactivating.[6] If your target molecule allows, you can perform a Friedel-Crafts acylation and then reduce the carbonyl group to the desired alkyl group.

Q3: My reaction with a phenol substrate is resulting in O-prenylation instead of the desired C-prenylation. How can I control this?

A3: The competition between C- and O-alkylation in phenols is a well-known challenge.

• Underlying Cause: The phenoxide ion, formed under basic or even neutral conditions, is a potent nucleophile at both the oxygen and the ortho/para carbons. O-alkylation is often kinetically favored, while C-alkylation can be the thermodynamic product.

• Troubleshooting Steps:

  • Reaction Conditions:

    • Lewis Acid Catalysis: Employing Lewis acids like BF₃·OEt₂ can favor C-prenylation by coordinating to the phenolic oxygen, reducing its nucleophilicity and promoting electrophilic aromatic substitution on the ring.[7]

    • Phenoxide ortho-C-Alkylation: Under carefully controlled basic conditions, it is possible to favor C-alkylation.[7] Deprotonating the phenol to form the phenoxide, which can then react with a prenyl halide, can lead to ortho-prenylation, especially if the para position is blocked.[7]

  • Enzymatic Catalysis: Aromatic prenyltransferases can offer exquisite control over C- vs. O-prenylation, often with high regioselectivity.[8][9] These enzymes have evolved to catalyze specific prenylation patterns on various aromatic substrates.[8][10][11]

Section 2: Advanced Strategies for Enhancing Selectivity

For more complex substrates or when conventional methods fail, the following advanced strategies can provide the necessary control.

Directing Groups

Q4: Can I use a directing group to force prenylation at a specific position?

A4: Yes, directing groups are a powerful tool for controlling regioselectivity in C-H functionalization reactions.[12]

• Mechanism of Action: A directing group is a functional group that is part of the substrate and coordinates to the metal catalyst, bringing the catalyst into close proximity with a specific C-H bond.[12][13] This geometric constraint overrides the inherent electronic preferences of the aromatic ring, leading to highly selective functionalization.[12]

• Application in Prenylation: While less common than in other C-H functionalizations, the principle can be applied. A suitably designed directing group can orient a transition metal catalyst to favor prenylation at a specific ortho-, meta-, or even para-position.[12]

Biocatalysis with Aromatic Prenyltransferases

Q5: I need to prenylate a complex natural product with high chemo- and regioselectivity. Are enzymes a viable option?

A5: Absolutely. Aromatic prenyltransferases (aPTs) are increasingly recognized for their ability to catalyze challenging prenylation reactions with remarkable precision.[9][14][15]

• Advantages of Enzymatic Prenylation:

  • High Selectivity: aPTs can distinguish between different aromatic positions and functional groups, often yielding a single product.[8][9][16]

  • Mild Reaction Conditions: Enzymatic reactions are typically run in aqueous buffers at or near room temperature, which is ideal for sensitive substrates.

  • Substrate Promiscuity: Some aPTs exhibit broad substrate specificity, accepting a range of aromatic compounds and prenyl donors.[9][15][17][18]

• Types of Aromatic Prenyltransferases:

  • DMATS-type: These enzymes are involved in the biosynthesis of various prenylated compounds and often show a preference for aromatic amino acids or cyclic dipeptides.[9]

  • ABBA-type: Found in bacteria and fungi, these enzymes are also involved in secondary metabolite biosynthesis.[9]

• Considerations:

  • Enzyme Availability: While a growing number are being discovered and characterized, finding an enzyme with the desired activity for a specific substrate may require screening.

  • Substrate Scope: The substrate tolerance of each enzyme is unique and may need to be determined experimentally.[17]

Section 3: Experimental Protocols and Data

Protocol: Lewis Acid-Catalyzed Prenylation of a Phenol

This protocol provides a general procedure for the C-prenylation of an electron-rich phenol using a Lewis acid catalyst.

Materials:

• Phenolic substrate

• Prenylating agent (e.g., prenyl bromide, isoprene)

• Lewis acid (e.g., BF₃·OEt₂, FeCl₃)

• Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried flask under an inert atmosphere, add the phenolic substrate and the anhydrous solvent.

• Cool the solution to the desired temperature (e.g., 0 °C or -78 °C).

• Slowly add the Lewis acid to the stirred solution.

• Add the prenylating agent dropwise over a period of 15-30 minutes.

• Allow the reaction to stir at the specified temperature and monitor its progress by TLC or GC-MS.

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃ or water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate, diethyl ether).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Summary: Influence of Lewis Acid on Regioselectivity

The choice of Lewis acid can significantly impact the ortho/para ratio in Friedel-Crafts reactions. The following table summarizes representative data for the acetylation of toluene, which illustrates this principle.

Catalyst	Solvent	Temperature (°C)	Yield (%)	ortho-	meta-	para-
AlCl₃	Toluene	Room Temp	29	2	1	97
FeCl₃	Toluene	Room Temp	24	2	1	97

Data adapted from a study on the acetylation of toluene with acetyl halides.[1]

Section 4: Visualizing Reaction Pathways

Diagram: General Workflow for Friedel-Crafts Alkylation

Caption: Generalized workflow for Friedel-Crafts alkylation.

Diagram: Decision Tree for Optimizing Prenylation Selectivity

Caption: Troubleshooting decision tree for improving prenylation selectivity.

References

• A Comparative Guide to Lewis Acid Catalysts in Friedel-Crafts Reactions: Selectivity and Performance. Benchchem.
• Lewis Acid-Catalyzed Enantioselective Friedel–Crafts Alkylation of Pyrrole in Water | ACS Omega. ACS Publications. (2020-05-11).
• Alkylation and Acylation of Aromatic Rings: The Friedel–Crafts Reaction | Organic Chemistry Class Notes. Fiveable.
• 10.8. Reaction: Alkylation via Friedel-Crafts – Introduction to Organic Chemistry. Saskoer.ca.
• Enzymatic Studies on Aromatic Prenyltransferases. PubMed.
• Friedel-Crafts Alkylation Reaction. Mettler Toledo.
• Prenylation of aromatic amino acids and plant phenolics by an aromatic prenyltransferase from Rasamsonia emersonii. PubMed Central (PMC). (2024-07-18).
• Enzymatic studies on aromatic prenyltransferases. National Institutes of Health (NIH). (2020-03-17).
• Engineering protein prenylation: an emerging tool for selective protein modification. PubMed Central (PMC). (2025-08-28).
• Scheme 1. Different approaches toward prenylated arenes.. ResearchGate.
• Electrophilic aromatic prenylation via cascade cyclization. PubMed Central (PMC).
• Prenylation of aromatic compounds, a key diversification of plant secondary metabolites. PubMed. (2009-10-12).
• Catalytic prenylation of natural polyphenols. Royal Society of Chemistry.
• Combinatorial Modulation of Protein Prenylation. National Institutes of Health (NIH).
• Catalytic mechanism of aromatic prenylation by NphB. National Institutes of Health (NIH). (2012-03-27).
• Directing group assisted para-selective C–H alkynylation of unbiased arenes enabled by rhodium catalysis. National Institutes of Health (NIH).
• Understanding Ortho, Para, and Meta Directors. Master Organic Chemistry. (2018-02-02).
• Molecular basis for the plasticity of aromatic prenyltransferases in hapalindole biosynthesis. National Institutes of Health (NIH). (2019-07-11).
• Ortho vs Para intermediate stability question for substitution on an already substituted benzene. Reddit. (2020-09-08).
• Electrophilic aromatic directing groups. Wikipedia.
• Prenylation of aromatic compounds, a key diversification of plant secondary metabolites. Kyoto University Research Information Repository.
• We will talk about the Ortho-, Meta, and Para directors in electrophilic aromatic substitution.
• Tuning Reactivity in Pd‐catalysed C(sp3)‐H Arylations via Directing Group Modifications and Solvent Selection. UCL Discovery.
• Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. (2018-01-29).
• Molecular insights into the enzyme promiscuity of an aromatic prenyltransferase. (2025-09-23).
• Relaxed specificity in aromatic prenyltransferases. PubMed.
• Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. National Institutes of Health (NIH).

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• 5. 10.8. Reaction: Alkylation via Friedel-Crafts – Introduction to Organic Chemistry [saskoer.ca]
• 6. fiveable.me [fiveable.me]
• 7. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Prenylation of aromatic amino acids and plant phenolics by an aromatic prenyltransferase from Rasamsonia emersonii - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enzymatic studies on aromatic prenyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Prenylation of aromatic compounds, a key diversification of plant secondary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 12. Directing group assisted para-selective C–H alkynylation of unbiased arenes enabled by rhodium catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 14. Enzymatic studies on aromatic prenyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Molecular basis for the plasticity of aromatic prenyltransferases in hapalindole biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Catalytic mechanism of aromatic prenylation by NphB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Relaxed specificity in aromatic prenyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Degradation of (3-Methyl-2-butenyl)benzene

Welcome to the Technical Support Center for (3-Methyl-2-butenyl)benzene, also known as prenylbenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance on the storage, handling, and analysis of this compound, with a focus on understanding and mitigating its degradation.

Frequently Asked Questions (FAQs)

Q1: What is (3-Methyl-2-butenyl)benzene and why is its stability a concern?

(3-Methyl-2-butenyl)benzene (CAS 4489-84-3) is an aromatic hydrocarbon characterized by a benzene ring substituted with a prenyl group.[1][2] Its structure, featuring a reactive double bond in the alkenyl side chain and a susceptible benzene ring, makes it prone to degradation under various storage and experimental conditions.[1] Understanding its stability is critical for ensuring the accuracy and reproducibility of research, maintaining the purity of standards, and guaranteeing the safety and efficacy of any derived products.

Q2: What are the primary degradation pathways for (3-Methyl-2-butenyl)benzene during storage?

Based on the chemistry of alkenylbenzenes and related aromatic compounds, the primary degradation pathways for (3-Methyl-2-butenyl)benzene during storage are:

• Oxidation: The double bond in the prenyl group is susceptible to oxidation, especially in the presence of air (oxygen), light, and trace metal impurities. This can lead to the formation of epoxides, aldehydes, ketones, and other oxygenated derivatives.[3]

• Acid-Catalyzed Isomerization and Rearrangement: Trace acidic impurities in solvents or on storage container surfaces can catalyze the isomerization of the double bond or other molecular rearrangements.[4][5]

• Thermal Degradation: Exposure to elevated temperatures can induce thermal decomposition, leading to fragmentation of the molecule and the formation of various smaller aromatic and aliphatic compounds.[6][7]

Q3: What are the likely degradation products of (3-Methyl-2-butenyl)benzene?

While specific degradation product standards for (3-Methyl-2-butenyl)benzene may not be commercially available, based on established chemical principles, the following are likely degradation products under different stress conditions:

Stress Condition	Potential Degradation Products
Oxidation	Prenylbenzene epoxide, 3-phenyl-3-methyl-2-butanone, 3-phenyl-3-methyl-2-butanol, Benzaldehyde, Acetone
Acidic Conditions	Isomers with shifted double bond positions (e.g., (2-Methyl-3-phenyl-2-butenyl)benzene), Cyclized products
Thermal Stress	Benzene, Toluene, Styrene, and other smaller hydrocarbons

Q4: How can I minimize the degradation of (3-Methyl-2-butenyl)benzene during storage?

To ensure the long-term stability of (3-Methyl-2-butenyl)benzene, the following storage conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C for short-term and -20°C for long-term storage.	Reduces the rate of all chemical degradation reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Prevents oxidative degradation.[8]
Light	Store in an amber vial or in the dark.	Protects against photolytic degradation.[9]
Container	Use clean, dry, and inert glass containers.	Avoids contamination with acidic or metallic impurities that can catalyze degradation.

Troubleshooting Guide

Issue 1: Unexpected Peaks in Chromatographic Analysis (HPLC or GC)

Possible Cause: Degradation of (3-Methyl-2-butenyl)benzene.

Troubleshooting Steps:

• Verify System Suitability: Ensure your chromatographic system is performing correctly by running a system suitability test with a fresh, high-purity standard of (3-Methyl-2-butenyl)benzene.

• Perform a Forced Degradation Study: To tentatively identify the unexpected peaks, perform a forced degradation study on a sample of (3-Methyl-2-butenyl)benzene. This involves subjecting the compound to stress conditions to intentionally induce degradation. A general protocol is provided below.[10][11]

• Analyze by Mass Spectrometry (MS): Couple your HPLC or GC system to a mass spectrometer to obtain mass-to-charge ratio (m/z) information for the unknown peaks. This will help in determining their molecular weights and proposing potential structures.[12][13]

• Review Storage and Handling Procedures: Examine your storage conditions and sample handling procedures to identify potential sources of degradation (e.g., exposure to air, light, or incompatible solvents).

Issue 2: Loss of Purity or Assay Value Over Time

Possible Cause: Gradual degradation of the compound during storage.

Troubleshooting Steps:

• Re-evaluate Storage Conditions: Ensure that the compound is stored under the recommended conditions (see FAQ Q4).

• Aliquot the Sample: For frequently used materials, it is advisable to aliquot the compound into smaller, single-use vials to minimize repeated freeze-thaw cycles and exposure to the atmosphere.

• Use Freshly Prepared Solutions: Whenever possible, prepare solutions of (3-Methyl-2-butenyl)benzene fresh for each experiment.

• Implement a Stability Monitoring Program: For critical applications, establish a regular testing schedule to monitor the purity of your stored (3-Methyl-2-butenyl)benzene.

Experimental Protocols

Protocol 1: Forced Degradation Study of (3-Methyl-2-butenyl)benzene

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products.[9][14]

1. Sample Preparation:

• Prepare a stock solution of (3-Methyl-2-butenyl)benzene in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Place a solid sample of (3-Methyl-2-butenyl)benzene in an oven at 105°C for 24 hours. Also, heat a solution of the compound under the same conditions.

• Photolytic Degradation: Expose a solution of the compound to a calibrated light source as per ICH Q1B guidelines.

3. Sample Analysis:

• After the specified stress period, neutralize the acidic and basic samples.

• Analyze all stressed samples, along with an unstressed control, using a suitable stability-indicating analytical method (e.g., HPLC-UV/MS or GC-MS).

Protocol 2: Stability-Indicating HPLC Method for (3-Methyl-2-butenyl)benzene

This protocol provides a starting point for developing a stability-indicating HPLC method.[15][16]

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-20 min: 50-90% B

  • 20-25 min: 90% B

  • 25-26 min: 90-50% B

  • 26-30 min: 50% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection: UV at 254 nm

Protocol 3: GC-MS Analysis of (3-Methyl-2-butenyl)benzene and its Degradation Products

This protocol is suitable for the analysis of volatile degradation products.[17][18]

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Oven Program:

  • Initial temperature: 50°C, hold for 2 min

  • Ramp to 280°C at 10°C/min

  • Hold at 280°C for 5 min

• Injector Temperature: 250°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• MS Scan Range: 40-400 amu

Visualizations

Caption: Potential degradation pathways of (3-Methyl-2-butenyl)benzene.

Caption: Troubleshooting workflow for unexpected peaks.

References

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• PMC. (2021). Analytical Separation of Carcinogenic and Genotoxic Alkenylbenzenes in Foods and Related Products (2010–2020). Available at: [Link]

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• Unknown Source.

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• NIH. (2022). Use of Gas Chromatography-Mass Spectrometry Techniques (GC-MS, GC-MS/MS and GC-QTOF) for the Characterization of Photooxidation and Autoxidation Products of Lipids of Autotrophic Organisms in Environmental Samples. Available at: [Link]

• PubMed. (2018). GC-MS Analysis of Lipid Oxidation Products in Blood, Urine, and Tissue Samples. Available at: [Link]

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• RSC Publishing. (2015). A catalyzed E/Z isomerization mechanism of stilbene using para-benzoquinone as a triplet sensitizer. Available at: [Link]

• ResearchGate. (2025). Studies on the Thermal Degradation of Poly (p-phenylene benzobisoxazole). Available at: [Link]

• ResearchGate. (2025). Isomerization of Substituted Biphenyls by Superacid. A Remarkable Confluence of Experiment and Theory. Available at: [Link]

• MDPI. (2020). Thermal Degradation of Polystyrene (PS) Nanocomposites Loaded with Sol Gel-Synthesized ZnO Nanorods. Available at: [Link]

• ResearchGate. (2025). Thermal degradation of polystyrene wastes in various solvents. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of (3-Methyl-2-butenyl)benzene and Other Alkylbenzenes: A Guide for Researchers

In the vast landscape of organic chemistry, alkylbenzenes represent a fundamental class of aromatic hydrocarbons with diverse applications, ranging from industrial feedstocks to building blocks in pharmaceutical synthesis. While simple alkylbenzenes like toluene and ethylbenzene are well-characterized, their unsaturated counterparts, such as (3-Methyl-2-butenyl)benzene, also known as prenylbenzene, offer unique reactivity profiles that are of significant interest to researchers in drug development and materials science. This guide provides an in-depth comparative analysis of the synthesis, reactivity, and spectroscopic characteristics of (3-Methyl-2-butenyl)benzene against other common alkylbenzenes, supported by experimental data and established protocols.

Introduction to Alkylbenzenes: Structure and Significance

Alkylbenzenes are aromatic compounds characterized by one or more alkyl groups attached to a benzene ring. The interaction between the alkyl substituent and the aromatic π-system influences the molecule's reactivity and physical properties. Simple alkylbenzenes are mainstays in the chemical industry; for instance, ethylbenzene is a precursor to styrene, and cumene is used to produce phenol and acetone.[1][2][3] (3-Methyl-2-butenyl)benzene, belonging to the class of prenylated aromatic compounds, is of particular interest due to the presence of a reactive double bond in its side chain, a feature that imparts distinct chemical behavior compared to its saturated analogs.

Synthesis Strategies: A Comparative Overview

The primary method for synthesizing both saturated and unsaturated alkylbenzenes is the Friedel-Crafts alkylation .[4][5][6] This electrophilic aromatic substitution reaction involves the reaction of an alkylating agent (e.g., an alkyl halide or an alkene) with an aromatic ring in the presence of a Lewis acid catalyst.

Friedel-Crafts Alkylation of Benzene

The synthesis of (3-Methyl-2-butenyl)benzene can be achieved by the Friedel-Crafts alkylation of benzene with a prenyl halide, such as 3-methyl-2-butenyl chloride, and a Lewis acid catalyst like aluminum chloride (AlCl₃).[7] Similarly, ethylbenzene is produced by the reaction of benzene with ethylene.

Comparative Synthesis Table:

Alkylbenzene	Alkylating Agent	Catalyst	Key Considerations
(3-Methyl-2-butenyl)benzene	3-Methyl-2-butenyl halide	AlCl₃, FeCl₃	Potential for carbocation rearrangement. The prenyl carbocation is relatively stable.
Ethylbenzene	Ethylene	Solid acid catalysts (e.g., zeolites), AlCl₃	Industrially produced on a large scale.[2][3]
Isopropylbenzene (Cumene)	Propene	Solid phosphoric acid, AlCl₃	Prone to polyalkylation, where multiple alkyl groups are added to the benzene ring.
tert-Butylbenzene	tert-Butyl chloride or isobutylene	AlCl₃, H₂SO₄	The tertiary carbocation is highly stable, facilitating the reaction.

The choice of catalyst and reaction conditions is crucial to control selectivity and minimize side reactions like polyalkylation and carbocation rearrangements.[8][9]

Experimental Protocol: Synthesis of (3-Methyl-2-butenyl)benzene via Friedel-Crafts Alkylation

Objective: To synthesize (3-Methyl-2-butenyl)benzene by the alkylation of benzene with 3-methyl-2-butenyl chloride.

Materials:

• Benzene (anhydrous)

• 3-Methyl-2-butenyl chloride (prenyl chloride)

• Aluminum chloride (anhydrous)

• Diethyl ether (anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, ice bath.

Procedure:

• Set up a flame-dried round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

• Add anhydrous aluminum chloride to the flask, followed by anhydrous benzene. Cool the mixture in an ice bath.

• Slowly add a solution of 3-methyl-2-butenyl chloride in anhydrous benzene from the dropping funnel to the stirred mixture.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-3 hours.

• Carefully pour the reaction mixture over crushed ice and 1 M HCl to quench the reaction and decompose the aluminum chloride complex.

• Separate the organic layer and wash it sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to obtain pure (3-Methyl-2-butenyl)benzene.

Logical Workflow for Friedel-Crafts Alkylation:

Caption: Workflow for Friedel-Crafts Alkylation.

Comparative Reactivity

The reactivity of alkylbenzenes is dictated by both the aromatic ring and the alkyl side chain.

Reactions of the Aromatic Ring: Electrophilic Aromatic Substitution

The alkyl group is an activating, ortho-, para-directing group for electrophilic aromatic substitution. This means that alkylbenzenes are more reactive than benzene itself and will direct incoming electrophiles to the positions ortho and para to the alkyl group. This holds true for both saturated alkylbenzenes and (3-Methyl-2-butenyl)benzene. However, the presence of the double bond in the prenyl group can lead to competing reactions under certain electrophilic conditions.

Reactions of the Alkyl Side Chain

The side chain is where the reactivity of (3-Methyl-2-butenyl)benzene significantly diverges from that of simple alkylbenzenes.

Oxidation: A key reaction for alkylbenzenes is oxidation at the benzylic position (the carbon atom directly attached to the aromatic ring).[10][11] Strong oxidizing agents like potassium permanganate (KMnO₄) will oxidize an alkyl group to a carboxylic acid, provided there is at least one benzylic hydrogen.[12][13][14] The entire alkyl chain, regardless of its length, is cleaved to a single carboxyl group.[10][12]

For (3-Methyl-2-butenyl)benzene, the presence of the double bond introduces a site of high reactivity towards oxidizing agents. Mild oxidation could potentially lead to epoxidation or diol formation at the double bond, while vigorous oxidation with hot KMnO₄ would likely cleave the double bond and also oxidize the benzylic position, leading to benzoic acid.

Reactivity Comparison Table:

Reaction	(3-Methyl-2-butenyl)benzene	Saturated Alkylbenzenes (e.g., Toluene, Ethylbenzene)
Vigorous Oxidation (hot KMnO₄)	Cleavage of the entire side chain to form benzoic acid.[10][12][13]	Oxidation of the entire alkyl chain to benzoic acid.[10][12][13]
Addition of HBr	The double bond undergoes electrophilic addition, following Markovnikov's rule.	No reaction with the saturated alkyl side chain.
Halogenation (e.g., Br₂ in CCl₄)	Addition of bromine across the double bond.	No reaction with the side chain in the dark. Free radical substitution at the benzylic position occurs with UV light.[10][11]

Experimental Protocol: Oxidation of an Alkylbenzene with Potassium Permanganate

Objective: To oxidize an alkylbenzene (e.g., toluene) to benzoic acid.

Materials:

• Toluene

• Potassium permanganate (KMnO₄)

• Sodium carbonate (Na₂CO₃)

• 10% Sodium bisulfite (NaHSO₃) solution

• Concentrated Hydrochloric acid (HCl)

• Water, ice bath, reflux condenser, heating mantle, Buchner funnel.

Procedure:

• In a round-bottom flask, combine the alkylbenzene, potassium permanganate, sodium carbonate, and water.[14]

• Heat the mixture under reflux with stirring for 45-60 minutes. The purple color of the permanganate should disappear, and a brown precipitate of manganese dioxide (MnO₂) will form.[14]

• Cool the reaction mixture and add 10% sodium bisulfite solution to reduce any excess permanganate.[14]

• Filter the mixture by vacuum filtration to remove the manganese dioxide.

• Cool the filtrate in an ice bath and carefully acidify with concentrated HCl until the pH is approximately 2.[14]

• A white precipitate of benzoic acid will form.

• Collect the benzoic acid crystals by vacuum filtration, wash with cold water, and dry.

Reaction Mechanism: Side-Chain Oxidation

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A Comparative Guide to the Structural Validation of (3-Methyl-2-butenyl)benzene by 1H and 13C NMR Spectroscopy

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel and known chemical entities is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison for the validation of the (3-Methyl-2-butenyl)benzene structure, also known as prenylbenzene, utilizing 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. We will explore the theoretical basis for peak assignments, present detailed experimental protocols, and compare the utility of NMR with alternative analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Fourier-Transform Infrared (FTIR) Spectroscopy, supported by predictive and experimental data.

The Imperative of Structural Integrity in Research

In the synthesis of novel compounds or the isolation of natural products, confirming the precise arrangement of atoms within a molecule is paramount. (3-Methyl-2-butenyl)benzene (C₁₁H₁₄, Molar Mass: 146.23 g/mol ) presents a simple yet illustrative case study, possessing both aromatic and alkenyl functionalities.[1] An incorrect structural assignment can lead to flawed interpretations of biological activity, reactivity, and physical properties, ultimately undermining the validity of research findings. NMR spectroscopy stands as the gold standard for the structural elucidation of organic molecules in solution due to its ability to provide a detailed map of the carbon-hydrogen framework.

Elucidating the Structure: A Multi-faceted Approach

While NMR is a powerful tool, a comprehensive structural validation often involves the synergistic use of multiple analytical techniques. Each method provides a unique piece of the structural puzzle.

• NMR Spectroscopy: Provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms.

• Gas Chromatography-Mass Spectrometry (GC-MS): Determines the molecular weight and provides information about the fragmentation pattern of the molecule, which can be used to infer its structure.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the functional groups present in a molecule based on the absorption of infrared radiation.

This guide will first delve into the detailed analysis by 1H and 13C NMR and then compare these findings with the expected data from GC-MS and FTIR.

Part 1: In-depth Structural Validation by NMR Spectroscopy

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of (3-Methyl-2-butenyl)benzene is anticipated to exhibit distinct signals corresponding to the aromatic protons, the vinylic proton, the benzylic protons, and the methyl protons. The predicted chemical shifts (in ppm, relative to TMS) and coupling patterns are crucial for assignment.

dot graph { layout=neato; node [shape=plaintext]; A [label="(3-Methyl-2-butenyl)benzene", pos="2.5,3.5!"]; B [label="H-2'/H-6'", pos="0,1.5!"]; C [label="H-3'/H-5'", pos="0,0.5!"]; D [label="H-4'", pos="1,-0.5!"]; E [label="H-1", pos="3,0.5!"]; F [label="H-2", pos="4,1.5!"]; G [label="H-4/H-5", pos="5.5,1.5!"]; H [image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=20572&t=l", pos="2.5,1.5!"]; }

Caption: Structure of (3-Methyl-2-butenyl)benzene with proton numbering.

Table 1: Predicted ¹H NMR Data for (3-Methyl-2-butenyl)benzene in CDCl₃

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2', H-6' (ortho)	7.20 - 7.35	m	-	2H
H-3', H-5' (meta)	7.20 - 7.35	m	-	2H
H-4' (para)	7.15 - 7.25	m	-	1H
H-2	5.30 - 5.40	t	J = 7.2 Hz	1H
H-1	3.30 - 3.40	d	J = 7.2 Hz	2H
H-4, H-5	1.70 - 1.80	s	-	6H

Note: The aromatic protons often appear as a complex multiplet due to overlapping signals.[2]

Causality Behind Predicted ¹H Chemical Shifts and Coupling Constants

• Aromatic Protons (H-2', H-3', H-4', H-5', H-6'): These protons resonate in the downfield region (7.15-7.35 ppm) due to the deshielding effect of the aromatic ring current.[3] The signals for the ortho, meta, and para protons are often very close in chemical shift in monosubstituted benzenes with alkyl groups, leading to a complex, overlapping multiplet.[2]

• Vinylic Proton (H-2): This proton is on a double bond and is deshielded, appearing around 5.3-5.4 ppm. It is coupled to the adjacent benzylic protons (H-1), resulting in a triplet splitting pattern. The typical coupling constant for vicinal protons on a double bond is in the range of 6-15 Hz.

• Benzylic Protons (H-1): These protons are adjacent to the benzene ring and the double bond, placing them in the benzylic and allylic position. Their chemical shift is around 3.3-3.4 ppm. They are coupled to the vinylic proton (H-2), leading to a doublet.

• Methyl Protons (H-4, H-5): The two methyl groups are chemically equivalent and are attached to a quaternary vinylic carbon. Therefore, they appear as a singlet in the upfield region (1.7-1.8 ppm).

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum is expected to show eight distinct signals, corresponding to the eight non-equivalent carbon atoms in the molecule.

dot graph { layout=neato; node [shape=plaintext]; A [label="(3-Methyl-2-butenyl)benzene", pos="2.5,3.5!"]; B [label="C-2'/C-6'", pos="0,1.5!"]; C [label="C-3'/C-5'", pos="0,0.5!"]; D [label="C-4'", pos="1,-0.5!"]; E [label="C-1'", pos="2,-0.5!"]; F [label="C-1", pos="3,0.5!"]; G [label="C-2", pos="4,1.5!"]; H [label="C-3", pos="5,1.5!"]; I [label="C-4/C-5", pos="5.5,0.5!"]; J [image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=20572&t=l", pos="2.5,1.5!"]; }

Caption: Structure of (3-Methyl-2-butenyl)benzene with carbon numbering.

Table 2: Predicted ¹³C NMR Data for (3-Methyl-2-butenyl)benzene in CDCl₃

Carbon	Predicted Chemical Shift (δ, ppm)
C-1'	140 - 142
C-2', C-6'	128 - 130
C-3', C-5'	128 - 130
C-4'	125 - 127
C-3	132 - 134
C-2	123 - 125
C-1	35 - 37
C-4, C-5	17 - 19 and 25-27

Causality Behind Predicted ¹³C Chemical Shifts

• Aromatic Carbons (C-1' to C-6'): These sp² hybridized carbons resonate in the downfield region (125-142 ppm).[4] The quaternary carbon (C-1') attached to the alkenyl chain is expected to be the most downfield of the aromatic carbons. The chemical shifts of the other aromatic carbons will be similar to those of toluene.

• Alkenyl Carbons (C-2, C-3): These sp² carbons also appear in the downfield region. The substituted carbon (C-3) is expected to be more downfield than the CH carbon (C-2).

• Aliphatic Carbons (C-1, C-4, C-5): The sp³ hybridized benzylic carbon (C-1) will be in the range of 35-37 ppm. The two equivalent methyl carbons (C-4 and C-5) will appear in the upfield region, with one being slightly more deshielded than the other due to their geometric relationship to the double bond.

Part 2: Experimental Protocols

NMR Sample Preparation

A well-prepared sample is critical for obtaining high-quality NMR spectra.[5][6]

Caption: Workflow for NMR sample preparation.

Step-by-Step Methodology:

• Sample Weighing: Accurately weigh approximately 10-20 mg of (3-Methyl-2-butenyl)benzene into a clean, dry vial.

• Solvent Addition: Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal reference standard.[5]

• Dissolution: Gently vortex or sonicate the vial to ensure the sample is completely dissolved. A clear, homogeneous solution is required.[6]

• Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Final Preparation: Cap the NMR tube securely and carefully wipe the outside with a lint-free tissue to remove any dust or fingerprints.

NMR Data Acquisition

The following are general acquisition parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample concentration.[7][8]

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single pulse (e.g., zg30)

• Number of Scans: 16-32

• Relaxation Delay: 1-2 seconds

• Acquisition Time: 2-4 seconds

• Spectral Width: -2 to 12 ppm

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled single pulse (e.g., zgpg30)

• Number of Scans: 1024-4096 (due to the low natural abundance of ¹³C)

• Relaxation Delay: 2-5 seconds

• Acquisition Time: 1-2 seconds

• Spectral Width: -10 to 220 ppm

Part 3: Comparison with Alternative Analytical Techniques

While NMR provides unparalleled detail for structure elucidation, GC-MS and FTIR offer complementary and often faster methods for initial characterization.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS separates the components of a mixture and then provides the mass-to-charge ratio (m/z) of the parent molecule and its fragments.

• Expected Molecular Ion Peak: For (3-Methyl-2-butenyl)benzene, the molecular ion peak (M⁺) would be observed at m/z = 146.

• Expected Fragmentation Pattern: The presence of the benzene ring is expected to lead to a prominent tropylium ion fragment at m/z = 91.[9] Other significant fragments would likely arise from cleavage of the butenyl side chain.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is excellent for identifying the types of bonds and functional groups present in a molecule.

• Aromatic C-H Stretch: A peak is expected around 3030-3100 cm⁻¹.[2][10][11]

• Aliphatic C-H Stretch: Peaks are expected in the 2850-3000 cm⁻¹ region.

• C=C Stretch (Aromatic): One or more peaks are expected in the 1450-1600 cm⁻¹ range.[2][10][11]

• C=C Stretch (Alkene): A peak is expected around 1650-1680 cm⁻¹.[10]

• C-H Out-of-Plane Bending (Aromatic): Strong absorptions in the 690-900 cm⁻¹ region can indicate the substitution pattern of the benzene ring. For a monosubstituted ring, characteristic peaks are expected.[12]

Caption: Integrated workflow for structural validation.

Conclusion

The structural validation of (3-Methyl-2-butenyl)benzene is definitively achieved through the comprehensive analysis of its ¹H and ¹³C NMR spectra. The predicted chemical shifts, multiplicities, and coupling constants provide a detailed and self-consistent picture of the molecule's atomic arrangement. While GC-MS and FTIR offer valuable and rapid insights into the molecular weight and functional groups present, they lack the detailed connectivity information provided by NMR. For unequivocal structural elucidation, particularly for novel compounds, NMR spectroscopy remains the indispensable tool for the modern researcher. This guide provides the foundational knowledge and protocols to confidently apply this powerful technique.

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The Foundational Principles: Fragmentation of Alkylbenzenes

An Expert's Guide to Differentiating Aromatic Isomers by Mass Spectrometry: Prenylbenzene vs. n-Pentylbenzene

In the landscape of chemical analysis, particularly within pharmaceutical development and metabolomics, the unambiguous identification of structurally similar molecules is paramount. Mass spectrometry (MS) stands as a cornerstone technique for this purpose, not merely by determining molecular weight, but by providing a detailed fragmentation fingerprint unique to a molecule's architecture. This guide offers an in-depth comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of two C11 aromatic isomers: prenylbenzene and n-pentylbenzene. We will dissect how the presence and position of a double bond in the alkyl side-chain dramatically alters fragmentation pathways, providing clear diagnostic markers for differentiation.

Before delving into our specific analytes, we must understand the characteristic fragmentation behavior of alkyl-substituted benzene rings under high-energy electron ionization (70 eV).[1] When an alkylbenzene is ionized, it forms a molecular ion (M•+). The subsequent fragmentation is governed by the stability of the resulting ions and neutral radicals.[2]

Two dominant pathways are archetypal for simple, long-chain alkylbenzenes[3]:

• Benzylic Cleavage and Tropylium Ion Formation: The most favored cleavage occurs at the Cα-Cβ bond of the alkyl chain. This generates a stable benzyl cation, which readily rearranges into the highly stable, aromatic tropylium ion (C₇H₇⁺) at a mass-to-charge ratio (m/z) of 91.[3] This ion is often the base peak in the spectra of compounds with a benzyl moiety.

• The McLafferty Rearrangement: For alkyl chains of three carbons or longer, a six-membered ring transition state can form, allowing for the transfer of a γ-hydrogen to the benzene ring, followed by the elimination of a neutral alkene. This results in a characteristic radical cation at m/z 92.[3]

These foundational pathways provide a baseline against which we can compare the more complex fragmentation of prenylbenzene.

Case Study 1: The Predictable Pattern of n-Pentylbenzene

n-Pentylbenzene serves as our control—a simple, saturated C5-alkyl-substituted benzene. As expected, its fragmentation pattern is a classic illustration of the principles described above.

Upon ionization, the molecular ion ([M]•+) is observed at m/z 148. The fragmentation is dominated by two key processes:

• Benzylic C-C bond cleavage leads to the loss of a butyl radical (•C₄H₉), forming the tropylium ion at m/z 91 , which is the base peak.

• A McLafferty rearrangement results in the loss of a neutral butene molecule (C₄H₈), producing the prominent ion at m/z 92 .

Caption: Key fragmentation pathways of n-pentylbenzene.

Case Study 2: The Unique Fingerprint of Prenylbenzene

Prenylbenzene, with its double bond in the isoprenoid side-chain, presents a more intricate fragmentation puzzle. The presence of the π-electron system in the chain introduces alternative, low-energy fragmentation routes that compete with, and even dominate, the classic pathways.

The molecular ion ([M]•+) appears at m/z 146. While a small m/z 91 peak is present, the spectrum is defined by two other major ions:

• Loss of a Methyl Radical: A facile cleavage of a terminal methyl group from the branched side chain results in a prominent ion at m/z 131 ([M-15]⁺).

• Rearrangement and Loss of an Ethyl Radical: The most abundant fragment, the base peak, is observed at m/z 117 . This is not from a simple cleavage. The formation of this ion is rationalized through a rearrangement involving the side-chain double bond, leading to the expulsion of an ethyl radical (•C₂H₅). This process is significantly more favorable than the benzylic cleavage that forms the m/z 91 ion.

Caption: Key fragmentation pathways of prenylbenzene.

Comparative Data Analysis

The stark differences in the EI-MS spectra of these isomers provide a robust method for their differentiation. The quantitative data, sourced from the NIST Mass Spectrometry Data Center, is summarized below.[4][5]

Ion (m/z)	Proposed Fragment	Relative Abundance in Prenylbenzene (%)	Relative Abundance in n-Pentylbenzene (%)	Diagnostic Value
148	Molecular Ion (n-Pentylbenzene)	0	~23	Confirms n-Pentylbenzene
146	Molecular Ion (Prenylbenzene)	~35	0	Confirms Prenylbenzene
131	[M-CH₃]⁺ (from Prenylbenzene)	~40	0	Primary Indicator for Prenylbenzene
117	[M-C₂H₅]⁺ (from Prenylbenzene)	100 (Base Peak)	0	Primary Differentiator for Prenylbenzene
92	McLafferty Rearrangement Ion	~15	~67	Primary Indicator for n-Pentylbenzene
91	Tropylium Ion	~30	100 (Base Peak)	Primary Differentiator for n-Pentylbenzene

Experimental Protocol: GC-MS Analysis of Aromatic Isomers

This section provides a standard operating procedure for the analysis of prenylbenzene and its isomers using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Instrumentation:

• A Gas Chromatograph (GC) equipped with a capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• A Mass Spectrometer (MS) detector, such as a single quadrupole or ion trap, capable of electron ionization (EI).

2. Sample and Standard Preparation:

• Prepare 1000 ppm stock solutions of prenylbenzene and n-pentylbenzene standards in a suitable solvent (e.g., hexane or dichloromethane).

• Create a working standard mixture containing 10 ppm of each analyte by serial dilution.

• For unknown samples, dilute in the same solvent to an expected concentration of 1-20 ppm.

3. GC-MS Method Parameters:

Parameter	Value	Rationale
GC Inlet	Split/Splitless, 250 °C	Ensures complete vaporization without thermal degradation.
Injection Volume	1 µL	Standard volume for capillary columns.
Split Ratio	20:1	Prevents column overloading while ensuring sufficient analyte reaches the detector.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Provides optimal separation efficiency and is inert.
Oven Program
Initial Temp	60 °C, hold 2 min	Allows for proper focusing of analytes at the head of the column.
Ramp Rate	10 °C/min	Provides good separation of C11 isomers.
Final Temp	280 °C, hold 5 min	Ensures all components are eluted from the column.
MS Parameters
Ionization Mode	Electron Ionization (EI)	Standard mode for generating reproducible fragmentation patterns for library matching.
Ionization Energy	70 eV	The industry standard energy that creates extensive, comparable fragmentation.
Source Temp	230 °C	A typical temperature to maintain cleanliness and prevent condensation.
Quadrupole Temp	150 °C	Standard operating temperature for a quadrupole mass filter.
Scan Range	m/z 40-300	Covers the molecular ions and all expected fragments.

4. Data Analysis:

• Acquire the total ion chromatogram (TIC).

• Extract the mass spectrum for the chromatographic peak corresponding to each analyte.

• Identify the molecular ion and the key fragment ions (m/z 117, 131 for prenylbenzene; m/z 91, 92 for n-pentylbenzene).

• Compare the obtained spectra with a reference library (e.g., NIST) for confirmation.

Caption: A streamlined workflow for GC-MS analysis.

Conclusion

The mass spectral fragmentation of prenylbenzene is a compelling example of how subtle structural changes—in this case, an unsaturated, branched side-chain versus a saturated, linear one—can profoundly influence ionization-induced decomposition. While n-pentylbenzene follows predictable fragmentation rules to yield a base peak at m/z 91, prenylbenzene's fragmentation is directed by its allylic functionality, favoring a rearrangement to produce a highly stable ion at m/z 117 as its base peak. These distinct, high-abundance fragment ions serve as unambiguous diagnostic markers, enabling researchers to confidently differentiate between these two isomers using standard GC-MS instrumentation and methods.

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A Comparative Guide to the Reactivity of Prenylating Agents for Benzene

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of pharmacologically active molecules and complex organic intermediates, the introduction of prenyl groups onto aromatic scaffolds is a crucial transformation. This guide offers a detailed comparison of the reactivity of common prenylating agents—prenyl chloride, prenyl bromide, and isoprenol—for the Friedel-Crafts alkylation of benzene. By examining the underlying mechanistic principles and providing supporting experimental data, this document aims to equip researchers with the insights needed to make informed decisions in their synthetic strategies.

Introduction to Benzene Prenylation

Prenylated aromatic compounds are a significant class of molecules with diverse biological activities. The prenyl moiety, a five-carbon branched chain, can dramatically alter the pharmacokinetic and pharmacodynamic properties of a parent aromatic compound. The Friedel-Crafts alkylation stands as a cornerstone of C-C bond formation in aromatic chemistry and is a primary method for introducing such alkyl groups.[1][2]

The reaction proceeds via an electrophilic aromatic substitution mechanism, where a prenyl carbocation or a polarized complex acts as the electrophile that attacks the electron-rich benzene ring.[3][4] The choice of prenylating agent and catalyst is paramount, as it directly influences reaction rates, product yields, and the prevalence of side reactions.

The Prenylating Agents: A Head-to-Head Comparison

The reactivity of prenylating agents in Friedel-Crafts reactions is intrinsically linked to the stability of the incipient prenyl carbocation and the nature of the leaving group. This section dissects the performance of prenyl chloride, prenyl bromide, and isoprenol in the context of benzene alkylation.

Prenyl Halides: The Classical Approach

Prenyl chloride and prenyl bromide are traditional choices for Friedel-Crafts alkylation. Their reactivity is primarily dictated by the strength of the carbon-halogen bond and the efficacy of the Lewis acid catalyst in facilitating its cleavage to generate the electrophilic species.[5]

Mechanism with Prenyl Halides:

The reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃), which coordinates to the halogen atom, polarizing the C-X bond and facilitating the formation of a prenyl carbocation.[6][7]

Figure 1: General mechanism of Friedel-Crafts alkylation with prenyl halides.

Reactivity Comparison: Prenyl Chloride vs. Prenyl Bromide

In general, for a given Lewis acid, the reactivity of alkyl halides in Friedel-Crafts reactions follows the trend: R-F > R-Cl > R-Br > R-I.[5] This is because the Lewis acid can more effectively polarize the more electronegative halogen-carbon bond. However, the bond dissociation energy also plays a role. The C-Br bond is weaker than the C-Cl bond, which can lead to faster reaction rates under certain conditions.

Experimental evidence suggests that while both are effective, the choice between prenyl chloride and prenyl bromide can influence reaction outcomes, particularly concerning side reactions.

Isoprenol: A Greener Alternative

Isoprenol (3-methyl-2-buten-1-ol) presents a more environmentally benign alternative to prenyl halides. The reaction can be catalyzed by both Lewis acids and solid acid catalysts like zeolites.

Mechanism with Isoprenol:

With a Lewis acid or a Brønsted acid, the hydroxyl group of isoprenol is protonated, forming a good leaving group (water) and generating the prenyl carbocation.[8]

Figure 2: Mechanism of benzene prenylation with isoprenol.

The use of solid acids, such as zeolites, offers significant advantages, including easier catalyst separation and regeneration, and potentially higher selectivity.[9] Zeolites like H-BEA have been shown to be effective catalysts for the alkylation of benzene with alcohols.[9]

Quantitative Comparison of Reactivity

The following table summarizes representative experimental data for the prenylation of benzene with different agents. It is important to note that direct comparison is challenging due to variations in reported experimental conditions.

Prenylating Agent	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield of Prenylbenzene (%)	Key Observations & References
Prenyl Chloride	AlCl₃	Benzene	25	3	~60-70%	Prone to polyalkylation.[10][11]
Prenyl Bromide	AlCl₃	CS₂/Benzene	0-5	2	~75-85%	Generally higher reactivity than the chloride.[5]
Isoprenol	H-BEA Zeolite	Benzene	150	4	~80-90%	High selectivity for mono-prenylation.[9]
Isoprenol	BF₃·OEt₂	Dichloromethane	0	1	~70-80%	Milder Lewis acid, good yields.

Key Experimental Considerations and Challenges

Several factors can significantly impact the outcome of benzene prenylation reactions.

Polyalkylation

The introduction of an alkyl group, such as a prenyl group, activates the benzene ring towards further electrophilic substitution.[12] This can lead to the formation of di- and tri-prenylated products, reducing the yield of the desired mono-prenylated benzene. To mitigate this, a large excess of benzene is often used.[11]

Carbocation Rearrangement

The primary prenyl carbocation is relatively stable due to resonance. However, under certain conditions, rearrangements can occur, leading to isomeric products. While less common with the prenyl group compared to other alkyl groups, it is a possibility to consider, especially with strong Lewis acids and higher temperatures.[8]

Catalyst Selection

• Lewis Acids (e.g., AlCl₃, FeCl₃): These are highly active catalysts but can be difficult to handle due to their moisture sensitivity. They also often lead to a higher degree of polyalkylation.[13]

• Solid Acids (e.g., Zeolites): These offer a more sustainable and selective approach. Their shape-selective properties can help to suppress the formation of bulky polyalkylated products.[14]

Experimental Protocols

The following are representative, detailed protocols for the prenylation of benzene.

Protocol 1: Prenylation of Benzene with Prenyl Bromide using AlCl₃

Figure 3: Workflow for prenylation using prenyl bromide and AlCl₃.

Protocol 2: Prenylation of Benzene with Isoprenol using H-BEA Zeolite

Figure 4: Workflow for zeolite-catalyzed prenylation with isoprenol.

Conclusion

The choice of prenylating agent for the Friedel-Crafts alkylation of benzene is a critical decision that balances reactivity, selectivity, and practical considerations.

• Prenyl bromide generally offers higher reactivity compared to prenyl chloride when using traditional Lewis acid catalysts, though both are susceptible to polyalkylation.

• Isoprenol , particularly when paired with solid acid catalysts like H-BEA zeolite, emerges as a highly attractive alternative. It provides high yields of the desired mono-prenylated product with the added benefits of catalyst recyclability and a more favorable environmental profile.

For researchers aiming for high selectivity and operational simplicity, the use of isoprenol with a heterogeneous catalyst is a compelling strategy. However, for rapid, small-scale syntheses where polyalkylation can be managed by using a large excess of the aromatic substrate, prenyl halides with a Lewis acid catalyst remain a viable option.

References

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A Spectroscopic Guide to Distinguishing Synthetic and Naturally Sourced Prenylbenzenes for Drug Discovery and Development

For researchers, scientists, and professionals in drug development, the origin of a chemical compound can be as critical as its structure. Prenylbenzenes, a class of compounds characterized by a benzene ring substituted with one or more isoprenoid-derived prenyl groups, are of significant interest due to their diverse biological activities. They can be obtained through chemical synthesis or isolated from a myriad of natural sources, including plants and fungi. While the target molecule is ostensibly identical, the journey from starting materials to the final product leaves a distinct fingerprint, readily detectable through modern spectroscopic techniques. This guide provides an in-depth comparison of synthetic versus naturally sourced prenylbenzenes, focusing on how these differences manifest in common spectroscopic analyses and the implications for research and development.

The Genesis of Variation: Why Source Matters

The fundamental difference between synthetic and naturally sourced prenylbenzenes lies in their origin and the processes that create them. Chemical synthesis offers a controlled environment where specific reagents and reaction pathways are employed to construct the target molecule. This approach allows for scalability and high purity of the desired compound. However, it is not without its own set of potential impurities, including residual solvents, unreacted starting materials, and byproducts from side reactions.

In contrast, natural sourcing involves the extraction and purification of the prenylbenzene from a biological matrix. This process yields the target compound as it exists in nature, often accompanied by a host of structurally related molecules, isomers, and other secondary metabolites. This inherent complexity of natural extracts can be both a challenge and an opportunity, as these co-occurring compounds can sometimes contribute to the overall biological activity, a phenomenon often referred to as the "entourage effect."[1]

This guide will now delve into the practical spectroscopic comparison of these two sources, providing the theoretical basis and experimental protocols to empower researchers to make informed decisions about the compounds they use in their studies.

Spectroscopic Fingerprints: A Comparative Analysis

The following sections will explore how Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and UV-Visible (UV-Vis) Spectroscopy can be employed to differentiate between synthetic and naturally sourced prenylbenzenes.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Structure and Purity

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules and for assessing sample purity.[2] Both ¹H and ¹³C NMR are indispensable in this comparative analysis.

Expected Observations:

• Synthetic Prenylbenzenes: The NMR spectrum of a high-purity synthetic prenylbenzene is expected to be "clean," with sharp signals corresponding precisely to the protons and carbons of the target molecule. However, minor signals arising from common synthetic impurities may be present. These can include:

  • Residual Solvents: Peaks corresponding to solvents used in the synthesis and purification steps (e.g., dichloromethane, ethyl acetate, hexane) are often observed.[3][4][5][6][7]

  • Reagent-Derived Impurities: Traces of unreacted starting materials or byproducts from the prenylating agent can sometimes be detected. For instance, in a Friedel-Crafts prenylation, byproducts from the Lewis acid catalyst or rearranged prenyl groups might be present.[2][8][9]

  • Isomeric Impurities: Depending on the stereoselectivity of the synthesis, a mixture of isomers (e.g., regioisomers or stereoisomers) might be produced, leading to a more complex spectrum than anticipated.[10]

• Naturally Sourced Prenylbenzenes: The NMR spectrum of a prenylbenzene isolated from a natural source will often display the major signals of the target compound, but it is also likely to contain additional peaks. These can be attributed to:

  • Co-occurring Structural Analogs: Plants and microorganisms often produce a series of related compounds. Therefore, the spectrum may show signals from other prenylbenzenes with different degrees of prenylation, oxidation, or substitution patterns.

  • Other Classes of Natural Products: Depending on the purification method, the sample may contain other types of compounds from the source organism, such as terpenes, flavonoids, or alkaloids, which will contribute their own signals to the spectrum.[11][12][13]

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the prenylbenzene sample.[2]

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. Ensure the solvent does not obscure key regions of the spectrum.

  • If the sample contains particulate matter, filter the solution through a small plug of glass wool in a Pasteur pipette into the NMR tube to prevent line broadening.[7]

• Data Acquisition:

  • Acquire a ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher for better resolution).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Integrate all signals and reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• Data Analysis:

  • Assign the major peaks to the protons of the target prenylbenzene.

  • Carefully analyze minor peaks, comparing their chemical shifts and multiplicities to known values for common solvents, reagents, and related natural products.

Table 1: Comparative NMR Data of Synthetic vs. Naturally Sourced Prenylbenzene (Hypothetical Example)

Spectroscopic Feature	Synthetic Prenylbenzene	Naturally Sourced Prenylbenzene
Major Signals	Sharp, well-defined peaks corresponding to the target molecule.	Peaks corresponding to the target molecule, potentially broadened by the presence of closely related isomers.
Minor Signals	May show small peaks for residual solvents (e.g., δ 7.26 for CHCl₃, δ 2.50 for DMSO-d₅). Possible signals from synthetic byproducts.	Multiple minor signals from co-occurring natural products (e.g., other prenylated derivatives, terpenes).
Integration	Integration of major signals should correspond to the expected proton ratios of the pure compound.	Integration of major signals may deviate from theoretical values due to overlapping signals from impurities.

Mass Spectrometry (MS): Unveiling Molecular Weight and Complexity

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, offering clues about its identity and the presence of impurities.

Expected Observations:

• Synthetic Prenylbenzenes: A high-purity synthetic sample will show a prominent molecular ion peak (e.g., [M+H]⁺ or [M]⁺) corresponding to the target prenylbenzene. Minor peaks may be present due to:

  • Synthetic Byproducts: Peaks corresponding to the molecular weights of expected side-products (e.g., molecules with incomplete or multiple prenylations).

  • Adducts: Formation of adducts with salts or solvents used during the analysis.

• Naturally Sourced Prenylbenzenes: The mass spectrum of a natural extract will likely be more complex. In addition to the molecular ion of the target compound, one can expect to see:

  • Ions of Co-occurring Compounds: Molecular ions of other structurally related prenylbenzenes and other natural products present in the extract will be visible.

  • Isotopic Patterns: The isotopic distribution of the molecular ion cluster can confirm the elemental composition.

Experimental Protocol: LC-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of the sample (typically 10-100 µg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Data Acquisition:

  • Inject the sample into a Liquid Chromatography-Mass Spectrometry (LC-MS) system.

  • Use a suitable chromatographic method (e.g., reversed-phase HPLC) to separate the components of the mixture before they enter the mass spectrometer.

  • Acquire mass spectra in a positive or negative ionization mode, depending on the analyte.

• Data Analysis:

  • Identify the peak corresponding to the target prenylbenzene in the chromatogram.

  • Examine the mass spectrum of this peak to confirm the molecular weight.

  • Analyze the mass spectra of other peaks in the chromatogram to identify co-eluting impurities or co-occurring compounds.

Diagram 1: Logical Workflow for Spectroscopic Comparison

Caption: Workflow for the spectroscopic comparison of synthetic and natural prenylbenzenes.

Fourier-Transform Infrared (FTIR) Spectroscopy: Probing Functional Groups

FTIR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation. While it may not be as powerful as NMR or MS for distinguishing between closely related structures, it can still offer valuable comparative insights.

Expected Observations:

• Synthetic Prenylbenzenes: The FTIR spectrum of a pure synthetic sample will show characteristic absorption bands for the aromatic ring, alkyl groups of the prenyl chain, and any other functional groups present in the molecule. The spectrum should be clean, with well-defined peaks.

• Naturally Sourced Prenylbenzenes: A naturally sourced sample may exhibit additional or broadened absorption bands due to the presence of other compounds. For example, hydroxyl (-OH) or carbonyl (C=O) groups from co-occurring flavonoids or other phenolic compounds could appear in the spectrum.

Experimental Protocol: FTIR-ATR Analysis

• Sample Preparation:

  • Ensure the Attenuated Total Reflectance (ATR) crystal is clean.

  • Place a small amount of the solid or liquid sample directly onto the ATR crystal.[8][10]

  • Apply pressure to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Acquire the FTIR spectrum, typically in the range of 4000-400 cm⁻¹.

  • Collect a background spectrum of the clean ATR crystal before analyzing the sample.

• Data Analysis:

  • Identify the major absorption bands and assign them to the functional groups of the prenylbenzene.

  • Look for any additional or unexpected peaks that may indicate the presence of impurities.

Table 2: Key FTIR Absorption Bands for Prenylbenzenes

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
3100-3000	C-H stretch	Aromatic
3000-2850	C-H stretch	Alkyl (Prenyl)
1600-1450	C=C stretch	Aromatic
~1650	C=C stretch	Alkene (Prenyl)
850-690	C-H bend	Aromatic (substitution pattern)

UV-Visible (UV-Vis) Spectroscopy: Examining Electronic Transitions

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light, providing information about the electronic transitions within a molecule, particularly those involving conjugated systems.

Expected Observations:

• Synthetic Prenylbenzenes: A pure sample will exhibit a characteristic UV-Vis spectrum with specific absorption maxima (λ_max) and molar absorptivities. The shape of the spectrum should be smooth and well-defined.

• Naturally Sourced Prenylbenzenes: The presence of other UV-active compounds in a natural extract can lead to a more complex or broadened spectrum. The λ_max may be shifted, or additional shoulders and peaks may appear due to the overlapping spectra of multiple chromophores.

Experimental Protocol: UV-Vis Analysis

• Sample Preparation:

  • Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., ethanol, methanol, hexane).

  • The concentration should be chosen such that the absorbance at λ_max is within the linear range of the instrument (typically 0.1-1.0).

• Data Acquisition:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Record the spectrum over a relevant wavelength range (e.g., 200-400 nm for many aromatic compounds).

  • Use the pure solvent as a blank.

• Data Analysis:

  • Determine the λ_max and the absorbance at this wavelength.

  • Compare the spectrum to a reference spectrum of the pure compound, if available.

  • Note any shifts in λ_max or the appearance of additional absorption bands.

Diagram 2: Decision Tree for Source Identification

Caption: A decision tree to guide the determination of the source of a prenylbenzene sample.

Conclusion: An Integrated Approach for Confident Characterization

The choice between a synthetic and a naturally sourced prenylbenzene has significant implications for research, particularly in the realm of drug development where purity, reproducibility, and a comprehensive understanding of all components are paramount. No single spectroscopic technique tells the whole story. A multi-faceted approach, integrating data from NMR, MS, FTIR, and UV-Vis spectroscopy, provides the most complete picture of the sample's composition and origin.

For researchers requiring a high-purity, well-characterized compound for dose-response studies or as a reference standard, a synthetically derived prenylbenzene is often the preferred choice. Conversely, those investigating the synergistic effects of natural product mixtures or exploring the ethnobotanical uses of a particular plant may find that a naturally sourced and well-characterized extract is more appropriate for their research goals.

Ultimately, this guide equips the discerning scientist with the knowledge and methodologies to not only identify their prenylbenzene of interest but also to understand the subtle yet critical differences imparted by its origin. This deeper level of characterization ensures the integrity of experimental data and accelerates the path from discovery to innovation.

References

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cross-validation of analytical methods for quantifying (3-Methyl-2-butenyl)benzene

A Senior Application Scientist's Guide to the Cross-Validation of Analytical Methods for Quantifying (3-Methyl-2-butenyl)benzene

Introduction

(3-Methyl-2-butenyl)benzene, also known as prenylbenzene, is a volatile organic compound of interest in various fields, including flavor and fragrance chemistry, and as a potential biomarker. Accurate and precise quantification of this analyte is paramount for reliable research and quality control. This guide provides an in-depth comparison of two primary analytical techniques for the quantification of (3-Methyl-2-butenyl)benzene: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

This document is intended for researchers, scientists, and drug development professionals, offering a framework for methodological cross-validation to ensure data integrity and comparability across different analytical platforms. We will delve into the theoretical underpinnings of each technique, provide detailed experimental protocols, and present a comparative analysis of their performance characteristics.

The Imperative of Cross-Validation

Cross-validation is the process of comparing results from two distinct analytical methods to ensure their equivalence.[1][2] This is a critical step when transferring methods between laboratories, adopting new technologies, or when data from different analytical runs need to be combined and compared. A successful cross-validation provides a high degree of confidence in the analytical results, demonstrating that the chosen methods are robust, reliable, and fit for purpose.

Comparative Analysis of Analytical Methodologies

The selection of an analytical method is a critical decision driven by the physicochemical properties of the analyte, the sample matrix, and the desired analytical figures of merit, such as sensitivity, selectivity, and throughput. For a volatile, non-polar compound like (3-Methyl-2-butenyl)benzene, both GC-MS and HPLC present viable analytical strategies, each with its own set of advantages and limitations.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[3] The sample is vaporized and separated based on its boiling point and affinity for the stationary phase within the GC column. The separated components then enter the mass spectrometer, where they are ionized and fragmented, providing a unique mass spectrum that acts as a chemical fingerprint.

Expertise & Experience in Method Design: The choice of a non-polar stationary phase in the GC column is dictated by the non-polar nature of (3-Methyl-2-butenyl)benzene, ensuring good chromatographic resolution. The selection of electron ionization (EI) is standard for creating a reproducible fragmentation pattern, allowing for confident identification against spectral libraries like the NIST database.[4][5]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile separation technique that utilizes a liquid mobile phase to transport the sample through a column packed with a stationary phase.[3] For a non-polar analyte like (3-Methyl-2-butenyl)benzene, a reversed-phase setup with a C18 column is the logical choice. Detection is typically achieved using a UV detector, as the benzene ring in the analyte possesses a chromophore that absorbs UV light.

Expertise & Experience in Method Design: A reversed-phase C18 column is selected due to its hydrophobic nature, which provides strong retention for non-polar analytes like (3-Methyl-2-butenyl)benzene. The mobile phase, a mixture of an organic solvent (acetonitrile or methanol) and water, is optimized to achieve a balance between retention time and peak shape. UV detection at a wavelength corresponding to the absorbance maximum of the benzene ring ensures optimal sensitivity.

Visualizing the Workflows

Caption: A comparison of the key experimental steps in the GC-MS and HPLC-UV workflows.

Quantitative Data Summary

The following table presents a summary of typical performance characteristics for the quantification of (3-Methyl-2-butenyl)benzene by GC-MS and HPLC-UV. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	GC-MS	HPLC-UV
Linearity (r²)	> 0.998	> 0.995
Range	0.1 ng/mL - 100 ng/mL	10 ng/mL - 1000 ng/mL
Accuracy (% Bias)	Within ±10%	Within ±15%
Precision (% CV)	< 10%	< 15%
Limit of Detection (LOD)	~0.05 ng/mL	~5 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL	10 ng/mL
Selectivity	High (based on mass spectrum)	Moderate (based on retention time)
Matrix Effect	Low to Moderate	Can be significant

Experimental Protocols

The following are detailed, step-by-step methodologies for the quantification of (3-Methyl-2-butenyl)benzene using GC-MS and HPLC-UV. These protocols are designed to be self-validating systems, incorporating quality control checks to ensure data integrity.

GC-MS Protocol

• Standard Preparation:

  • Prepare a stock solution of (3-Methyl-2-butenyl)benzene (CAS: 4489-84-3) in methanol at a concentration of 1 mg/mL.[6]

  • Perform serial dilutions to prepare calibration standards ranging from 0.1 ng/mL to 100 ng/mL.

  • Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

• Sample Preparation:

  • Dilute the sample in methanol to an expected concentration within the calibration range.

  • For complex matrices, a liquid-liquid extraction or solid-phase microextraction (SPME) may be necessary to isolate the analyte.[7]

• Chromatographic and Mass Spectrometric Conditions:

  • GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, fused-silica capillary column with a 5% phenyl-methylpolysiloxane stationary phase.

  • Oven Temperature Program: Start at 60°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-300.

  • Selected Ion Monitoring (SIM): For enhanced sensitivity, monitor the characteristic ions of (3-Methyl-2-butenyl)benzene (e.g., m/z 146, 131, 91).[4][6]

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the target ion against the concentration of the standards.

  • Quantify the analyte in the samples and QC samples using the calibration curve.

  • The results for the QC samples must fall within ±15% of their nominal value.

HPLC-UV Protocol

• Standard Preparation:

  • Prepare a stock solution of (3-Methyl-2-butenyl)benzene in acetonitrile at a concentration of 1 mg/mL.

  • Perform serial dilutions with the mobile phase to prepare calibration standards ranging from 10 ng/mL to 1000 ng/mL.

  • Prepare QC samples at low, medium, and high concentrations.

• Sample Preparation:

  • Dilute the sample in the mobile phase to an expected concentration within the calibration range.

  • For complex matrices, a solid-phase extraction (SPE) may be required for sample clean-up.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • UV Detection: 210 nm.[8][9]

• Data Analysis:

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of the analyte in the samples and QC samples from the calibration curve.

  • The QC sample results should be within ±15% of the nominal values.

Cross-Validation Workflow

Caption: A generalized workflow for the cross-validation of analytical methods.

Conclusion

The cross-validation of analytical methods for the quantification of (3-Methyl-2-butenyl)benzene is a critical exercise to ensure the generation of reliable and reproducible data. Both GC-MS and HPLC-UV are powerful techniques, each with its own strengths. GC-MS offers superior sensitivity and selectivity, making it ideal for trace-level analysis in complex matrices. HPLC-UV, on the other hand, is a robust and high-throughput method suitable for routine analysis of less complex samples.

The choice between these methods will ultimately depend on the specific analytical needs of the researcher. A successful cross-validation, demonstrating a strong correlation between the results obtained from both techniques, will provide the highest level of confidence in the quantitative data. This guide provides the foundational knowledge and practical protocols to empower researchers to make informed decisions and to ensure the integrity of their analytical findings.

References

• Nyman, P. J., Limm, W., Begley, T. H., & Chirtel, S. J. (n.d.). Single-Laboratory Validation of a Method for the Determination of Select Volatile Organic Compounds in Foods by Using Vacuum Distillation with Gas Chromatography/Mass Spectrometry. Journal of AOAC INTERNATIONAL. Oxford Academic. Retrieved from [Link]

• (2024, July 19). Development and validation of HPLC and GC methods for quantification of cannabinoids and terpenes extracted by ultrasound assisted extraction technique. Drug Analytical Research. Retrieved from [Link]

• Los Alamos National Laboratory. (2020, April 21). ER-AP-20309, R0 Validation of Volatile Organic Compound Analytical Data. Retrieved from [Link]

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• Los Alamos National Laboratory. (2013, June 10). SOP-5161, Routine Validation of Volatile Organic Compound (VOC) Analytical Data. Retrieved from [Link]

• (n.d.). EXTRACTION, PURIFICATION, IDENTIFICATION AND THERAPEUTIC POTENTIAL OF TERPENES FROM PLANT SOURCES. IIP Series. Retrieved from [Link]

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• (2020, January 12). (PDF) A new HPLC–UV method for the quantification of terpenoids and antioxidant activity of commercial loquat leaf tea and preparation. ResearchGate. Retrieved from [Link]

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• (n.d.). Cross-Validations in Regulated Bioanalysis. IQVIA Laboratories. Retrieved from [Link]

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A Comparative Guide to Lewis Acid Catalysts in Prenylbenzene Synthesis: Performance, Selectivity, and Mechanistic Insights

For researchers and professionals in drug development and fine chemical synthesis, the efficient construction of carbon-carbon bonds is a cornerstone of molecular design. The Friedel-Crafts alkylation, a classic yet powerful transformation, provides a direct route to introduce alkyl chains onto aromatic rings. Among these, the synthesis of prenylbenzene and its derivatives is of significant interest due to the prevalence of the prenyl motif in a vast array of natural products and biologically active molecules. The success of this synthesis, however, is critically dependent on the choice of the Lewis acid catalyst, which governs the reaction's efficiency, selectivity, and operational feasibility.

This guide presents a comparative study of four common Lewis acid catalysts—Aluminum Chloride (AlCl₃), Ferric Chloride (FeCl₃), Scandium (III) Triflate (Sc(OTf)₃), and Bismuth (III) Triflate (Bi(OTf)₃)—for the synthesis of prenylbenzene. We will delve into their relative performance based on experimental data, discuss the mechanistic rationale behind their catalytic activity, and provide detailed experimental protocols to enable researchers to make informed decisions for their synthetic endeavors.

The Crucial Role of the Lewis Acid in Prenylation

The prenylation of benzene is an electrophilic aromatic substitution reaction. The prenyl group can be introduced using various precursors, such as prenyl chloride, prenyl bromide, or prenyl alcohol. The Lewis acid catalyst plays a pivotal role in activating these precursors to generate a highly reactive electrophile, typically a prenyl carbocation or a polarized complex, which is then attacked by the electron-rich benzene ring.

The choice of Lewis acid is a delicate balance. A highly reactive catalyst may lead to higher yields in shorter reaction times but can also promote undesirable side reactions, such as polyalkylation (the addition of multiple prenyl groups to the benzene ring) and rearrangement of the prenyl carbocation. Conversely, a milder catalyst may offer better selectivity but could require more forcing conditions or longer reaction times.

Comparative Performance of Lewis Acid Catalysts

To provide a clear comparison, the following table summarizes the performance of AlCl₃, FeCl₃, Sc(OTf)₃, and Bi(OTf)₃ in the prenylation of benzene. The data is compiled from various studies and represents typical outcomes under optimized conditions. It is important to note that direct comparison can be challenging due to variations in experimental setups across different research reports.

Catalyst	Prenylating Agent	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield of Prenylbenzene (%)	Selectivity (Mono- vs. Di-prenylation)	Key Considerations
AlCl₃	Prenyl Chloride	100 - 200	CS₂ or Benzene	0 - 25	1 - 3	~70-85	Moderate to Good (Excess benzene improves selectivity)	Highly reactive, moisture-sensitive, often requires stoichiometric amounts, promotes polyalkylation.[1][2]
FeCl₃	Prenyl Chloride	100 - 150	Benzene or CH₂Cl₂	25 - 50	4 - 8	~60-75	Moderate	Less reactive than AlCl₃, more tolerant to moisture, but can still require stoichiometric amounts.[3]
Sc(OTf)₃	Prenyl Alcohol	5 - 10	Nitromethane	25	0.5 - 2	~85-95	Good to Excellent	Highly active catalytic amounts, water-tolerant, reusable, but higher cost.[4]
Bi(OTf)₃	Isoprene	10	Dichloromethane	40	6 - 12	~70-80 (with electron-rich arenes)	Good	Milder catalyst, effective for electron-rich substrates, moisture tolerant.[5]

Analysis of Catalyst Performance:

• Aluminum Chloride (AlCl₃): As a classic and potent Lewis acid, AlCl₃ often gives high yields of prenylbenzene.[1] However, its high reactivity is a double-edged sword. It readily promotes polyalkylation, leading to the formation of di- and tri-prenylated benzenes, which can complicate purification.[6] To circumvent this, a large excess of benzene is typically employed to favor mono-substitution. Furthermore, AlCl₃ is highly hygroscopic and reacts vigorously with water, necessitating stringent anhydrous reaction conditions.[2]

• Ferric Chloride (FeCl₃): FeCl₃ is a more moderate and less expensive alternative to AlCl₃.[3] While it can effectively catalyze the prenylation, it generally requires slightly higher temperatures and longer reaction times to achieve comparable yields. Its lower reactivity can be advantageous in controlling selectivity and reducing the extent of polyalkylation.

• Scandium (III) Triflate (Sc(OTf)₃): Metal triflates, particularly Sc(OTf)₃, have emerged as highly efficient and user-friendly Lewis acid catalysts. A key advantage is their stability in the presence of water, which simplifies experimental setup as rigorously dry solvents are not always necessary.[4] Sc(OTf)₃ is effective in catalytic amounts (5-10 mol%), a significant improvement over the stoichiometric quantities often required for AlCl₃ and FeCl₃. This not only reduces waste but also simplifies the work-up procedure. Its high catalytic activity often leads to excellent yields and good selectivity under mild conditions. The primary drawback is the higher cost of scandium triflate compared to traditional Lewis acids.

• Bismuth (III) Triflate (Bi(OTf)₃): Bi(OTf)₃ is another effective and water-tolerant Lewis acid catalyst. It has shown particular utility in the prenylation of electron-rich aromatic compounds using isoprene as the prenylating agent.[5] While its activity with benzene itself may be more moderate compared to Sc(OTf)₃, it offers a good balance of reactivity, selectivity, and operational simplicity.

Mechanistic Insights

The synthesis of prenylbenzene via Friedel-Crafts alkylation proceeds through a well-established electrophilic aromatic substitution mechanism. The specific steps are illustrated below.

Diagram of the Reaction Mechanism

Caption: Mechanism of Lewis acid-catalyzed prenylation of benzene.

The causality behind experimental choices is rooted in this mechanism. Stronger Lewis acids like AlCl₃ more effectively generate the prenyl carbocation, leading to a faster reaction. However, this highly reactive carbocation is also more prone to reacting with the product (prenylbenzene, which is more nucleophilic than benzene), leading to polyalkylation. Milder catalysts like metal triflates may form a more polarized complex rather than a free carbocation, which can temper reactivity and enhance selectivity.

Experimental Protocols

For the practical application of this comparative data, detailed and validated experimental protocols are essential. Below are representative procedures for the synthesis of prenylbenzene using AlCl₃ and Sc(OTf)₃.

Protocol 1: Prenylation of Benzene using Aluminum Chloride (AlCl₃)

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Prenyl Chloride

• Anhydrous Benzene (dried over sodium)

• Anhydrous Carbon Disulfide (CS₂) (optional, as solvent)

• Ice-cold water

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (CH₂Cl₂) or Diethyl ether for extraction

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas). Maintain a dry, inert atmosphere (e.g., nitrogen or argon).

• To the flask, add anhydrous benzene (acting as both reactant and solvent). Cool the flask to 0 °C in an ice bath.

• Carefully and portion-wise, add anhydrous AlCl₃ to the stirred benzene.

• In the dropping funnel, prepare a solution of prenyl chloride in a small amount of anhydrous benzene.

• Add the prenyl chloride solution dropwise to the stirred suspension of AlCl₃ in benzene over 30 minutes, maintaining the temperature at 0-5 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully and slowly pouring the reaction mixture onto crushed ice containing concentrated HCl.

• Separate the organic layer and extract the aqueous layer with dichloromethane or diethyl ether.

• Combine the organic layers and wash successively with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by fractional distillation or column chromatography to obtain pure prenylbenzene.

Protocol 2: Prenylation of Benzene using Scandium (III) Triflate (Sc(OTf)₃)

Materials:

• Scandium (III) Triflate (Sc(OTf)₃)

• Prenyl Alcohol

• Benzene

• Nitromethane

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (CH₂Cl₂) for extraction

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add benzene, nitromethane, and Sc(OTf)₃ (5-10 mol%).

• Add prenyl alcohol to the mixture.

• Stir the reaction mixture at room temperature for 0.5-2 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane.

• Wash the organic layer with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography to obtain pure prenylbenzene.

Experimental Workflow Diagram

Caption: General experimental workflow for prenylbenzene synthesis.

Conclusion and Future Outlook

The selection of a Lewis acid catalyst for the synthesis of prenylbenzene is a critical parameter that significantly influences the outcome of the reaction. While traditional Lewis acids like AlCl₃ and FeCl₃ are cost-effective and can provide good yields, they often suffer from drawbacks such as high catalyst loading, moisture sensitivity, and moderate selectivity. Modern catalysts, particularly metal triflates like Sc(OTf)₃, offer significant advantages in terms of catalytic efficiency, water tolerance, and reusability, often leading to higher yields and better selectivity under milder conditions. The higher cost of these catalysts, however, remains a consideration for large-scale synthesis.

Future research in this area will likely focus on the development of even more efficient, selective, and environmentally benign catalytic systems. This includes the design of novel heterogeneous Lewis acid catalysts that can be easily recovered and recycled, further enhancing the sustainability of prenylbenzene synthesis. Additionally, the exploration of catalytic systems that can control the regioselectivity of prenylation on substituted aromatic rings will continue to be an area of active investigation, opening up new avenues for the synthesis of complex, biologically active molecules.

References

• Cutright, J. (2022). Friedel-Crafts alkylation of benzene with a superacid catalyst. Digital Commons @ East Tennessee State University. [Link]

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• 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. (2020). Chemistry LibreTexts. [Link]

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• 3.10 Benzene No 4 AlCl3 Catalyst and Generation of Electrophiles. (2020). YouTube. [Link]

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A Comparative Guide to the orthogonal Validation of (3-Methyl-2-butenyl)benzene Purity via HPLC and GC Methods

In the landscape of pharmaceutical development and fine chemical synthesis, the absolute purity of a compound is not merely a quality metric; it is a fundamental prerequisite for safety, efficacy, and reproducibility. (3-Methyl-2-butenyl)benzene, also known as prenylbenzene, is a key aromatic intermediate in organic synthesis.[1] Its molecular structure, featuring a benzene ring and an unsaturated side-chain, presents unique analytical challenges that necessitate a robust, multi-faceted approach to purity validation.[1]

This guide provides an in-depth, experience-driven comparison of two cornerstone analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for the comprehensive purity assessment of (3-Methyl-2-butenyl)benzene. We will move beyond rote protocols to explore the causality behind methodological choices, ensuring a self-validating and scientifically sound approach consistent with the highest industry standards.

Foundational Principles: Why Employ an Orthogonal Approach?

Relying on a single analytical technique for purity determination can create blind spots. Isomeric impurities, compounds with similar polarities, or thermally labile degradation products may co-elute or remain undetected. An orthogonal approach, using two fundamentally different separation techniques, provides a more complete and trustworthy purity profile.

• High-Performance Liquid Chromatography (HPLC): This technique separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[2][3] For (3-Methyl-2-butenyl)benzene, a non-polar molecule, Reversed-Phase HPLC (RP-HPLC) is the method of choice.[2][4][5] In RP-HPLC, the stationary phase is hydrophobic (e.g., C18-bonded silica), and the mobile phase is polar (e.g., water/acetonitrile). Hydrophobic molecules, like prenylbenzene, interact more strongly with the stationary phase and are retained longer.[2][3] Separation is governed by the polarity and hydrophobicity of the analyte and its potential impurities.

• Gas Chromatography (GC): This technique separates compounds based on their volatility and interaction with a stationary phase within a capillary column.[6] The sample is vaporized and transported through the column by an inert carrier gas. Separation occurs as compounds partition between the carrier gas and the stationary phase based on their boiling points and polarities. Given its boiling point of approximately 99-101 °C at reduced pressure, (3-Methyl-2-butenyl)benzene is sufficiently volatile for GC analysis.[7] A Flame Ionization Detector (FID) is ideal for this application, as it offers high sensitivity to hydrocarbons.[8][9][10][11]

The synergy of these methods is clear: HPLC separates based on polarity and hydrophobicity in the liquid phase, while GC separates based on volatility and boiling point in the gas phase. An impurity that co-elutes in one system is highly unlikely to do so in the other.

Fig 1. Orthogonal Separation Mechanisms of HPLC and GC.

Experimental Design: Protocols for Purity Validation

The following protocols are designed to be robust and adhere to the principles of method validation as outlined in the ICH Q2(R1) guidelines.[12][13][14][15][16]

The benzene ring in (3-Methyl-2-butenyl)benzene contains a strong chromophore, making UV detection highly effective. Substituted benzenes typically exhibit strong absorbance in the 220-280 nm range.[17][18] A wavelength of 254 nm is a common and robust choice for aromatic compounds.

Protocol: HPLC-UV Analysis

• Instrumentation:

  • HPLC system with quaternary pump, autosampler, column thermostat, and UV/Vis Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

    • Rationale: A C18 column provides excellent hydrophobic retention for aromatic hydrocarbons, and the specified dimensions offer high resolving power.[5]

  • Mobile Phase A: HPLC-grade Water.

  • Mobile Phase B: HPLC-grade Acetonitrile.

    • Rationale: Acetonitrile is a common organic modifier in RP-HPLC that provides good peak shape for aromatic compounds and has a low UV cutoff.[2]

  • Gradient Elution:

    Time (min)	% A (Water)	% B (Acetonitrile)
    0.0	40	60
    20.0	5	95
    25.0	5	95
    25.1	40	60

    | 30.0 | 40 | 60 |

    • Rationale: A gradient elution is crucial for separating impurities with a wide range of polarities. The program starts with a higher polarity to elute any polar impurities, then gradually increases the organic solvent strength to elute the main compound and any less polar, more retained impurities.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

    • Rationale: Thermostatting the column ensures reproducible retention times by minimizing viscosity fluctuations.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Sample and Standard Preparation:

  • Solvent (Diluent): Acetonitrile.

  • Standard Solution: Accurately weigh ~10 mg of (3-Methyl-2-butenyl)benzene reference standard and dissolve in 100 mL of diluent to achieve a concentration of 100 µg/mL.

  • Sample Solution: Prepare the sample to be tested at the same target concentration (100 µg/mL) in the diluent.

  • Analysis: Inject the diluent (blank), followed by six replicate injections of the standard solution and two replicate injections of the sample solution.

• Purity Calculation (Area Percent):

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

  • This calculation assumes that all impurities have a similar response factor at 254 nm. For a more accurate purity assessment (assay), a reference standard and calibration curve are required.

GC-FID is a powerful technique for assessing the purity of volatile compounds and detecting non-polar or volatile impurities that might be missed by HPLC. The FID detector is highly sensitive to compounds with C-H bonds and provides a response that is proportional to the mass of carbon, making it excellent for quantitative analysis of hydrocarbons.[6][8][10]

Protocol: GC-FID Analysis

• Instrumentation:

  • Gas chromatograph equipped with a split/splitless injector, capillary column, and Flame Ionization Detector (FID).

• Chromatographic Conditions:

  • Column: DB-5 or equivalent (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

    • Rationale: A DB-5 column is a robust, general-purpose non-polar column that provides excellent separation for a wide range of aromatic and hydrocarbon compounds.

  • Carrier Gas: Helium or Hydrogen, constant flow at 1.2 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold: Hold at 250 °C for 5 minutes.

    • Rationale: This temperature program allows for the separation of highly volatile impurities at the beginning of the run, followed by a steady ramp to elute the main analyte and any higher-boiling impurities.

  • Injector:

    • Mode: Split (Split ratio 50:1).

    • Temperature: 250 °C.

    • Rationale: A split injection prevents column overloading with a high-concentration sample, ensuring sharp peaks. The injector temperature must be high enough to ensure rapid and complete vaporization without causing thermal degradation.

  • Detector (FID):

    • Temperature: 280 °C.

    • Hydrogen Flow: 30 mL/min.

    • Air Flow: 300 mL/min.

    • Makeup Gas (N2 or He): 25 mL/min.

    • Rationale: The detector temperature is kept higher than the final oven temperature to prevent condensation of analytes. The gas flows are optimized for maximum sensitivity of the flame.[11]

  • Injection Volume: 1 µL.

• Sample and Standard Preparation:

  • Solvent (Diluent): Methylene Chloride or Hexane (high purity).

  • Standard Solution: Prepare a solution of the reference standard at approximately 1 mg/mL in the diluent.

  • Sample Solution: Prepare the test sample at the same target concentration (1 mg/mL) in the diluent.

  • Analysis: Inject the diluent (blank), followed by replicate injections of the standard and sample solutions.

• Purity Calculation (Area Percent):

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

Overall Validation Workflow

A structured workflow is essential for ensuring data integrity and regulatory compliance.

Fig 2. Comprehensive Purity Validation Workflow.

Data Interpretation and Method Comparison

The primary objective is to compare the impurity profiles generated by both techniques. New or larger impurity peaks in one method that are absent or smaller in the other provide critical information about the overall purity.

Parameter	HPLC-UV	GC-FID	Rationale & Key Considerations
Principle	Separation by polarity/hydrophobicity.[2][3]	Separation by volatility/boiling point.[6]	Orthogonal mechanisms provide a comprehensive impurity profile.
Analyte Suitability	Excellent for compounds with a UV chromophore.	Excellent for volatile and thermally stable compounds.[6]	(3-Methyl-2-butenyl)benzene is suitable for both.
Sensitivity	Moderate to High (ng range).	Very High (pg range).[10]	GC-FID is generally more sensitive for trace volatile impurities.
Impurity Detection	Best for non-volatile, polar, or high molecular weight impurities.	Best for volatile, non-polar, or isomeric impurities with different boiling points.	Crucial for detecting residual solvents or volatile side-products from synthesis.
Quantitation	Response depends on molar absorptivity (ε) at a specific wavelength.[19]	Response is proportional to the number of effective carbon atoms.[11]	GC-FID provides more uniform response factors for hydrocarbon impurities, making area % more accurate.
Analysis Time	Longer (typically 20-30 min).	Shorter (typically 10-20 min).	GC often has a higher throughput for routine analysis.
Potential Issues	Co-elution of compounds with similar polarity; impurities lacking a chromophore are not detected.	Thermal degradation of labile compounds in the injector; not suitable for non-volatile impurities (e.g., salts).	The combination of both methods mitigates these individual weaknesses.

Conclusion and Recommendations

For a definitive statement on the purity of (3-Methyl-2-butenyl)benzene, both HPLC and GC analysis are indispensable.

• HPLC is essential for detecting non-volatile synthesis by-products, polymeric materials, or degradation products that would not elute from a GC column.

• GC is superior for detecting and quantifying volatile impurities, residual solvents, and isomers that may have similar polarities but different boiling points.

The final purity value should be reported as the lower of the two results obtained from the orthogonal methods. Any significant impurity detected in one method but not the other must be investigated and identified if possible. This dual-technique, self-validating approach ensures a scientifically rigorous and defensible assessment of product quality, meeting the stringent demands of researchers, scientists, and drug development professionals.

References

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures Source: Starodub URL: [Link]

• Title: GC-FID: Principles and Applications Source: Scribd URL: [Link]

• Title: Chemical Properties of Benzene, (3-methyl-2-butenyl)- (CAS 4489-84-3) Source: Cheméo URL: [Link]

• Title: GC-FID: gas chromatography-flame ionization detector Source: Quality Analysis URL: [Link]

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• Title: Reversed-phase chromatography Source: Wikipedia URL: [Link]

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• Title: Ultraviolet absorption spectra of seven substituted benzenes Source: National Institute of Standards and Technology (NIST) URL: [Link]

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• Title: The Relationship Between UV-VIS Absorption and Structure of Organic Compounds Source: Shimadzu URL: [Link]

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The Prenyl Group's Edge: A Comparative Guide to the Antioxidant Activity of Prenylated vs. Non-Prenylated Phenols

For researchers, scientists, and drug development professionals navigating the vast landscape of phenolic compounds, understanding the nuances of their structure-activity relationships is paramount. This guide provides an in-depth, objective comparison of the antioxidant activity of prenylated versus non-prenylated phenols, supported by experimental data and field-proven insights. We will explore the mechanistic advantages conferred by the prenyl group, delve into the causality behind experimental choices for evaluating antioxidant efficacy, and present detailed protocols for key assays.

The Foundation: Phenolic Antioxidants and the Impact of Prenylation

Phenolic compounds are a cornerstone of antioxidant research, renowned for their ability to neutralize harmful free radicals. Their efficacy stems from the hydroxyl (-OH) groups attached to their aromatic rings, which can donate a hydrogen atom (Hydrogen Atom Transfer, HAT) or a single electron (Single Electron Transfer, SET) to quench reactive oxygen species (ROS) and reactive nitrogen species (RNS)[1][2]. This action disrupts the chain reactions of oxidation that can lead to cellular damage.

Prenylation, the attachment of a lipophilic prenyl group (a five-carbon isoprene unit), is a naturally occurring modification that significantly alters the biological activity of phenolic compounds[3][4]. This seemingly simple addition has profound implications for a molecule's antioxidant potential, primarily by enhancing its lipophilicity[5][6].

Mechanistic Enhancement: Why Prenylation Matters

The addition of a prenyl group enhances the antioxidant activity of phenols through several key mechanisms:

• Increased Lipophilicity and Membrane Affinity: The non-polar nature of the prenyl chain increases the overall lipophilicity of the phenolic molecule[5][6]. This allows for better interaction with and penetration into cellular membranes, which are rich in lipids and are primary sites of oxidative damage[3][7]. While a non-prenylated phenol may be effective in aqueous environments, its prenylated counterpart can more readily access and protect the lipid bilayers of cell and organelle membranes from lipid peroxidation[8][9].

• Enhanced Radical Scavenging in Lipophilic Environments: The increased solubility of prenylated phenols in lipids allows them to be more effective scavengers of lipid peroxyl radicals, a key species in the propagation of lipid peroxidation[8]. The prenyl group itself may also contribute to radical stabilization, although the primary mechanism is believed to be the enhanced localization of the phenolic antioxidant where it is most needed.

• Modulation of Cellular Signaling Pathways: Emerging evidence suggests that the enhanced cellular uptake and membrane interaction of prenylated phenols can lead to more potent modulation of intracellular signaling pathways involved in the antioxidant response. These include the Nrf2-Keap1 and AMPK pathways, which upregulate the expression of endogenous antioxidant enzymes[10][11].

Visualizing the Structural Difference

To illustrate the fundamental structural change, consider the comparison between the non-prenylated flavanone, naringenin, and its prenylated derivative, 8-prenylnaringenin.

Caption: Chemical structures of naringenin and 8-prenylnaringenin.

Comparative Analysis of Antioxidant Activity: Experimental Evidence

The superior antioxidant activity of prenylated phenols has been demonstrated across a range of in vitro and cellular assays. The following tables summarize quantitative data from key studies, highlighting the enhanced efficacy of prenylated compounds.

Table 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Activity

The DPPH assay is a rapid and widely used method to assess the radical scavenging ability of antioxidants. A lower IC50 value indicates greater antioxidant activity.

Compound	Class	IC50 (µM)	Reference
Non-Prenylated
Genistein	Isoflavone	30.4	[12]
Quercetin	Flavonol	>200 (in some studies)	[13]
Fisetin	Flavonol	>Trolox	[14]
Prenylated
6,8-Diprenyl Genistein	Isoflavone	14.6	[12]
8-Prenyldaidzein	Isoflavone	Similar to Trolox	[5]
5'-Prenylquercetin	Flavonol	Better than Trolox	[14]
5'-Prenylfisetin	Flavonol	Better than Trolox	[14]

Table 2: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Activity

The ABTS assay measures the ability of antioxidants to scavenge the stable ABTS radical cation. It is applicable to both hydrophilic and lipophilic antioxidants.

Compound	Class	IC50 (µM)	Reference
Non-Prenylated
Quercetin	Flavonol	< 5	[15]
Prenylated
5,7,2',4'-tetrahydroxy-6,5'-diprenylflavanone	Flavanone	< 5	[15]

Note: In some cases, prenylated flavonoids have shown selective and potent activity in the ABTS assay while being less active in the DPPH assay, suggesting differences in the reaction kinetics and mechanisms.[15]

Table 3: Lipid Peroxidation Inhibition

This assay measures the ability of an antioxidant to inhibit the oxidation of lipids, a biologically relevant process.

Compound	Concentration (µM)	Inhibition of Fe2+/ascorbate-induced lipid peroxidation (%)	Reference
Non-Prenylated
Chalconaringenin	5	Pro-oxidant	[16]
Naringenin	5	Pro-oxidant	[16]
Prenylated
Xanthohumol	5	Effective inhibitor	[16]
5'-Prenylxanthohumol	5	Effective inhibitor	[16]

Table 4: Cellular Antioxidant Activity (CAA)

The CAA assay measures the antioxidant activity of a compound within a cellular environment, accounting for cell uptake and metabolism.

Compound	Concentration (µM)	CAA Value (% reduction in fluorescence)	Reference
Non-Prenylated
Quercetin	25	17.1 ± 0.9	[17]
(+)-Catechin	50	54.1 ± 1.4 (in Caco-2 cells)	[17]
Prenylated
Wushanicaritin (8-C-(3-hydroxy-3-methylbutyl)naringenin)	Not specified	High cellular uptake and activity	[18]

Note: The choice of cell line in the CAA assay is critical, as differences in membrane transport can significantly impact the observed antioxidant activity.[17]

The Dual-Edged Sword: Pro-oxidant Activity

It is important to note that under certain conditions, such as high concentrations and the presence of transition metals, phenols can exhibit pro-oxidant activity[1][16]. Interestingly, studies have shown that prenylation can antagonize the pro-oxidant effects observed in some non-prenylated flavonoids[1][8].

Experimental Protocols: A Guide to Best Practices

Reproducibility and reliability are the cornerstones of scientific research. The following are detailed, step-by-step methodologies for the key antioxidant assays discussed.

DPPH Radical Scavenging Assay

Causality Behind Experimental Choices: The DPPH radical is stable and commercially available, making this a convenient and widely used initial screening assay. The choice of a 30-minute incubation period is a common practice to allow the reaction to reach a steady state, though the kinetics can vary between compounds[13]. Methanol or ethanol are typically used as solvents due to their ability to dissolve both the DPPH radical and a wide range of phenolic compounds.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol or ethanol. Store in the dark.

  • Prepare a series of dilutions of the test compounds (prenylated and non-prenylated phenols) and a standard antioxidant (e.g., Trolox or ascorbic acid) in the same solvent.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of the test compound or standard solution to each well.

  • Add the DPPH solution to each well to initiate the reaction.

  • Include a control well containing only the solvent and the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Calculation:

  • Measure the absorbance of each well at a wavelength of approximately 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100

  • Determine the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) by plotting the percentage of scavenging activity against the concentration of the test compound.

Caption: Workflow for the DPPH antioxidant assay.

Cellular Antioxidant Activity (CAA) Assay

Causality Behind Experimental Choices: The CAA assay provides a more biologically relevant measure of antioxidant activity by assessing it within a cellular context[19]. The use of a cell-permeable probe, DCFH-DA, allows for the measurement of intracellular ROS. The radical initiator, such as AAPH, generates peroxyl radicals at a constant rate, mimicking a state of oxidative stress. The choice of cell line (e.g., HepG2, Caco-2) is crucial and should be based on the research question, as different cell types have varying metabolic and transport characteristics[17].

Protocol:

• Cell Culture and Seeding:

  • Culture a suitable cell line (e.g., HepG2 human liver cancer cells) in a 96-well microplate until confluent.

• Loading with DCFH-DA and Test Compound:

  • Wash the cells with a suitable buffer (e.g., PBS).

  • Incubate the cells with a solution containing the DCFH-DA probe and the test compound (prenylated or non-prenylated phenol) for a specified time (e.g., 1 hour) to allow for cellular uptake.

• Induction of Oxidative Stress:

  • Wash the cells to remove the excess probe and test compound.

  • Add a solution of a radical initiator (e.g., AAPH) to induce oxidative stress.

• Measurement and Calculation:

  • Immediately begin measuring the fluorescence of the wells at regular intervals over a period of time (e.g., 1 hour) using a microplate reader (excitation ~485 nm, emission ~538 nm).

  • Calculate the area under the curve (AUC) for the fluorescence versus time plot for both the control and the wells treated with the test compound.

  • The CAA value is calculated as the percentage reduction in AUC in the presence of the antioxidant.

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

Modulation of Cellular Signaling Pathways

The antioxidant effects of phenols, particularly the enhanced activity of prenylated derivatives, extend beyond direct radical scavenging to the modulation of key cellular signaling pathways that regulate the endogenous antioxidant response.

The Nrf2-Keap1 Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a central role in the cellular defense against oxidative stress[10][20]. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by binding to Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or certain bioactive compounds, Nrf2 is released from Keap1, translocates to the nucleus, and activates the transcription of a suite of antioxidant and cytoprotective genes[10][21].

Prenylated phenols, due to their increased cellular uptake and interaction with cellular membranes, can be more potent activators of the Nrf2 pathway. For example, xanthohumol, a prenylated chalcone, has been shown to induce the nuclear translocation of Nrf2 and upregulate the expression of downstream antioxidant enzymes like heme oxygenase-1 (HO-1)[10][11].

Caption: Activation of the Nrf2 pathway by a prenylated phenol.

The AMPK Pathway

AMP-activated protein kinase (AMPK) is a key cellular energy sensor that, when activated, orchestrates a metabolic shift towards energy conservation and production[2][8][22]. Interestingly, AMPK activation has also been linked to the cellular antioxidant response. Some polyphenols can activate AMPK, which in turn can lead to the phosphorylation and activation of other protective proteins and transcription factors, contributing to cellular resilience against oxidative stress[2][23][24]. The enhanced bioavailability of prenylated phenols may lead to more effective modulation of this pathway.

Conclusion

The addition of a prenyl group to a phenolic backbone is a significant structural modification that consistently enhances antioxidant activity, particularly in biologically relevant lipophilic environments. This guide has demonstrated that prenylated phenols exhibit superior radical scavenging in lipid-based systems and show promise for greater efficacy in cellular models due to their increased membrane affinity. The ability of these compounds to not only directly neutralize free radicals but also to modulate key cellular antioxidant signaling pathways, such as the Nrf2 and AMPK pathways, underscores their potential as lead compounds in drug discovery and development. For researchers in this field, a thorough understanding of these structure-activity relationships and the appropriate application of in vitro and cellular assays are critical for accurately evaluating and harnessing the therapeutic potential of these fascinating natural products.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (3-Methyl-2-butenyl)benzene

This guide provides an in-depth, procedural framework for the safe and compliant disposal of (3-Methyl-2-butenyl)benzene (also known as prenylbenzene). Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to offer a comprehensive understanding of the chemical's properties, associated hazards, and the logic behind each step of the disposal process. Our commitment is to empower laboratory personnel with the knowledge to maintain a safe and compliant working environment.

Understanding (3-Methyl-2-butenyl)benzene: Properties and Hazards

(3-Methyl-2-butenyl)benzene is an aromatic compound with the molecular formula C₁₁H₁₄ and a molecular weight of approximately 146.23 g/mol .[1][2] Its structure, consisting of a benzene ring attached to a 3-methyl-2-butenyl group, dictates its chemical behavior and potential hazards.[1]

Key Chemical Characteristics:

• Aromatic Hydrocarbon: The benzene ring allows for electrophilic substitution reactions.[1]

• Unsaturated Side Chain: The double bond in the butenyl group can undergo addition reactions.[1]

A thorough understanding of its hazard profile is critical for safe handling and disposal. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), (3-Methyl-2-butenyl)benzene is classified as:

• Skin Irritant (Category 2): Causes skin irritation.[2]

• Serious Eye Irritant (Category 2A): Causes serious eye irritation.[2]

• Specific target organ toxicity — single exposure (Category 3): May cause respiratory irritation.[2]

Given its nature as an aromatic hydrocarbon, it should also be treated as a flammable liquid .[3][4][5] Vapors may form explosive mixtures with air.[6][7]

Table 1: Chemical and Physical Properties of (3-Methyl-2-butenyl)benzene

Property	Value	Source
Molecular Formula	C₁₁H₁₄	[1][2][8]
Molecular Weight	146.23 g/mol	[1][2]
CAS Number	4489-84-3	[8]
Boiling Point	372-374 K	[8]

Pre-Disposal: Safe Handling and Storage of Waste

Proper handling and temporary storage of (3-Methyl-2-butenyl)benzene waste are paramount to preventing accidents and ensuring regulatory compliance.

2.1. Personal Protective Equipment (PPE): The First Line of Defense

Before handling the chemical for disposal, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or a face shield.[6][9]

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A flame-retardant lab coat.[6]

• Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling vapors.[9][10]

2.2. Waste Container Selection and Labeling

The choice of waste container is crucial for preventing leaks and reactions.

• Container Material: Use a sturdy, chemically compatible container with a secure screw cap. Glass or an appropriate solvent-resistant plastic is recommended.[11][12] Avoid using containers that previously held incompatible chemicals.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "(3-Methyl-2-butenyl)benzene," and the associated hazards (Flammable, Irritant).[11][12] The date the waste was first added to the container should also be included.

2.3. Segregation of Waste

Never mix (3-Methyl-2-butenyl)benzene waste with other chemical waste streams unless you have confirmed their compatibility.[11][12] Specifically, it must be segregated from:

• Oxidizing agents: To prevent a violent reaction.

• Acids and Bases: To avoid potential reactions.[12]

The diagram below illustrates the decision-making process for waste segregation.

Caption: Waste segregation decision flow for (3-Methyl-2-butenyl)benzene.

Step-by-Step Disposal Procedure

This protocol outlines the standard operating procedure for the disposal of (3-Methyl-2-butenyl)benzene. Adherence to these steps is mandatory for safety and compliance.

3.1. Small Quantities (Under 100 mL)

For small quantities of pure (3-Methyl-2-butenyl)benzene or solutions, the following steps should be taken:

• Transfer to Waste Container: Working inside a chemical fume hood, carefully pour the waste into the designated and properly labeled hazardous waste container. Use a funnel to prevent spills.

• Rinsing the Original Container: The original container must be triple-rinsed. The first rinse should be with a small amount of a suitable solvent (e.g., ethanol or acetone), which must then be collected and added to the hazardous waste container.[11] The subsequent two rinses can be with water, which can be disposed of down the drain, provided local regulations permit.

• Secure the Waste Container: Tightly seal the hazardous waste container.

• Temporary Storage: Store the sealed waste container in a designated satellite accumulation area.[12] This area should be away from heat sources and direct sunlight.[13]

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.[11]

3.2. Contaminated Materials

Solid materials such as gloves, absorbent pads, and glassware contaminated with (3-Methyl-2-butenyl)benzene must also be disposed of as hazardous waste.

• Segregation: Place all contaminated solid waste into a separate, clearly labeled, and sealed plastic bag or a designated solid waste container.

• Labeling: Label the bag or container as "Hazardous Waste" and list "(3-Methyl-2-butenyl)benzene contaminated debris."

• Disposal: This waste should be collected by your institution's EHS for incineration or other approved disposal methods.

The following flowchart details the complete disposal workflow.

Caption: Step-by-step disposal workflow for (3-Methyl-2-butenyl)benzene.

Emergency Procedures: Spill and Exposure Management

In the event of a spill or personal exposure, immediate and correct action is crucial.

4.1. Spill Response

• Small Spills (less than 100 mL):

  • Alert personnel in the immediate area.

  • If flammable vapors are a concern, extinguish all nearby ignition sources.[9]

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry sand, or a chemical absorbent pad.

  • Collect the contaminated absorbent material and place it in a sealed container for hazardous waste disposal.[14]

  • Clean the spill area with soap and water.[15]

• Large Spills (more than 100 mL):

  • Evacuate the laboratory immediately.

  • Alert your institution's EHS and emergency response team.[15]

  • Prevent entry into the affected area.

4.2. Personal Exposure

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[9][14] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and water.[6][14] If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[14]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[9][14]

Regulatory Compliance

Disposal of (3-Methyl-2-butenyl)benzene is governed by local, state, and federal regulations, such as those set by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[3][4] It is the responsibility of the researcher and their institution to ensure that all disposal practices are in full compliance with these regulations. Always consult your institution's EHS department for specific guidance.

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Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Handling (3-Methyl-2-butenyl)benzene

Researchers and scientists navigating the complexities of drug development and chemical synthesis understand that innovative work and stringent safety protocols are inextricably linked. This guide provides essential, field-proven insights into the safe handling of (3-Methyl-2-butenyl)benzene, a vital aromatic hydrocarbon in various synthetic pathways. Our focus extends beyond mere compliance, aiming to instill a deep understanding of why specific personal protective equipment (PPE) is critical, thereby fostering a proactive safety culture within your laboratory.

(3-Methyl-2-butenyl)benzene , also known as prenylbenzene, presents a distinct set of hazards that necessitate a meticulous approach to personal protection. Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound is classified as causing skin irritation (H315), serious eye irritation (H319), and potentially causing respiratory irritation (H335)[1]. Understanding these risks is the foundational step in mitigating them effectively.

Core Principles of Protection: A Risk-Based Approach

The selection of PPE should not be a one-size-fits-all endeavor. It must be tailored to the specific procedure, the quantities of (3-Methyl-2-butenyl)benzene being used, and the potential for exposure. A thorough risk assessment is paramount before any handling of this chemical.

I. Hand Protection: Your First Line of Defense

Direct skin contact with (3-Methyl-2-butenyl)benzene can lead to irritation. The choice of glove material is therefore critical and should be based on chemical compatibility and breakthrough time—the time it takes for the chemical to permeate the glove material.

While nitrile gloves are common in laboratory settings, they offer poor resistance to aromatic hydrocarbons[2]. For handling (3-Methyl-2-butenyl)benzene, more robust materials are required.

Glove Material	Chemical Resistance to Aromatic Hydrocarbons	Breakthrough Time (General)	Recommendation
Viton®	Excellent[3][4][5][6]	> 8 hours[7][8]	Primary Recommendation for prolonged handling or immersion.
Neoprene	Good to Fair[2][9][10]	> 4 hours[7]	Secondary Recommendation for incidental or splash contact.
Nitrile	Poor[2]	< 1 hour[7]	Not Recommended for handling (3-Methyl-2-butenyl)benzene.
Natural Rubber (Latex)	Poor[2]	< 1 hour[7]	Not Recommended due to poor chemical resistance and potential for allergies.

Procedural Guidance for Glove Use:

• Inspection: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.

• Donning: Ensure hands are clean and dry before putting on gloves.

• Doffing: To prevent skin contamination, remove gloves by peeling them off from the cuff, turning them inside out in the process.

• Disposal: Dispose of used gloves in a designated hazardous waste container immediately after use. Do not reuse disposable gloves.

II. Eye and Face Protection: Shielding Against Irritation

Given that (3-Methyl-2-butenyl)benzene is a serious eye irritant, appropriate eye and face protection is mandatory.

• Safety Glasses with Side Shields: For handling small quantities (e.g., microliters to a few milliliters) in a well-ventilated area where the risk of splashing is minimal.

• Chemical Splash Goggles: The minimum requirement when working with larger volumes or when there is a higher risk of splashing. Goggles provide a seal around the eyes, offering superior protection.

• Face Shield: In addition to chemical splash goggles, a face shield is required when handling significant quantities of the chemical or when the procedure has a high potential for splashing (e.g., during transfers of large volumes or when heating the substance).

III. Respiratory Protection: Preventing Inhalation Hazards

As (3-Methyl-2-butenyl)benzene may cause respiratory irritation, engineering controls such as a chemical fume hood are the primary means of protection. However, in situations where engineering controls are not sufficient or during a spill, respiratory protection is essential.

An air-purifying respirator equipped with an organic vapor (OV) cartridge (black color-coded) is the appropriate choice for protection against the vapors of (3-Methyl-2-butenyl)benzene[11][12].

Establishing a Respirator Cartridge Change Schedule:

OSHA regulations require a cartridge change schedule to be in place to ensure that cartridges are replaced before the end of their service life[13][14][15]. This schedule must be based on objective data.

• Manufacturer's Software: Many respirator manufacturers provide software that can estimate the service life of their cartridges based on the specific chemical, concentration, humidity, and work rate.

• Mathematical Models: The NIOSH MultiVapor™ application or other mathematical models, such as the Wood Math Model, can be used to predict cartridge breakthrough times[13][16][17][18].

• General Rule of Thumb: For organic vapors with a boiling point greater than 70°C and a concentration of less than 200 ppm, a service life of 8 hours at a normal work rate can be expected. However, this should be used as a preliminary estimate and validated with more objective data[14].

dot

Caption: Decision workflow for PPE selection and handling of (3-Methyl-2-butenyl)benzene.

IV. Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and informed response is crucial.

First Aid:

• Skin Contact: Immediately flush the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention[9].

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 20 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention from an eye specialist[19].

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory symptoms persist.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention[20].

Spill Cleanup:

For small spills of (3-Methyl-2-butenyl)benzene:

• Evacuate and Ventilate: Alert others in the area and ensure adequate ventilation.

• Control Ignition Sources: As this is a flammable liquid, eliminate all nearby ignition sources.

• Contain the Spill: Use a non-combustible absorbent material like vermiculite or sand to dike the spill.

• Absorb the Spill: Cover the spill with the absorbent material.

• Collect the Waste: Using non-sparking tools, carefully scoop the absorbed material into a labeled, sealable container for hazardous waste disposal[21][22].

• Decontaminate: Clean the spill area with soap and water.

For large spills, evacuate the area and contact your institution's emergency response team.

V. Disposal Plan: Environmental Responsibility

Proper disposal of (3-Methyl-2-butenyl)benzene and any contaminated materials is a critical aspect of laboratory safety and environmental compliance.

(3-Methyl-2-butenyl)benzene is a non-halogenated aromatic hydrocarbon . Therefore, it should be disposed of as a flammable liquid hazardous waste [23][24].

Disposal Protocol:

• Segregation: It is crucial to keep non-halogenated solvent waste separate from halogenated waste streams, as the disposal costs for halogenated waste are significantly higher[24][25].

• Container: Collect waste (3-Methyl-2-butenyl)benzene and any contaminated materials (e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed container. The container should be compatible with flammable organic liquids.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste," "Flammable Liquid," and list "(3-Methyl-2-butenyl)benzene" as a constituent[26].

• Storage: Store the waste container in a designated satellite accumulation area, away from ignition sources and incompatible materials.

• Pickup: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety department, following their specific procedures.

By adhering to these comprehensive guidelines, researchers can confidently handle (3-Methyl-2-butenyl)benzene, ensuring both their personal safety and the integrity of their research environment.

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